6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

• CAS: 1219022-46-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

Abstract

This technical guide provides an in-depth exploration of the synthetic methodologies for producing 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, a heterocyclic scaffold of significant interest in medicinal chemistry. The 1,2,3,4-tetrahydro-1,5-naphthyridine core is a recognized "drug-like" structure, and the strategic incorporation of a bromine atom at the 6-position provides a crucial handle for further chemical modification and library development.[1][2] This document details two primary retrosynthetic strategies, provides step-by-step experimental protocols with causal explanations, and summarizes key characterization data. The content is designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity, experimental reproducibility, and the strategic rationale behind synthetic choices.

Introduction: The Strategic Importance of the Target Scaffold

The Tetrahydro-1,5-Naphthyridine Core in Medicinal Chemistry

The 1,5-naphthyridine framework and its saturated derivatives are privileged structures in drug discovery.[3][4] Specifically, the 1,2,3,4-tetrahydro-1,5-naphthyridine scaffold offers a unique combination of a rigid aromatic portion fused to a saturated, sp³-rich nitrogen-containing ring. This imparts favorable physicochemical properties, including improved solubility and metabolic stability, while providing a three-dimensional vector for substituents to interact with biological targets.[5] The N1 nitrogen atom is sufficiently nucleophilic to participate in a variety of chemical transformations, making this scaffold ideal for the construction of diverse chemical libraries aimed at discovering novel bioactive compounds.[1]

The Functional Role of the 6-Bromo Substituent

The bromine atom at the 6-position is not merely a structural component; it is a key functional handle that significantly enhances the molecule's utility. Its presence is crucial for several reasons:

• Synthetic Versatility: The C-Br bond is a versatile precursor for numerous cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira), allowing for the introduction of a wide array of functional groups.

• Modulation of Electronic Properties: As an electron-withdrawing group, the bromine atom influences the electronic distribution of the aromatic ring, which can affect binding affinities.

• Pharmacokinetic Tuning: Halogen bonding has emerged as a significant non-covalent interaction in ligand-receptor binding, and the bromine atom can play a crucial role in enhancing binding affinity and specificity to molecular targets like enzymes or receptors.[6]

Core Synthetic Challenges

The synthesis of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine presents two primary challenges that dictate the overall strategy:

• Regioselectivity: The introduction of the bromine atom must be selectively directed to the C-6 position of the 1,5-naphthyridine ring system.

• Chemoselectivity: The reduction of the aromatic 1,5-naphthyridine must selectively hydrogenate one of the two pyridine rings without affecting the C-Br bond (i.e., avoiding hydrodebromination).

Retrosynthetic Analysis and Strategic Pathways

Two logical retrosynthetic pathways can be envisioned for the synthesis of the target compound. The choice between these pathways depends on the availability of starting materials, reaction robustness, and the desired scale of the synthesis.

Caption: Retrosynthetic analysis of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine.

• Approach A (Reduction Last): This strategy involves the initial synthesis and subsequent bromination of the fully aromatic 1,5-naphthyridine core, followed by the selective reduction of the appropriate pyridine ring.

• Approach B (Bromination Last): This approach prioritizes the formation of the 1,2,3,4-tetrahydro-1,5-naphthyridine scaffold, followed by the regioselective bromination of this more electron-rich, partially saturated system.

Synthetic Pathway I: Aromatic Bromination Followed by Selective Reduction

This is often the more common and well-documented approach due to the predictable nature of electrophilic aromatic substitution on the 1,5-naphthyridine core and the reliability of catalytic hydrogenation.

Workflow for Pathway I

Caption: Experimental workflow for the "Reduction Last" synthetic approach.

Synthesis of the 1,5-Naphthyridine Core

The construction of the 1,5-naphthyridine skeleton is typically achieved through established cyclization reactions. The Gould-Jacobs reaction is a robust method, starting from 3-aminopyridine and a diethyl malonate derivative.[4][7]

Regioselective Bromination at the C-6 Position

Bromination of a precursor such as a 1,5-naphthyridin-4(1H)-one derivative can be achieved with high regioselectivity.[6]

Protocol 3.2.1: Bromination using Phosphorus Oxybromide (POBr₃)

• Rationale: Phosphorus oxybromide serves as both a brominating agent and a dehydrating agent, converting the keto-group of the naphthyridinone into a bromo-substituent while also potentially brominating other activated positions on the ring. The reaction is driven to completion by high temperatures.

• Methodology:

  • To a sealed, heavy-walled reaction vessel, add 1,5-naphthyridin-4(1H)-one (1.0 eq).

  • Carefully add phosphorus oxybromide (POBr₃) (3.0 - 5.0 eq).

  • Seal the vessel and heat the mixture to 130-140 °C for 4-6 hours with vigorous stirring.

  • Cool the reaction mixture to room temperature, then very cautiously quench by pouring it onto crushed ice.

  • Neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~7-8.

  • Extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel) to yield the desired brominated 1,5-naphthyridine intermediate.

Selective Reduction of the Pyridine Ring

The final step is the selective hydrogenation of the pyridine ring that does not bear the bromine substituent. Catalytic hydrogenation is the method of choice as it can be performed under conditions mild enough to prevent cleavage of the C-Br bond.[6]

Protocol 3.3.1: Catalytic Hydrogenation

• Rationale: A heterogeneous catalyst like palladium on carbon (Pd/C) is highly effective for the reduction of pyridine rings. The reaction is performed under a positive pressure of hydrogen gas. Acetic acid is often used as the solvent as it protonates the ring nitrogen, activating it towards reduction.

• Methodology:

  • In a hydrogenation vessel (e.g., a Parr shaker apparatus), dissolve the 6-bromo-1,5-naphthyridine intermediate (1.0 eq) in glacial acetic acid.

  • Add 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol%).

  • Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (H₂) to 50-60 psi.

  • Heat the mixture to 50-60 °C and agitate vigorously for 12-24 hours, monitoring the reaction by TLC or LC-MS.

  • Upon completion, cool the vessel, carefully vent the hydrogen, and purge with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Basify the residue with aqueous sodium hydroxide (1M) and extract with DCM.

  • Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. Further purification by chromatography may be necessary.

Synthetic Pathway II: Aza-Diels-Alder Approach

An alternative strategy involves forming the tetrahydro-1,5-naphthyridine core directly via a cycloaddition reaction, followed by bromination. The Aza-Diels-Alder (Povarov) reaction is a powerful tool for this purpose.[7][8]

Protocol 4.1.1: Lewis Acid-Catalyzed Aza-Diels-Alder Reaction

• Rationale: This reaction involves the [4+2] cycloaddition between an imine (formed in situ from 3-aminopyridine and an aldehyde) and an alkene. A Lewis acid catalyst, such as Boron trifluoride etherate (BF₃·Et₂O), activates the imine towards the cycloaddition.[8]

• Methodology:

  • To a solution of 3-aminopyridine (1.2 eq) and a suitable aldehyde (1.0 eq) in an anhydrous solvent like dichloromethane (DCM) at 0 °C, add BF₃·Et₂O (1.5 eq) dropwise.

  • Stir the mixture for 30 minutes to allow for imine formation.

  • Add a dienophile, such as styrene or another electron-rich alkene (1.5 eq).

  • Allow the reaction to warm to room temperature and stir for 24-48 hours.

  • Quench the reaction with a saturated aqueous solution of NaHCO₃.

  • Separate the layers and extract the aqueous phase with DCM.

  • Combine the organic layers, dry over Na₂SO₄, and concentrate.

  • Purify by column chromatography to yield the 1,2,3,4-tetrahydro-1,5-naphthyridine scaffold.

  • The subsequent bromination would be performed on this product, likely using N-Bromosuccinimide (NBS) under carefully controlled conditions to achieve C-6 selectivity.

Characterization and Data Analysis

Proper characterization is essential to confirm the identity and purity of the final product.

Physicochemical Properties

Property	Value	Reference
CAS Number	1219022-46-4	[6]
Molecular Formula	C₈H₉BrN₂	[6]
Molecular Weight	213.07 g/mol	[6]
Appearance	Off-white to light brown solid	(Typical)
SMILES	C1CC2=C(C=CC(=N2)Br)NC1	[6]
InChI Key	IDYOBWKVTSMJBF-UHFFFAOYSA-N	[6]

Expected Spectroscopic Data

Technique	Expected Data
¹H NMR	Signals corresponding to the aromatic protons on the brominated pyridine ring (typically in the δ 7.0-8.0 ppm range) and aliphatic protons of the tetrahydro- ring (typically in the δ 1.5-4.0 ppm range), including a broad singlet for the N-H proton.
¹³C NMR	Resonances for 3 aromatic carbons, 1 aromatic carbon attached to bromine (lower field), and 4 aliphatic carbons.
Mass Spec (ESI+)	[M+H]⁺ peak at m/z ≈ 213.0 and 215.0 in an approximate 1:1 ratio, characteristic of a monobrominated compound.

Conclusion and Future Outlook

The synthesis of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is a strategically important process for the advancement of medicinal chemistry programs. The "Reduction Last" pathway, involving the bromination of an aromatic precursor followed by selective catalytic hydrogenation, represents a robust and reliable method for obtaining this valuable building block. The resulting compound is primed for diversification through modern cross-coupling chemistry, enabling the rapid generation of compound libraries for high-throughput screening. Future work will likely focus on developing asymmetric reductions to access enantiomerically pure versions of this scaffold, further enhancing its utility in the development of stereospecific therapeutic agents.

References

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• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines.
• 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine | 1219022-46-4. Benchchem.
• Synthetic Strategies, Reactivity and Applic
• Synthetic Strategies, Reactivity and Applic
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• Fused 1,5-Naphthyridines: Synthetic Tools and Applic

• Tin-Free Radical Cyclizations for the Synthesis of 7-Azaoxindoles, 7-Azaindolines, Tetrahydro[1][9]naphthyridines, and Tetrahydro-5H-pyrido[2,3-b]azepin-8-ones. Organic Letters - ACS Publications.

• Fused 1,5-Naphthyridines: Synthetic Tools and Applic

• Convenient Synthesis of 6-Bromo-1,2,3,4-tetrahydroisoquinoline and 3-Methoxy-1,2,3,4-tetrahydro-[3]-naphthyridine via Reductive Amination of Schiff's Bases. Taylor & Francis Online.

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• Synthetic Strategies, Reactivity and Applic
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• Modular, automated synthesis of spirocyclic tetrahydronaphthyridines
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Physicochemical properties of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

An In-depth Technical Guide to the Physicochemical Properties of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of the physicochemical properties of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, a heterocyclic compound of significant interest in medicinal chemistry. The tetrahydronaphthyridine scaffold is a valuable structural motif in drug discovery, and this specific bromo-derivative serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors and central nervous system agents.[1] This document details the compound's molecular structure, predicted physical properties, and solubility characteristics. Furthermore, it presents standardized, field-proven experimental protocols for the empirical determination of its core physicochemical parameters, explaining the causality behind methodological choices. The interplay between these properties and their implications for drug development, particularly within the ADME (Absorption, Distribution, Metabolism, and Excretion) framework, is also discussed.

Introduction: The Strategic Importance of the Tetrahydronaphthyridine Scaffold

Bicyclic nitrogen-containing heterocycles are foundational scaffolds in modern pharmacology. Among these, the tetrahydronaphthyridine (THN) framework, which fuses a saturated piperidine ring with a pyridine ring, offers a compelling combination of structural rigidity, high Fsp³-content, and polar functionality.[2] These features are highly prized in medicinal chemistry for their potential to improve aqueous solubility and create well-defined vectors for interaction with biological targets.[2]

6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine (CAS No. 1219022-46-4) is a specific derivative within this class. Its structure is characterized by a partially hydrogenated 1,5-naphthyridine core, which distinguishes it from its fully aromatic parent compound.[3] The strategic placement of a bromine atom on the pyridine ring is of particular significance; it not only influences the molecule's electronic properties and binding potential but also serves as a versatile synthetic handle for further chemical modifications through reactions like nucleophilic substitution.[3] Understanding the fundamental physicochemical properties of this intermediate is therefore critical for its effective application in the design and synthesis of novel therapeutic agents.

Molecular and Physicochemical Profile

The physicochemical properties of a compound govern its behavior in both chemical and biological systems. While some experimental data for this specific molecule is limited in publicly accessible literature, a robust profile can be constructed from chemical database predictions and analysis of analogous structures.

Chemical Structure and Identifiers

The foundational identity of the molecule is defined by its structure and internationally recognized identifiers.

Caption: Chemical structure of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine.

Core Physicochemical Data

The following table summarizes the key identifiers and predicted physicochemical properties for the compound. It is crucial to note that many of these values are computationally predicted and should be confirmed experimentally for mission-critical applications.

Property	Value	Source
CAS Number	1219022-46-4	[3][4]
Molecular Formula	C₈H₉BrN₂	[3]
Molecular Weight	213.07 g/mol	[3]
IUPAC Name	6-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine	[5]
SMILES	C1CC2=C(C=CC(=N2)Br)NC1	[3]
InChIKey	IDYOBWKVTSMJBF-UHFFFAOYSA-N	[3]
Predicted Boiling Point	321.2 ± 42.0 °C	[6]
Predicted Density	1.503 ± 0.06 g/cm³	[6]
Predicted pKa	2.80 ± 0.20	[6]

Solubility and Spectroscopic Insights

• Spectroscopic Profile (NMR): The partially saturated (tetrahydro) structure leads to distinct NMR spectral features compared to fully aromatic naphthyridines. The conformational flexibility of the saturated ring results in broader peaks in the proton NMR spectrum.[3] This is in contrast to aromatic analogues which would show sharper, more defined coupling systems.

Implications for Drug Development

The physicochemical properties of a molecule are critical determinants of its pharmacokinetic profile.

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this important heterocyclic compound through the lens of modern NMR techniques. As a key intermediate in the synthesis of various pharmaceutical agents, including kinase inhibitors and central nervous system modulators, a thorough understanding of its spectral characteristics is paramount for identity confirmation, purity assessment, and quality control.[1]

Introduction: The Structural Significance of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, with the CAS Number 1219022-46-4, is a bicyclic heteroaromatic compound featuring a partially saturated pyridine ring fused to a brominated pyridine ring.[2] Its molecular formula is C₈H₉BrN₂ and it has a molecular weight of 213.07 g/mol .[2] The unique arrangement of its nitrogen atoms and the presence of a bromine substituent make it a versatile scaffold in medicinal chemistry. The bromine atom, in particular, serves as a convenient handle for further functionalization through various cross-coupling reactions, enabling the synthesis of diverse compound libraries for drug discovery.

NMR spectroscopy is an indispensable tool for the structural verification of such molecules. The distinct electronic environments of the hydrogen and carbon atoms within the molecule give rise to a unique set of signals in the ¹H and ¹³C NMR spectra, respectively. Analysis of these signals, including their chemical shifts, coupling patterns (for ¹H NMR), and integration, allows for the unambiguous assignment of the molecular structure.

This guide will first outline the standard experimental procedures for acquiring high-quality ¹H and ¹³C NMR spectra of the title compound. Subsequently, a detailed analysis and interpretation of the expected spectral features will be presented, supported by established principles of NMR spectroscopy and data from related structures.

Experimental Protocol for NMR Analysis

The following section details a robust, self-validating protocol for the acquisition of ¹H and ¹³C NMR spectra for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent due to the compound's expected solubility in common organic solvents. Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used as an alternative if solubility in CDCl₃ is limited.

• Concentration: Prepare a solution by dissolving approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm). Modern spectrometers often use the residual solvent peak as a secondary reference.

NMR Spectrometer and Parameters

High-resolution NMR spectra should be acquired on a spectrometer with a proton frequency of at least 400 MHz.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: Approximately 12-16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16 scans, depending on the sample concentration.

• Temperature: 298 K (25 °C).

¹³C NMR Acquisition Parameters:

• Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: Approximately 200-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024-4096 scans, as ¹³C has a low natural abundance.

• Temperature: 298 K (25 °C).

Structural Elucidation and Spectral Interpretation

The following sections provide a detailed analysis of the expected ¹H and ¹³C NMR spectra of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. The atom numbering scheme used for the assignments is presented in the diagram below.

Caption: Molecular Structure of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine with Atom Numbering.

¹H NMR Spectrum Analysis

The ¹H NMR spectrum is anticipated to display signals corresponding to the protons of the tetrahydro ring and the aromatic proton. The presence of the electron-withdrawing bromine atom and the nitrogen atoms will significantly influence the chemical shifts.

Predicted ¹H NMR Data:

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Rationale
H-8	~7.5 - 7.8	d	1H	J(H8, H7) = ~8-9	Aromatic proton ortho to a nitrogen atom and meta to another nitrogen, expected to be downfield. Coupled to H-7.
H-7	~6.8 - 7.1	d	1H	J(H7, H8) = ~8-9	Aromatic proton ortho to the bromine atom, deshielded but less so than H-8. Coupled to H-8.
N1-H	~4.5 - 5.5	br s	1H	-	Proton on a secondary amine, chemical shift can be variable and the peak is often broad.
C2-H₂	~3.3 - 3.6	t	2H	J(H2, H3) = ~6-7	Methylene protons adjacent to the secondary amine (N1), deshielded.
C4-H₂	~2.8 - 3.1	t	2H	J(H4, H3) = ~6-7	Methylene protons adjacent to the aromatic ring, deshielded.
C3-H₂	~1.8 - 2.1	p	2H	J(H3, H2) = ~6-7, J(H3, H4) = ~6-7	Methylene protons in the middle of the saturated ring, expected to be the most upfield.

Expected Coupling Pattern Workflow:

Caption: Predicted ¹H-¹H Coupling Network.

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is expected to show eight distinct signals, corresponding to the eight carbon atoms in the molecule. The chemical shifts will be influenced by the electronegativity of the attached atoms (N, Br) and the hybridization state (sp² vs. sp³).

Predicted ¹³C NMR Data:

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C-8a	~155 - 160	Aromatic carbon between two nitrogen atoms, highly deshielded.
C-6	~145 - 150	Aromatic carbon attached to bromine, deshielded by the halogen.
C-4a	~140 - 145	Quaternary aromatic carbon at the ring junction.
C-8	~130 - 135	Aromatic CH carbon.
C-7	~115 - 120	Aromatic CH carbon.
C-2	~45 - 50	Aliphatic carbon adjacent to N1.
C-4	~25 - 30	Aliphatic carbon adjacent to the aromatic ring.
C-3	~20 - 25	Aliphatic carbon in the middle of the saturated ring.

Conclusion

This technical guide provides a comprehensive framework for the acquisition and interpretation of the ¹H and ¹³C NMR spectra of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. The predicted spectral data, based on established principles and comparison with analogous structures, serves as a reliable reference for the structural verification and quality assessment of this important pharmaceutical intermediate. The detailed experimental protocol ensures the acquisition of high-quality, reproducible NMR data, which is crucial for regulatory compliance and in-depth scientific research. While a certificate of analysis confirms that the ¹H NMR spectrum is consistent with the structure, the predicted values herein offer a detailed basis for spectral assignment.[3] The characteristic signals of the tetrahydro ring protons and the bromine-substituted aromatic carbons are key identifiers for this compound.[4]

References

• Certificate of Analysis for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. (Note: A specific public URL for a certificate of analysis is not available, but they are provided by chemical suppliers upon request or with purchase.)

• MySkinRecipes. 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 15878479, 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. Available from: [Link]

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A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

Abstract

This technical guide provides a comprehensive framework for the mass spectrometric analysis of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development.[1] As a Senior Application Scientist, this document moves beyond mere procedural outlines to explain the underlying scientific rationale for key experimental decisions. We will cover ionization source selection, the critical role of high-resolution mass spectrometry (HRMS) for elemental composition confirmation, and a detailed exploration of predictable fragmentation pathways via tandem mass spectrometry (MS/MS). The protocols herein are designed to be self-validating, leveraging the unique isotopic signature of bromine to ensure confident structural elucidation. This guide is intended for researchers, analytical chemists, and drug development professionals seeking to establish a robust and reliable analytical method for this compound and its analogues.

Introduction: The Analytical Imperative

6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine (C₈H₉BrN₂) is a key building block in synthetic chemistry, with its derivatives showing promise in antimicrobial and anticancer research.[1] The bromine atom not only serves as a crucial handle for further chemical modifications, such as substitution reactions, but also provides a distinct isotopic signature that is invaluable for mass spectrometric characterization.[1] Accurate and unambiguous structural confirmation is a prerequisite for advancing any candidate compound through the development pipeline. Mass spectrometry offers unparalleled sensitivity and specificity for this purpose, providing definitive data on molecular weight, elemental composition, and structural integrity.

Foundational Physicochemical & Isotopic Properties

A successful mass spectrometry experiment begins with a fundamental understanding of the analyte. The key properties of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine are summarized below. The most critical feature is the presence of bromine, which exists naturally as two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (~50.7% and ~49.3%, respectively).[2] This results in a characteristic "doublet" peak for the molecular ion and any bromine-containing fragments, separated by two mass units (M and M+2), which serves as an immediate and powerful diagnostic tool.[3][4]

Property	Value	Source / Rationale
Molecular Formula	C₈H₉BrN₂	Confirmed from chemical databases.[1][5]
Nominal Molecular Weight	213 g/mol	Based on the most common isotopes (¹²C, ¹H, ⁷⁹Br, ¹⁴N).
Monoisotopic Mass	211.9949 Da	Calculated using the most abundant isotope of each element (¹²C, ¹H, ⁷⁹Br, ¹⁴N).[5]
[M+H]⁺ (⁷⁹Br)	213.0022 Da	Calculated theoretical exact mass for C₈H₁₀BrN₂⁺.[5]
[M+H]⁺ (⁸¹Br)	215.0001 Da	Calculated theoretical exact mass for C₈H₁₀⁸¹BrN₂⁺.
Expected Isotope Ratio	~1:1	The natural abundance of ⁷⁹Br and ⁸¹Br dictates a near 1:1 ratio for M and M+2 peaks.[2]

The Analytical Workflow: From Sample to Structure

A robust analytical strategy ensures that data is both high-quality and unambiguous. The workflow presented here follows a logical progression from sample preparation and ionization to high-resolution analysis and structural confirmation via fragmentation.

Caption: Overall workflow for the MS analysis of the target compound.

Experimental Protocols: A Step-by-Step Guide

Sample Preparation & Ionization

The presence of two basic nitrogen atoms in the tetrahydronaphthyridine core makes this molecule an ideal candidate for positive-mode electrospray ionization (+ESI).[6] Protonation under acidic conditions is highly efficient, leading to a strong signal for the protonated molecule, [M+H]⁺.

Protocol 1: Sample Preparation and Direct Infusion

• Stock Solution: Prepare a 1.0 mg/mL stock solution of the analyte in methanol or acetonitrile (ACN).

• Working Solution: Dilute the stock solution to a final concentration of 1.0 µg/mL in a solvent mixture of 50:50 acetonitrile:water containing 0.1% formic acid. The formic acid ensures a low pH environment to promote protonation.

• Instrumentation Setup:

  • Ionization Source: Electrospray Ionization (ESI)

  • Polarity: Positive

  • Capillary Voltage: 3.5 - 4.5 kV

  • Drying Gas (N₂): Flow rate of 8-12 L/min at a temperature of 300-350 °C. (Note: These are typical starting points and must be optimized for the specific instrument).

• Infusion: Infuse the working solution into the mass spectrometer at a flow rate of 5-10 µL/min.

High-Resolution Mass Spectrometry (HRMS)

The primary goal of the initial MS scan is to confirm the elemental composition of the analyte. Using a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap, allows for accurate mass measurement with an error of less than 5 parts per million (ppm).[7][8] This level of accuracy is essential to distinguish the target compound's elemental formula from other potential isobaric (same nominal mass) combinations.[9]

Protocol 2: HRMS Full Scan Acquisition

• Instrument Calibration: Calibrate the mass spectrometer according to the manufacturer's guidelines using a known calibration standard to ensure high mass accuracy.

• Acquisition Mode: Acquire data in full scan mode over a mass range of m/z 100-500.

• Data Analysis:

  • Identify the doublet peak corresponding to the [M+H]⁺ ion.

  • Measure the exact m/z of the monoisotopic peak ([M(⁷⁹Br)+H]⁺ at ~213.0022 Da).

  • Calculate the mass error (in ppm) against the theoretical value. A result <5 ppm strongly supports the C₈H₉BrN₂ formula.

  • Confirm the presence of the M+2 peak ([M(⁸¹Br)+H]⁺ at ~215.0001 Da) with a near 1:1 intensity ratio.

Tandem Mass Spectrometry (MS/MS) for Structural Elucidation

Tandem MS (also known as MS/MS or MS²) is a powerful technique used to determine the structure of a compound.[10] The protonated molecular ions ([M+H]⁺ at m/z 213.0 and 215.0) are selectively isolated, energized (typically via collision-induced dissociation, CID), and fragmented. The resulting product ions provide a "fingerprint" of the molecule's structure.

Protocol 3: Product Ion Scan (MS/MS)

• Precursor Selection: In the MS/MS acquisition method, set the quadrupole to isolate the precursor ions at m/z 213.0 and 215.0.

• Collision Energy: Apply collision energy (e.g., 10-40 eV with argon as the collision gas). It is advisable to perform a ramped collision energy experiment to capture both low-energy (stable) and high-energy (smaller) fragments.

• Product Ion Scan: Scan for product ions in the second mass analyzer over a range of m/z 50-220.

• Interpretation: Analyze the resulting spectrum to identify key fragment ions and propose fragmentation pathways consistent with the known structure.

Proposed Fragmentation Pathway

Based on established fragmentation principles for halogenated and heterocyclic compounds, we can predict a logical fragmentation cascade for the [M+H]⁺ ion of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine.[11][12][13] The primary fragmentation events are expected to be the loss of the bromine atom and cleavages within the saturated tetrahydro ring.

Caption: Proposed MS/MS fragmentation of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine.

Interpretation of Key Fragmentation Steps:

• Loss of a Bromine Radical (Br•): The most predictable fragmentation for a bromo-compound is the homolytic cleavage of the C-Br bond, resulting in the loss of a bromine radical (mass ~79 or 81 Da).[3][13] This would produce a stable, even-electron fragment ion at m/z 134 . This fragment will appear as a single peak, not a doublet, as it no longer contains bromine.

• Loss of Hydrogen Bromide (HBr): A common alternative pathway is the elimination of a neutral HBr molecule (mass ~80 or 82 Da). This produces an odd-electron radical cation at m/z 133 .

• Retro-Diels-Alder (RDA)-type Cleavage: The fragment at m/z 134 can undergo further fragmentation. A likely route is a cleavage of the saturated ring, losing a neutral ethene molecule (C₂H₄, mass 28 Da). This would result in a fragment ion at m/z 106 .

• Loss of HCN: The aromatic pyridine ring is quite stable, but fragments derived from it can lose hydrogen cyanide (HCN, mass 27 Da), a characteristic loss for nitrogen-containing heterocycles.[14] For instance, the fragment at m/z 133 could lose HCN to yield an ion at m/z 106.

Conclusion

The mass spectrometric analysis of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is a clear and robust process when a systematic approach is employed. By leveraging positive-mode ESI, the distinct isotopic signature of bromine provides an immediate point of validation. High-resolution mass measurement delivers unambiguous confirmation of the elemental formula, while tandem MS/MS experiments reveal characteristic fragmentation patterns—notably the loss of Br• and HBr—that confirm the compound's core structure. The methodologies detailed in this guide provide a solid foundation for the confident identification and characterization of this important pharmaceutical scaffold.

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An In-depth Technical Guide to 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is a heterocyclic building block of significant interest in medicinal chemistry. Its unique bicyclic structure, combining a saturated piperidine ring with a brominated pyridine ring, offers a versatile scaffold for the synthesis of novel pharmaceutical agents.[1][2] This guide provides a comprehensive overview of the available technical information on this compound, focusing on its synthesis, characterization, and potential applications, particularly in the development of kinase inhibitors and central nervous system agents.[1] While a definitive single-crystal X-ray structure has not been reported in the surveyed literature, this document will infer probable structural characteristics and discuss spectroscopic data to provide a well-rounded profile for researchers.

Introduction: The Significance of the Tetrahydro-1,5-naphthyridine Scaffold

The 1,5-naphthyridine core is a prominent feature in numerous biologically active molecules. The partial saturation of one of the pyridine rings to form a 1,2,3,4-tetrahydro-1,5-naphthyridine moiety introduces a three-dimensional character to the otherwise planar aromatic system. This structural modification is crucial in drug design as it can lead to enhanced binding affinity and selectivity for biological targets. The presence of a bromine atom at the 6-position further enhances the synthetic utility of this scaffold, providing a reactive handle for a variety of cross-coupling reactions to introduce further molecular diversity.[2] Derivatives of this and similar scaffolds have shown promise in targeting a range of diseases, including cancer and microbial infections.[2]

Physicochemical Properties

A summary of the fundamental physicochemical properties of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is presented in Table 1.

Property	Value	Reference
CAS Number	1219022-46-4	[2]
Molecular Formula	C₈H₉BrN₂	[2]
Molecular Weight	213.07 g/mol	[2]
Appearance	Not definitively established (likely a solid)
Storage	2-8°C, protected from light, stored under inert gas	[3]

Synthesis and Reactivity

While specific, detailed synthetic procedures for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine are not extensively published in peer-reviewed journals, general strategies for the synthesis of 1,2,3,4-tetrahydro-1,5-naphthyridines and related brominated heterocycles are well-documented.

Synthetic Strategies

The construction of the 1,2,3,4-tetrahydro-1,5-naphthyridine ring system can be achieved through several synthetic routes, including:

• Aza-Diels-Alder Reactions: A powerful method for the stereoselective synthesis of tetrahydro-1,5-naphthyridine derivatives involves the Lewis acid-catalyzed aza-Diels-Alder (Povarov) reaction between an imine and an olefin.[4][5]

• Reduction of 1,5-Naphthyridines: The tetrahydro derivative can be obtained by the partial reduction of the parent 1,5-naphthyridine aromatic system.[5]

• Intramolecular Cyclization Reactions: Strategies involving the intramolecular cyclization of appropriately functionalized pyridine derivatives are also employed.

The bromination of the 1,5-naphthyridine core can be achieved using standard brominating agents. For instance, bromination of 1,5-naphthyridine with bromine in acetic acid is a known method to introduce a bromine atom.[4]

A plausible synthetic workflow for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is depicted in the following diagram:

Caption: A generalized synthetic pathway to 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine.

Chemical Reactivity

The reactivity of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is characterized by the functionalities present in its structure:

• The Bromine Atom: This is a key site for synthetic elaboration, readily participating in various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira) to form new carbon-carbon and carbon-nitrogen bonds.[2]

• The Secondary Amine (N-1): The nitrogen atom in the tetrahydro-pyridyl ring is nucleophilic and can undergo reactions such as acylation, alkylation, and arylation.[6]

• The Pyridine Nitrogen (N-5): This nitrogen is basic and can be protonated or coordinated to metal centers.

Structural and Spectroscopic Characterization

In the absence of a published crystal structure for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, we can infer its structural features and predict its spectroscopic signatures based on known data for related compounds.

Inferred Molecular Structure and Solid-State Packing

The molecule consists of a fused bicyclic system where a dihydropyridine ring is fused to a brominated pyridine ring. The tetrahydro-pyridyl ring is expected to adopt a non-planar conformation, likely a half-chair or envelope conformation, to minimize steric strain.

Intermolecular interactions in the solid state are likely to be governed by a combination of hydrogen bonding and other non-covalent interactions. The secondary amine (N-H) group is a potential hydrogen bond donor, while the pyridine nitrogen (N-5) can act as a hydrogen bond acceptor. In the crystal structures of related bromo-substituted naphthyridine derivatives, C-H···Br, C-H···N, and π-π stacking interactions have been observed to play a significant role in the crystal packing.[7][8] It is plausible that similar interactions would be present in the crystal lattice of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine.

Caption: Potential intermolecular interactions in the solid state.

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons on the bromopyridine ring and the aliphatic protons of the tetrahydro-pyridyl ring. The chemical shifts and coupling patterns would be informative for confirming the structure. For comparison, the ¹H NMR spectrum of the related compound 6-bromo-1,2,3,4-tetrahydroquinoline shows characteristic signals for the aromatic and aliphatic protons.[9][10]

  • ¹³C NMR: The spectrum would display signals for the eight unique carbon atoms in the molecule, with the aromatic carbons appearing at lower field (higher ppm) than the aliphatic carbons.

• Infrared (IR) Spectroscopy:

  • The IR spectrum should exhibit a characteristic N-H stretching vibration for the secondary amine in the range of 3300-3500 cm⁻¹.

  • C-H stretching vibrations for the aromatic and aliphatic protons would be observed around 3000-3100 cm⁻¹ and 2850-2960 cm⁻¹, respectively.

  • C=C and C=N stretching vibrations from the pyridine ring would appear in the 1400-1600 cm⁻¹ region.

  • The C-Br stretching vibration is expected at lower frequencies, typically in the 500-600 cm⁻¹ range. An FTIR spectrum of the related N-methyl derivative of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is available and can provide comparative insights.[11]

• Mass Spectrometry (MS):

  • Electron ionization (EI) or electrospray ionization (ESI) mass spectrometry would show a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺).

  • A characteristic isotopic pattern for a bromine-containing compound (approximately equal intensity for M⁺ and M+2 peaks) would be a key diagnostic feature.

Applications in Drug Discovery and Medicinal Chemistry

6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine serves as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.[1] Its derivatives are being investigated for a variety of pharmacological activities.[2]

Kinase Inhibitors

The tetrahydro-1,5-naphthyridine scaffold can be elaborated to design potent and selective kinase inhibitors. The bromine atom allows for the introduction of various substituents that can interact with specific residues in the kinase active site.

Central Nervous System (CNS) Agents

The structural features of this scaffold are also amenable to the development of agents targeting CNS receptors and enzymes. The ability to modulate the lipophilicity and hydrogen bonding potential through derivatization at the bromine and nitrogen positions is advantageous in designing molecules with appropriate blood-brain barrier permeability.

Conclusion

6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is a synthetically versatile building block with significant potential in drug discovery. While a definitive crystal structure remains to be elucidated, a comprehensive understanding of its synthesis, reactivity, and spectroscopic properties can be established from the available literature and by comparison with related compounds. This guide provides a foundational understanding for researchers working with this important heterocyclic scaffold, highlighting its utility in the design and synthesis of novel therapeutic agents. Further studies, particularly single-crystal X-ray diffraction, would be invaluable in providing a more detailed understanding of its solid-state properties and intermolecular interactions.

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• 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development. National Institutes of Health. Available from: [Link]

• Crystal structure of 9-(dibromomethyl)-1,1-difluoro-3,7-dimethyl-1H-[1][6][7][11]oxadiazaborinino[3,4-a][8][11]naphthyridin-11-ium-1-uide. National Institutes of Health. Available from: [Link]

• Crystal structure of 9-(dibromomethyl)-1,1-difluoro-3,7-dimethyl-1H-[1][6][7][11]oxadiazaborinino[3,4-a][8][11]naphthyridin-11-ium-1-uide. ResearchGate. Available from: [Link]

• Figure 1. 1 H NMR spectra of 6-bromo-1,2,3,4-tetrahydroquinoline (2)... ResearchGate. Available from: [Link]

• (PDF) Crystal structure of N-(7-dibromomethyl-5-methyl-1,8-naphthyridin-2-yl)benzamide–pyrrolidine-2,5-dione (1/1). ResearchGate. Available from: [Link]

• The Crystal Structures of Some Bromo-Derivatives of the DPPH Stable Free Radical. ResearchGate. Available from: [Link]

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• Crystal structure and Hirshfeld surface analysis of 1-[6-bromo-2-(4-fluorophenyl). National Institutes of Health. Available from: [Link]

• 1 H NMR spectra of 6-bromo-1,2,3,4-tetrahydroquinoline (2) (top;... ResearchGate. Available from: [Link]

• SYNTHESES AND SPECTRA OF NAPHTHYRIDINES. bac-lac.gc.ca. Available from: [Link]

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A Technical Guide to the Reactivity of the N1 Nitrogen in Tetrahydronaphthyridines

Abstract

The tetrahydronaphthyridine (THN) framework is a privileged scaffold in modern medicinal chemistry, prized for its rigid, three-dimensional structure and the strategic placement of nitrogen atoms that offer multiple vectors for chemical modification.[1] This guide focuses specifically on the reactivity of the N1 nitrogen—a secondary, aliphatic amine embedded within the saturated piperidine ring of the fused heterocyclic system. We will explore the fundamental electronic and steric factors that govern its reactivity, contrasting it with the less reactive pyridine nitrogen in the aromatic ring. This document provides an in-depth analysis of key transformations at the N1 position, including N-alkylation, N-acylation, and N-arylation, complete with field-proven experimental protocols and mechanistic insights. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique chemical properties of the THN core for the synthesis of novel molecular entities.

Introduction: The Strategic Importance of the Tetrahydronaphthyridine Scaffold

Bicyclic nitrogen heterocycles are cornerstones of drug discovery, offering a balance of structural rigidity, aqueous solubility, and opportunities for functionalization.[2] The tetrahydronaphthyridine (THN) isomers, which fuse a piperidine ring with a pyridine ring, have emerged as valuable bioisosteres for scaffolds like tetrahydroquinolines and tetrahydroisoquinolines.[3] Their incorporation into drug candidates can lead to improved pharmacokinetic profiles, such as enhanced solubility and reduced inhibition of metabolic enzymes like CYP2D6.[1][4]

The reactivity of the THN core is dominated by its two distinct nitrogen atoms:

• The Pyridine Nitrogen (e.g., N5, N6, N7, or N8): An sp²-hybridized nitrogen atom within an aromatic ring. Its lone pair of electrons resides in an sp² orbital, contributing to its weaker basicity and nucleophilicity.

• The N1 Nitrogen: An sp³-hybridized, secondary aliphatic amine within the saturated piperidine portion of the scaffold.

This guide will demonstrate that the N1 position is the primary center of nucleophilic reactivity, providing a reliable handle for introducing molecular diversity.

Fundamental Principles of N1 Reactivity: An Electronic and Steric Analysis

The preferential reactivity of the N1 nitrogen is a direct consequence of its electronic structure. Understanding the difference in basicity and nucleophilicity between the two nitrogen atoms is crucial for predicting and controlling reaction outcomes.

Basicity and Hybridization: Why N1 Reacts First

The basicity of a nitrogen atom is intrinsically linked to the availability of its lone pair of electrons to accept a proton. This availability is heavily influenced by the hybridization of the nitrogen's atomic orbitals.

• N1 (sp³-hybridized): The lone pair on the N1 nitrogen occupies an sp³ orbital, which has 75% p-character. This orbital is less tightly held by the nucleus compared to orbitals with higher s-character, making the lone pair more available for bonding. The conjugate acid of a typical secondary aliphatic amine (like piperidine) has a pKa of approximately 11.[5]

• Pyridine Nitrogen (sp²-hybridized): The lone pair on the pyridine nitrogen resides in an sp² orbital, which has 33% s-character. The greater s-character means these electrons are held more closely and strongly by the nucleus, rendering them less available.[6] Consequently, pyridine is significantly less basic, with the pKa of its conjugate acid being around 5.2.[5]

This nearly million-fold difference in basicity dictates that under most reaction conditions, especially those involving electrophiles or acids, the N1 nitrogen will be the primary site of interaction.

Nucleophilicity and Regioselectivity

While closely related, nucleophilicity is a kinetic phenomenon that describes the rate at which a species attacks an electrophilic carbon. The higher electron density and greater lone pair availability of the sp³-hybridized N1 nitrogen make it a far superior nucleophile compared to the sp²-hybridized pyridine nitrogen.[7]

This inherent difference in nucleophilicity ensures excellent regioselectivity in a wide range of functionalization reactions. Electrophiles will almost exclusively target the N1 position, simplifying synthetic planning and obviating the need for protecting groups on the pyridine nitrogen in most cases. However, the nucleophilicity of N1 can be attenuated by electron-withdrawing substituents on the fused pyridine ring, which can decrease reactivity in sluggish transformations.[7]

Key Synthetic Transformations at the N1 Position

The robust nucleophilicity of the N1 nitrogen enables a variety of reliable and high-yielding C-N bond-forming reactions. These transformations are fundamental to decorating the THN scaffold for structure-activity relationship (SAR) studies.

N-Alkylation

N-alkylation is a straightforward method for introducing alkyl substituents at the N1 position. The reaction typically proceeds via an SN2 mechanism with an alkyl halide or through the ring-opening of an epoxide.

Causality Behind Experimental Choices:

• Base: A non-nucleophilic base such as sodium hydride (NaH) or a carbonate base (e.g., K₂CO₃, Cs₂CO₃) is used to deprotonate the N1-H, enhancing its nucleophilicity without competing with the amine in attacking the electrophile.

• Solvent: A polar aprotic solvent like dimethylformamide (DMF) or acetonitrile (CH₃CN) is ideal as it can dissolve the reactants and stabilize charged intermediates without interfering with the nucleophile.

• Electrophile: Primary alkyl halides are excellent substrates. Epoxides are also effective electrophiles, leading to the formation of β-amino alcohols, a valuable motif in drug design.

Electrophile	Base	Solvent	Product	Yield (%)	Reference
Epichlorohydrin	Yb(OTf)₃ (cat.)	CH₂Cl₂	1-(3-chloro-2-hydroxypropyl)-THN	High	[7]
Iodoethane	N/A	DMSO	1-Ethyl-THN derivative	N/A	[8]
Formaldehyde	NaBH₃CN	N/A	1-Methyl-THN derivative	N/A	[8]

• Setup: To a solution of the 1,2,3,4-tetrahydro-1,5-naphthyridine starting material (1.0 eq) in dichloromethane (CH₂Cl₂), add a catalytic amount of Ytterbium(III) triflate (Yb(OTf)₃, 0.2 eq).

• Addition: Add epichlorohydrin (3.0–5.0 eq) to the solution in a sealed pressure tube.

• Reaction: Heat the reaction mixture to 60 °C for 3–5 hours, monitoring by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with saturated aqueous NaHCO₃ and CH₂Cl₂.

• Extraction: Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter the solution, concentrate the filtrate in vacuo, and purify the resulting residue by flash column chromatography on silica gel to yield the desired 1-(3-chloro-2-hydroxypropyl) derivative.

Workflow for N1-Alkylation via Epoxide Opening.

N-Arylation

The introduction of an aryl or heteroaryl group at the N1 position is a powerful strategy for modulating a compound's properties. The Buchwald-Hartwig amination is the premier method for this transformation, offering broad substrate scope and high functional group tolerance.

Causality Behind Experimental Choices:

• Catalyst System: The reaction requires a palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a phosphine ligand. Bulky, electron-rich phosphine ligands (e.g., BINAP, XPhos) are crucial. They facilitate the key steps of oxidative addition and reductive elimination in the catalytic cycle and prevent catalyst decomposition.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is required. Its role is to deprotonate the amine after it coordinates to the palladium center, forming the key palladium-amido complex that precedes reductive elimination.

• Solvent: Anhydrous, non-protic solvents like toluene or dioxane are used to ensure the stability of the catalyst and reactive intermediates.

• Setup: In an oven-dried flask under an inert atmosphere (e.g., Argon or Nitrogen), combine Pd₂(dba)₃ (palladium source) and BINAP (ligand).

• Addition: Add the 1,2,3,4-tetrahydro-1,5-naphthyridine (1.0 eq), the aryl halide (e.g., bromobenzene, 1.1 eq), and sodium tert-butoxide (NaOtBu, 1.4 eq).

• Solvent: Add anhydrous toluene via syringe.

• Reaction: Heat the mixture to reflux (approx. 110 °C) until the starting material is consumed as monitored by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and quench with water.

• Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography to yield the N1-arylated tetrahydronaphthyridine.

Catalytic Cycle for Buchwald-Hartwig N-Arylation.

N-Acylation

N-acylation converts the N1 amine into an amide using an acylating agent like an acid chloride or anhydride. This transformation is typically very efficient and can be used to install a variety of functional groups or to modulate the basicity of the N1 nitrogen.

Causality Behind Experimental Choices:

• Reagent: Acyl chlorides and anhydrides are highly reactive electrophiles, often requiring no catalyst.

• Base: A mild, non-nucleophilic amine base like triethylamine (Et₃N) or pyridine is often added as an acid scavenger to neutralize the HCl or carboxylic acid byproduct generated during the reaction, driving the equilibrium toward the product.

• Solvent: An inert solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is typically used.

• Setup: Dissolve the 1,2,3,4-tetrahydro-1,5-naphthyridine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) in a flask under an inert atmosphere.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition: Add the acyl chloride (e.g., acetyl chloride, 1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (typically 1-3 hours), monitoring by TLC.

• Workup: Quench the reaction by adding water. Separate the organic layer.

• Extraction: Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine. Dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: If necessary, purify the resulting amide by recrystallization or flash column chromatography.

Advanced Reactivity: The N1-Moiety as a Directing Group

Beyond its role as a nucleophile, the N1-piperidine ring can potentially act as a directing group in C-H activation reactions on the fused aromatic ring, such as Directed ortho-Metalation (DoM).

Principles of Directed ortho-Metalation (DoM)

DoM is a powerful technique for the regioselective functionalization of aromatic rings.[9] It involves the deprotonation of an aromatic C-H bond positioned ortho to a directing metalation group (DMG) by a strong organolithium base. The DMG, typically a heteroatom-containing functional group, coordinates to the lithium cation, delivering the base to the proximate C-H bond and kinetically favoring its deprotonation over others.[9]

In the context of an N1-substituted tetrahydronaphthyridine, the N1-alkyl or N1-aryl group could serve as the DMG. The nitrogen atom of the piperidine ring would coordinate the organolithium reagent (e.g., n-BuLi, sec-BuLi), directing deprotonation to the C8 position of the pyridine ring. The resulting aryllithium intermediate can then be trapped with a variety of electrophiles.

While this strategy is well-established for many heterocyclic systems, specific literature examples applying it to the tetrahydronaphthyridine core remain scarce. However, the underlying principles strongly suggest its feasibility.

Proposed Scheme for N1-Directed ortho-Metalation (DoM).

Conclusion and Future Outlook

The N1 nitrogen of the tetrahydronaphthyridine scaffold is a highly reactive and synthetically versatile handle. Its sp³-hybridized nature confers strong basicity and nucleophilicity, enabling a host of selective functionalization reactions such as N-alkylation, N-arylation, and N-acylation with predictable regioselectivity. The well-established protocols for these transformations allow for the systematic exploration of chemical space around the THN core, making it an exceptionally valuable scaffold for drug discovery programs.

Future research will likely focus on expanding the repertoire of reactions at this position, including the exploration of catalytic C-H functionalization and asymmetric transformations. Furthermore, leveraging the N1-piperidine moiety as a directing group for functionalizing the pyridine ring, as proposed with DoM, represents a promising avenue for accessing novel substitution patterns that are otherwise difficult to obtain. As our understanding of catalysis and synthetic methodology continues to grow, the strategic importance of the N1 nitrogen in tetrahydronaphthyridines is set to expand even further.

References

• askIITians. (2018). Is sp2 hybridised nitrogen more basic than sp3 hybridised in guanidin. [Link]

• Jecs, E., Tahirovic, Y. A., Wilson, R. J., et al. (2022). Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles. Journal of Medicinal Chemistry, 65(5), 4058–4084. [Link]

• Mateeva, N. N., Winfield, L. L., & Redda, K. K. (2005). The chemistry and pharmacology of tetrahydropyridines. Current Medicinal Chemistry, 12(5), 551-71. [Link]

• Gedeon, S., Montgomery, A., Gangapuram, M., Redda, K. K., & Ardley, T. W. (2023). The Chemistry and Pharmacology of Tetrahydropyridines: Part 2. Journal of Clinical Medical Reviews and Reports, 5(1). [Link]

• Majumdar, K. C., & Das, T. (2015). DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. HETEROCYCLES, 91(3), 479. [Link]

• Cao, Q., Tibbetts, J. D., Wrigley, L., et al. (2023). Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines. Communications Chemistry, 6(1). [Link]

• Talavera, A., & Lavilla, R. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 25(14), 3252. [Link]

• Jecs, E., Tahirovic, Y. A., Wilson, R. J., et al. (2022). Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles. Journal of Medicinal Chemistry. [Link]

• Evans, M. (2010). Acid-base Properties of Heterocycles. YouTube. [Link]

• Machado, D., & Afonso, C. A. M. (2020). Fused 1,5-Naphthyridines: Synthetic Tools and Applications. Molecules, 25(15), 3508. [Link]

• Reddit user discussion. (2023). Could someone please explain which N is the more basic site? r/OrganicChemistry. [Link]

• Baran, P. et al. Directed Metalation: A Survival Guide. Baran Lab, Scripps Research. [Link]

• Gribble, G. W. (2005). Regioselective ortho-Lithiation of Halopyridines. Syntheses of ortho-Disubstituted Pyridines and a Convenient Generations of 3,4-Pyridyne. ResearchGate. [Link]

• Ashenhurst, J. (2017). 5 Key Basicity Trends of Amines. Master Organic Chemistry. [Link]

• Snyder, S. A., Cernijenko, A., & Cernijenko, I. (2007). 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development. Tetrahedron, 63(25), 5649-5655. [Link]

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• 1. Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
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• 7. 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development - PMC [pmc.ncbi.nlm.nih.gov]
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Mechanism of action of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine derivatives

An In-depth Technical Guide to the Mechanism of Action of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine Derivatives

Introduction

The 1,5-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, recognized for its ability to mimic purine structures and serve as a core for developing potent and selective ligands for a variety of biological targets.[1] The partially saturated 1,2,3,4-tetrahydro-1,5-naphthyridine core offers a three-dimensional geometry that can be exploited for enhanced binding to protein targets. The introduction of a bromine atom at the 6-position not only provides a vector for further chemical modification via cross-coupling reactions but also plays a crucial role in modulating the electronic properties and binding affinity of the molecule.[1] This guide provides an in-depth exploration of the mechanism of action of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine derivatives, with a primary focus on their role as antagonists of the CXCR4 receptor, a key player in cancer metastasis and inflammation. We will also touch upon their potential as kinase inhibitors, a common application for this scaffold.

Primary Molecular Target: The CXCR4 Receptor

Recent research has identified the 5,6,7,8-tetrahydro-1,6-naphthyridine scaffold, a close structural isomer of the 1,5-naphthyridine core, as a potent antagonist of the C-X-C chemokine receptor type 4 (CXCR4).[2][3] Given the structural similarities, the 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine core is hypothesized to act via a similar mechanism.

CXCR4 is a G-protein coupled receptor (GPCR) that, upon binding to its cognate ligand, stromal cell-derived factor-1 (SDF-1 or CXCL12), activates downstream signaling pathways that regulate cell trafficking, proliferation, and survival. The CXCR4/CXCL12 axis is implicated in a number of pathological processes, including cancer metastasis, HIV entry into host cells, and inflammatory diseases.[2]

Mechanism of Action: Competitive Antagonism

6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine derivatives are proposed to act as competitive antagonists of the CXCR4 receptor. This means they bind to the receptor at the same site as the endogenous ligand, CXCL12, but fail to induce the conformational changes necessary for receptor activation. By occupying the binding site, they prevent CXCL12 from binding and initiating downstream signaling. This blockade of CXCR4 signaling is the primary mechanism through which these compounds exert their therapeutic effects.

The CXCR4 Signaling Cascade

The binding of CXCL12 to CXCR4 triggers a cascade of intracellular events, as depicted in the diagram below. The antagonist action of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine derivatives effectively halts this cascade at its inception.

Figure 1: Simplified CXCR4 Signaling Pathway and Point of Antagonist Intervention.

Structure-Activity Relationship (SAR)

The potency and pharmacological profile of tetrahydronaphthyridine derivatives are highly dependent on the nature and position of substituents. The following table summarizes the SAR for a series of 5,6,7,8-tetrahydro-1,6-naphthyridine derivatives as CXCR4 antagonists, which provides valuable insights for the 6-bromo-1,5-isomer.[2][3]

Compound	R Group (at N-6)	CXCR4 IC₅₀ (nM)	CYP2D6 IC₅₀ (µM)
1	H	>10,000	>50
2	-(CH₂)₃-N(CH₃)₂	1,200	12
3	-(CH₂)₄-NH₂	24	>50
4	-(CH₂)₄-NH-Cyclopropyl	15	25
5	-(CH₂)₄-NH-C(O)CH₃	309	>50

Data extracted from Wilson et al., J. Med. Chem. 2022, 65, 5, 4058–4084.[2]

From this data, we can infer several key SAR points:

• N-Alkylation is Crucial: The unsubstituted parent compound 1 is inactive. A nitrogen-containing side chain at the N-6 position is essential for CXCR4 antagonism.

• Linker Length is Important: A four-carbon linker (butylamine side chain) as in compound 3 provides optimal potency.

• Terminal Amine Substitution: Small alkyl groups on the terminal amine (compound 4 ) can be well-tolerated or even improve potency. However, acylation of the terminal amine (compound 5 ) leads to a significant decrease in activity.

• CYP2D6 Inhibition: The introduction of the naphthyridine core significantly reduces inhibition of the CYP2D6 enzyme compared to previous tetrahydroisoquinoline-based antagonists, indicating a favorable safety profile.[3]

The 6-bromo substituent in the 1,5-naphthyridine series is anticipated to further enhance binding affinity through halogen bonding or by serving as a handle for introducing further diversity to explore interactions with the target protein.

Experimental Protocols for Mechanistic Elucidation

To characterize the mechanism of action of a novel 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine derivative as a CXCR4 antagonist, a series of in vitro assays are required.

Experimental Workflow

Figure 2: Experimental Workflow for Characterizing a Novel CXCR4 Antagonist.

Protocol 1: CXCR4 Radioligand Binding Assay

This assay determines the affinity of the test compound for the CXCR4 receptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• HEK293 cell membranes expressing human CXCR4.

• [¹²⁵I]SDF-1α (radioligand).

• Test compounds (6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine derivatives).

• AMD3100 (a known CXCR4 antagonist, as a positive control).

• Binding buffer (e.g., 50 mM HEPES, 1 mM CaCl₂, 5 mM MgCl₂, 0.5% BSA, pH 7.4).

• 96-well filter plates (GF/C filters).

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds in binding buffer.

• In a 96-well plate, add 50 µL of binding buffer, 50 µL of [¹²⁵I]SDF-1α (to a final concentration of ~0.1 nM), and 50 µL of the test compound dilution.

• Initiate the binding reaction by adding 50 µL of the CXCR4-expressing cell membranes (final concentration ~5 µg of protein per well).

• Incubate the plate for 60 minutes at room temperature with gentle shaking.

• Terminate the incubation by rapid filtration through the GF/C filter plate using a cell harvester.

• Wash the filters three times with ice-cold wash buffer (binding buffer without BSA).

• Dry the filters, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Calculate the percentage of specific binding at each compound concentration and determine the IC₅₀ and Ki values using non-linear regression analysis.

Protocol 2: CXCR4-Mediated Calcium Flux Assay

This functional assay measures the ability of the test compound to inhibit the intracellular calcium mobilization induced by CXCL12.

Materials:

• CHO or HEK293 cells stably expressing human CXCR4.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• CXCL12.

• Test compounds.

• A fluorescence plate reader with automated injection capabilities.

Procedure:

• Plate the CXCR4-expressing cells in a 96-well black-walled, clear-bottom plate and allow them to adhere overnight.

• Load the cells with the Fluo-4 AM dye according to the manufacturer's instructions (typically for 1 hour at 37°C).

• Wash the cells with assay buffer to remove excess dye.

• Add the test compounds at various concentrations to the wells and incubate for 15-30 minutes at room temperature.

• Place the plate in the fluorescence plate reader and measure the baseline fluorescence.

• Inject a solution of CXCL12 (to a final concentration that elicits a submaximal response, e.g., EC₈₀) into the wells.

• Immediately measure the change in fluorescence intensity over time (typically 1-2 minutes).

• The antagonistic activity is determined by the percentage of inhibition of the CXCL12-induced calcium flux. Calculate the IC₅₀ values for each test compound.

Alternative Mechanism of Action: Kinase Inhibition

The 1,5-naphthyridine scaffold is also a well-established core for the development of kinase inhibitors.[1] While CXCR4 antagonism is a prominent mechanism for some derivatives, others may target specific protein kinases involved in cell signaling. For instance, various naphthyridine derivatives have been investigated as inhibitors of cyclin-dependent kinases (CDKs), such as CDK5, which are involved in cell cycle regulation and neuronal function.[4] The mechanism of action in this context would involve the compound binding to the ATP-binding pocket of the kinase, preventing the phosphorylation of its downstream substrates and thereby inhibiting the signaling pathway. The specific kinase(s) targeted would depend on the substitution pattern around the 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine core.

Conclusion

Derivatives of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine represent a versatile and promising class of molecules for drug discovery. Their primary mechanism of action, as elucidated through studies of closely related isomers, is the competitive antagonism of the CXCR4 receptor. This activity has significant therapeutic potential in oncology, immunology, and infectious diseases. The structure-activity relationship highlights the importance of the N-alkylation pattern for potency and the favorable safety profile of the naphthyridine core with respect to CYP450 inhibition. Furthermore, the inherent ability of the 1,5-naphthyridine scaffold to interact with the ATP-binding site of kinases suggests that derivatives of this core may also be developed as potent and selective kinase inhibitors. The detailed experimental protocols provided herein offer a robust framework for the characterization of future compounds based on this privileged scaffold.

References

• Wilson, R. J., et al. (2022). Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles. Journal of Medicinal Chemistry, 65(5), 4058–4084. Available from: [Link].

• Wilson, R. J., et al. (2022). Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles. PubMed, National Library of Medicine. Available from: [Link].

• Malojcic, G., et al. (2021). Novel Substituted 1,6-Naphthyridines as CDK 5 Inhibitors for Treating Kidney Diseases. ACS Medicinal Chemistry Letters. Available from: [Link].

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• 3. Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel Substituted 1,6-Naphthyridines as CDK 5 Inhibitors for Treating Kidney Diseases - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Biological Activity of Substituted 1,5-Naphthyridines

Foreword: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in successful therapeutic agents. These are termed "privileged structures" due to their ability to bind to multiple, diverse biological targets. The 1,5-naphthyridine core, a bicyclic heterocycle containing two nitrogen atoms, is a quintessential example of such a scaffold.[1][2][3] Its rigid structure and hydrogen bonding capabilities make it an ideal foundation for developing potent and selective modulators of biological function. This guide provides an in-depth exploration of the multifaceted biological activities of substituted 1,5-naphthyridines, offering field-proven insights into their mechanisms, structure-activity relationships (SAR), and the experimental protocols essential for their evaluation.

The Spectrum of Biological Activity: From Anticancer to Antimicrobial

The inherent versatility of the 1,5-naphthyridine ring system has allowed for its development into a wide array of therapeutic candidates. The strategic placement of various substituents around the core structure profoundly influences its biological profile, leading to compounds with potent anticancer, kinase inhibitory, and antimicrobial properties.[2][3][4]

Anticancer Activity: Targeting the Machinery of Cell Division

A significant thrust in 1,5-naphthyridine research has been in oncology. These compounds often exert their cytotoxic effects by interfering with fundamental processes of DNA replication and repair.

Mechanism of Action: Topoisomerase Inhibition Many 1,5-naphthyridine derivatives function as potent inhibitors of topoisomerases, enzymes critical for resolving DNA supercoiling during replication.[5][6] For instance, certain phenyl and indeno-1,5-naphthyridines have demonstrated inhibitory effects on Topoisomerase I (Top1), leading to DNA strand breaks and apoptosis in cancer cells.[5][7] Other derivatives have been shown to target Topoisomerase II, further highlighting the scaffold's ability to disrupt DNA topology.[6][8] This dual-targeting capability is a highly sought-after attribute in anticancer drug development.

Structure-Activity Relationship (SAR) Insights The cytotoxic potency of 1,5-naphthyridine derivatives is highly dependent on their substitution patterns. Studies have revealed that:

• The C-1 NH and C-4 carbonyl groups can be critical for activity.[6]

• Substituents at the C-2 and C-7 positions significantly modulate potency and spectrum of activity.[9] For example, a naphthyl ring at the C-2 position has been shown to be important for cytotoxicity in several human cancer cell lines.[6]

Quantitative Cytotoxicity Data

Compound Class	Cancer Cell Line	IC50 (µM)	Mechanism of Action
Phenyl-1,5-naphthyridines	COLO 205 (Colon)	Varies	Topoisomerase I Inhibition[5]
Naphthyl-naphthyridines	HL-60 (Leukemia)	0.1	Topoisomerase II Inhibition[6]
Naphthyl-naphthyridines	HeLa (Cervical)	0.7	Topoisomerase II Inhibition[6]
Naphthyl-naphthyridines	PC-3 (Prostate)	5.1	Topoisomerase II Inhibition[6]

Kinase Inhibitory Activity: Precision Targeting of Signaling Pathways

Protein kinases are crucial regulators of cellular signaling, and their aberrant activity is a hallmark of many cancers and inflammatory diseases. The 1,5-naphthyridine scaffold has proven to be an excellent template for designing potent and selective kinase inhibitors.[10][11]

Key Kinase Targets

• Fibroblast Growth Factor Receptors (FGFRs): The FGFR family plays a vital role in cell proliferation, migration, and survival. Aberrant FGFR signaling is implicated in numerous cancers. Novel 1,5-naphthyridine derivatives have been developed as potent, nanomolar inhibitors of all FGFR family members (FGFR1, 2, 3, and 4).[10]

• TGF-β Type I Receptor (ALK5): Transforming Growth Factor-β (TGF-β) signaling is involved in a multitude of cellular processes. Inhibitors of its receptor, ALK5, are of great interest for treating fibrosis and cancer. Optimization of screening hits has led to 1,5-naphthyridine derivatives that inhibit ALK5 with IC50 values in the single-digit nanomolar range.[11][12][13]

Mechanism and Selectivity The mode of binding often involves the 1,5-naphthyridine core forming key hydrogen bonds within the ATP-binding pocket of the kinase. The substituents on the scaffold are then responsible for achieving high potency and, crucially, selectivity over other kinases (e.g., VEGFR-2, p38 MAP kinase), which is vital for minimizing off-target effects.[10][11]

Quantitative Kinase Inhibition Data

Compound Series	Target Kinase	IC50 (nM)	Key Feature
Aminothiazole-1,5-naphthyridine	ALK5	6	Potent and selective over p38 MAP kinase[11][12]
Pyrazole-1,5-naphthyridine	ALK5	4	X-ray crystal structure confirmed binding mode[11][12]
Novel 1,5-Naphthyridines	FGFR1, 2, 3, 4	Nanomolar	Active in cellular systems, selective vs. VEGFR-2[10]

Antimicrobial Activity: A Renewed Fight Against Resistance

With the rise of antibiotic resistance, there is an urgent need for new antibacterial agents with novel mechanisms of action. 1,5-Naphthyridine derivatives have emerged as promising candidates, particularly as a new class of broad-spectrum antibacterial agents known as Novel Bacterial Topoisomerase Inhibitors (NBTIs).[9]

Mechanism of Action: Dual Targeting of Bacterial Topoisomerases Unlike fluoroquinolones, which are also topoisomerase inhibitors, these NBTIs bind to an alternative site on bacterial DNA gyrase and topoisomerase IV.[9] This is a critical advantage as it means they do not exhibit cross-resistance with quinolone-resistant strains.[9]

Structure-Activity Relationship (SAR) Insights For optimal antibacterial activity, a narrow range of substitutions is tolerated. Key findings include:

• C-2 Position: An alkoxy (e.g., methoxy) or cyano (CN) group is preferred.[9]

• C-7 Position: A halogen or hydroxyl group appears to be optimal.[9]

• Substitutions on other carbons generally have a detrimental effect on activity.[9]

Quantitative Antimicrobial Data

Compound Class	Bacterial Strain	MIC (µg/mL)	Target
Oxabicyclooctane-linked NBTIs	Staphylococcus aureus (Gram-positive)	Varies	DNA Gyrase / Topo IV[9]
Oxabicyclooctane-linked NBTIs	Gram-negative strains	Varies	DNA Gyrase / Topo IV[9]
Phenyl-substituted 1,5-Naphthyridines	S. aureus (MRSA)	Varies	FtsZ Polymerization[14]
Phenyl-substituted 1,5-Naphthyridines	E. faecalis (VRE)	Varies	FtsZ Polymerization[14]

Core Experimental Protocols: A Guide to Biological Evaluation

The following protocols represent robust, self-validating systems for assessing the biological activity of novel 1,5-naphthyridine derivatives. The inclusion of appropriate controls is paramount for data integrity.

In Vitro Anticancer Activity: MTT Assay for Cell Viability

This colorimetric assay is a cornerstone of in vitro cytotoxicity screening. It measures the metabolic activity of cells, which is proportional to the number of viable cells.[15]

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan produced is quantified spectrophotometrically.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 1,5-naphthyridine test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions.

  • Essential Controls:

    • Vehicle Control: Cells treated with the same concentration of the compound's solvent (e.g., DMSO) as the highest compound concentration.

    • Untreated Control: Cells treated with culture medium only (represents 100% viability).

    • Blank Control: Wells containing medium only (no cells) to measure background absorbance.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well. Incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results to determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Kinase Inhibition: Universal Kinase Assay

Biochemical kinase assays are essential for determining the direct inhibitory effect of a compound on its target enzyme.[16][17] The Adapta® Universal Kinase Assay is a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) method that offers a universal approach suitable for virtually any kinase.[18]

Principle: The assay measures the amount of ADP produced during the kinase reaction. A europium-labeled anti-ADP antibody binds to an Alexa Fluor® 647-labeled ADP tracer. When no ADP is produced by the kinase, the antibody and tracer are close, resulting in a high FRET signal. As the kinase produces ADP, it displaces the tracer from the antibody, leading to a decrease in the FRET signal. The signal is inversely proportional to kinase activity.

Step-by-Step Methodology (Generalized):

• Reagent Preparation: Prepare assay buffer, ATP solution, substrate solution, and the kinase enzyme at desired concentrations.

• Compound Plating: Dispense the 1,5-naphthyridine inhibitor (in serial dilutions) into a low-volume 384-well plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Kinase Reaction:

  • Add the kinase enzyme to the wells containing the inhibitor and incubate for a defined pre-incubation period (e.g., 15 minutes).

  • Initiate the reaction by adding a mixture of the appropriate substrate and ATP.

  • Incubate at room temperature for the optimal reaction time (e.g., 60 minutes).

• Detection:

  • Stop the kinase reaction by adding the Adapta® detection solution, which contains the Eu-anti-ADP antibody, the AF647-ADP tracer, and EDTA.

  • Incubate for 15-30 minutes to allow the detection reagents to equilibrate.

• Data Acquisition: Read the plate on a TR-FRET enabled plate reader, measuring emission at both 665 nm (acceptor) and 615 nm (donor).

• Analysis: Calculate the emission ratio (665/615). Plot the ratio against the inhibitor concentration and fit to a dose-response curve to determine the IC50 value.

Caption: Inhibition of the TGF-β/ALK5 signaling pathway by a 1,5-naphthyridine derivative.

Antimicrobial Susceptibility: Broth Microdilution for MIC

This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[19][20]

Principle: The test microorganism is challenged with serial dilutions of the antimicrobial compound in a liquid broth medium. Growth is assessed by visual inspection of turbidity or by using a metabolic indicator.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the bacterial strain (e.g., S. aureus) equivalent to a 0.5 McFarland standard. This is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Prepare two-fold serial dilutions of the 1,5-naphthyridine compound in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth). The final volume in each well should be 50 µL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL.

• Essential Controls:

  • Growth Control: A well containing only broth and the bacterial inoculum (no compound).

  • Sterility Control: A well containing only sterile broth.

  • Positive Control: A well containing a known antibiotic (e.g., ciprofloxacin) as a reference.

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. This can be aided by adding a growth indicator like resazurin, where a color change (e.g., blue to pink) indicates viable cells.[20]

Future Directions and Concluding Remarks

The 1,5-naphthyridine scaffold is firmly established as a cornerstone in modern drug discovery. Its synthetic tractability and ability to interact with a diverse range of biological targets ensure its continued relevance. Future research will likely focus on:

• Improving Selectivity: Fine-tuning substitutions to further enhance selectivity, particularly for kinase inhibitors, to create safer therapeutic profiles.

• Overcoming Resistance: Developing next-generation NBTIs that can circumvent emerging bacterial resistance mechanisms.

• Exploring New Targets: Investigating the activity of 1,5-naphthyridine libraries against other target classes, such as viral enzymes or G-protein coupled receptors.[21]

The journey from a privileged scaffold to a clinical candidate is a complex, multi-parameter optimization challenge. The robust biological evaluation protocols and mechanistic insights detailed in this guide provide a solid framework for researchers, scientists, and drug development professionals to unlock the full therapeutic potential of substituted 1,5-naphthyridines.

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The Lynchpin of Discovery: A Technical Guide to the Role of Intermediates in Pharmaceutical Synthesis

This guide delves into the pivotal role of chemical intermediates in the intricate world of pharmaceutical synthesis. It is intended for researchers, scientists, and drug development professionals, offering a blend of foundational principles, practical insights, and regulatory context. We will move beyond simple definitions to explore the strategic causality behind the selection, synthesis, and control of these crucial molecular entities that form the bridge between raw materials and life-saving Active Pharmaceutical Ingredients (APIs).

Deconstructing the Synthesis Chain: The Strategic Importance of Intermediates

In the multi-step journey from basic chemical precursors to a final, potent drug molecule, intermediates are the distinct chemical compounds formed at each stage.[1][2][3] They are not the final therapeutic agent but are the essential building blocks that undergo further chemical transformations to produce the API.[1][3] The quality, purity, and timely availability of these intermediates directly and profoundly impact the safety, efficacy, and cost-effectiveness of the final pharmaceutical product.[2][4]

The strategic selection of a synthetic route, and therefore its corresponding intermediates, is a cornerstone of drug development. This decision influences:

• Efficiency and Yield: A well-designed pathway with stable, easily purified intermediates can significantly boost the overall yield and economic viability of the API manufacturing process.[1][3]

• Purity and Safety: The impurity profile of an API is often a direct reflection of the impurities present in its preceding intermediates.[1][4] Controlling impurities at the intermediate stage is critical to ensuring the safety and quality of the final drug.[5][6]

• Scalability: A synthetic route that is elegant on a lab scale may not be feasible for large-scale industrial production. The choice of intermediates must consider the scalability of the reactions required for their formation and conversion.[7][8]

• Regulatory Compliance: Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) place significant emphasis on the control of the entire manufacturing process, including the synthesis of intermediates.[5][9][10]

A Functional and Structural Taxonomy of Pharmaceutical Intermediates

Pharmaceutical intermediates can be classified based on their function within the synthesis or their chemical structure. This classification provides a framework for understanding their specific roles and challenges.

Classification by Functional Role:

• Starting Intermediates: These are the initial "building blocks" that form the basic framework of the drug molecule.[11] They are often relatively simple compounds that serve as the foundation for subsequent chemical modifications.[11]

• Key Intermediates: These are core structures that define the main pharmacophore or stereochemistry of the final API.[11][12] Their synthesis is often a critical and challenging step in the overall process.

• Final Intermediates: These are the immediate precursors to the API, typically requiring only one or two final transformations.[11] The purity of the final intermediate is of paramount importance as there are limited opportunities for further purification.[11]

Classification by Chemical Structure:

Intermediate Class	Description	Common Examples in API Synthesis
Heterocyclic Intermediates	Compounds containing rings with at least one atom other than carbon. They are foundational to a vast number of drugs.	Pyridine, Pyrimidine, Thiophene, Imidazole, Triazole derivatives.[11][13][14]
Chiral Intermediates	Enantiomerically pure compounds essential for producing stereospecific drugs, where only one enantiomer has the desired therapeutic effect.	Chiral alcohols, amines, and amino acid derivatives.[13][14][15][16][17]
Aromatic Halides	Versatile intermediates used in cross-coupling reactions to build complex molecular scaffolds.	Brominated and iodinated anilines and phenols.[13][15]
Boronic Acids and Esters	Key reagents in Suzuki-Miyaura coupling reactions, widely used for forming carbon-carbon bonds in drug synthesis.	Phenylboronic acid derivatives.[16][18]
Amino Acid Derivatives	Protected or activated amino acids are crucial for the synthesis of peptide-based drugs and other APIs containing amide bonds.	Boc-protected or Fmoc-protected amino acids.[13][16]

The Art and Science of Intermediate Synthesis: Strategies and Case Studies

The synthesis of pharmaceutical intermediates is a highly specialized field that combines principles of organic chemistry with the practical demands of process development. The goal is to develop synthetic routes that are not only efficient and high-yielding but also robust, scalable, and environmentally sustainable.

Core Synthetic Strategies:

• Linear Synthesis: A sequential process where intermediates are produced in a step-by-step manner.

• Convergent Synthesis: A strategy where different parts of the final molecule are synthesized separately and then combined at a later stage. This approach is often more efficient for complex molecules.

• Asymmetric Synthesis: Techniques used to produce chiral intermediates with a high degree of enantiomeric purity. This can involve the use of chiral catalysts, enzymes (biocatalysis), or chiral starting materials.[16][17]

Case Study 1: Synthesis of a Key Intermediate for Sitagliptin

Sitagliptin, an inhibitor of dipeptidyl peptidase-4 (DPP-4) used to treat type 2 diabetes, requires a chiral β-amino acid intermediate.[12] A highly efficient asymmetric synthesis has been developed for this key component.[1][4]

Workflow: Asymmetric Hydrogenation for Sitagliptin Intermediate

Caption: A convergent synthesis workflow for the key Sitagliptin intermediate.

Experimental Protocol: Synthesis of Dehydrositagliptin Intermediate

This protocol is a conceptual representation based on published syntheses.[1][4]

• Step 1: Activation and Condensation. 2,4,5-Trifluorophenylacetic acid is activated, for example, by forming a mixed anhydride. This activated species is then reacted with Meldrum's acid in the presence of a base to form a β-keto ester equivalent.

• Step 2: Amidation. The resulting intermediate is reacted with 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[7][13][19]triazolo[4,3-a]pyrazine hydrochloride to form the corresponding β-keto amide.

• Step 3: Dehydration and Cyclization. The β-keto amide undergoes cyclization and dehydration to yield the key dehydrositagliptin intermediate. This three-step process can often be performed in a "one-pot" manner, significantly improving process efficiency.[1]

The subsequent asymmetric hydrogenation of this enamine intermediate using a chiral rhodium catalyst (e.g., Rh(I)/tBu-JOSIPHOS) affords the desired chiral amine with high enantiomeric excess.[4]

Case Study 2: Synthesis of a Key Intermediate for Sofosbuvir

Sofosbuvir is a direct-acting antiviral medication used to treat hepatitis C. Its synthesis involves the construction of a complex nucleoside phosphoramidate, which relies on a key chlorinated intermediate.[13]

Experimental Protocol: Synthesis of a Phosphorochloridate Intermediate for Sofosbuvir

This protocol is a generalized representation.[13]

• Materials: L-alanine isopropyl ester hydrochloride, phenyl dichlorophosphate, triethylamine, and an anhydrous solvent like dichloromethane.

• Procedure: a. A solution of L-alanine isopropyl ester hydrochloride is prepared in anhydrous dichloromethane and cooled to 0 °C under an inert atmosphere. b. Triethylamine is added dropwise to neutralize the hydrochloride salt and liberate the free amine. c. A solution of phenyl dichlorophosphate in anhydrous dichloromethane is then added dropwise at 0 °C. d. The reaction mixture is stirred, allowing for the formation of the phosphorochloridate intermediate as a mixture of diastereomers. e. The reaction is monitored by a suitable technique such as HPLC or TLC. f. Upon completion, the triethylamine hydrochloride salt is removed by filtration. g. The filtrate is concentrated, and the crude product is purified, typically by silica gel column chromatography, to yield the key phosphorochloridate intermediate.[13]

This intermediate is then reacted with a protected nucleoside to form the phosphoramidate linkage, a critical step in the synthesis of Sofosbuvir.[13]

Quality by Design: Analytical Control of Pharmaceutical Intermediates

The quality of a pharmaceutical intermediate is not merely a matter of chemical purity; it encompasses a comprehensive understanding of its physical and chemical properties, as well as its impurity profile. A robust quality control strategy is essential and is a key expectation of regulatory authorities.[6][20]

Essential Quality Control Parameters:

Parameter	Analytical Technique(s)	Purpose
Identity	NMR, IR, Mass Spectrometry (MS)	Confirms the chemical structure of the intermediate.[20]
Purity (Assay)	High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC)	Quantifies the amount of the desired intermediate in the sample.[20][21][22]
Impurity Profile	HPLC, GC-MS, LC-MS	Identifies and quantifies known and unknown impurities, including starting materials, by-products, and degradation products.[21][23][24][25]
Residual Solvents	Gas Chromatography (Headspace GC)	Measures the amount of residual solvents from the synthesis and purification steps.[23][24]
Water Content	Karl Fischer Titration	Determines the moisture content, which can affect stability and reactivity.[20]
Heavy Metals/Elemental Impurities	Inductively Coupled Plasma (ICP-MS or ICP-OES)	Quantifies potentially toxic elemental impurities.[20]

Impurity Profiling Workflow

Caption: A typical workflow for establishing the impurity profile of an intermediate.

A comprehensive understanding of the impurity profile allows for the establishment of appropriate specifications for the intermediate, ensuring that downstream processes are not negatively impacted and that the final API will meet its stringent quality requirements.[26][27][28]

The Regulatory Framework: Navigating GMP and Starting Material Designation

The manufacture of pharmaceutical intermediates falls under the purview of Good Manufacturing Practices (GMP). While the most stringent GMP requirements apply to the final API, regulatory guidelines, such as ICH Q7, stipulate that GMP principles should be applied to the manufacturing steps of intermediates.[2][5][8][14][29]

A critical aspect of the regulatory landscape is the designation of the "API starting material."[29] This is the point in the synthesis from which full GMP compliance is required.[29][30] The selection and justification of the starting material is a key component of a regulatory submission and is scrutinized by agencies like the FDA and EMA.[20][30][31]

Key Regulatory Considerations:

• Traceability: A complete and unbroken chain of documentation is required for all raw materials and intermediates.[6]

• Process Validation: The manufacturing processes for key intermediates must be validated to ensure they are robust and consistently produce material of the required quality.[6]

• Change Control: Any changes to the synthesis of an intermediate, including changes in raw material suppliers, must be managed through a formal change control system and may require regulatory notification or approval.[6]

• Impurity Control: Regulatory submissions must include a thorough discussion of the potential impurities in the API and how they are controlled, which often traces back to the control of intermediates.[24]

Regulatory Starting Material Decision Logic

Caption: Decision-making process for designating a regulatory starting material based on ICH Q11.

Conclusion: The Indispensable Role of Intermediates

Pharmaceutical intermediates are far more than mere stepping stones in a synthetic sequence; they are the lynchpins of modern drug development and manufacturing.[4][8][19] A deep understanding of their synthesis, characterization, and control is fundamental to ensuring the efficient production of high-quality, safe, and effective medicines. As the complexity of new therapeutic agents increases, so too will the innovation and scientific rigor required in the field of intermediate synthesis, reinforcing its critical importance in advancing global health.

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A Senior Application Scientist's Guide to the Intramolecular Inverse Electron Demand Diels-Alder Synthesis of Tetrahydronaphthyridines

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Value of Complexity and Control

In the landscape of modern medicinal chemistry, the tetrahydronaphthyridine (THN) scaffold stands out as a privileged structure. Its unique three-dimensional architecture, combining a saturated piperidine ring fused to a pyridine, offers a compelling blend of Fsp³-rich character for improved physicochemical properties and rigidly displayed vectors for precise target engagement.[1] However, accessing this valuable chemical space, particularly with diverse substitution patterns, remains a significant synthetic challenge. Traditional multi-step linear syntheses often lack the modularity and efficiency required for rapid library generation in drug discovery campaigns.

This guide details a powerful and elegant strategy to construct the tetrahydronaphthyridine core: the Intramolecular Inverse Electron Demand Diels-Alder (IEDDA) reaction . By leveraging the unique reactivity of electron-deficient azadienes, specifically 1,2,4,5-tetrazines, this approach offers a convergent and often spontaneous pathway to complex heterocyclic systems under mild conditions. As your senior application scientist, I will not merely present a protocol but will deconstruct the causality behind the reaction design, from precursor synthesis to the final aromatization, providing you with the field-proven insights necessary to adapt and apply this methodology to your own discovery programs.

The IEDDA Reaction: A Paradigm of Bioorthogonal Efficiency

The Diels-Alder reaction is a cornerstone of cyclic compound synthesis. In its classic form, it involves the cycloaddition of an electron-rich diene and an electron-deficient dienophile. The IEDDA reaction inverts these electronic roles, employing an electron-poor diene and an electron-rich dienophile.[2] This inversion is more than a simple electronic swap; it unlocks a unique reactivity profile, particularly when using highly electron-deficient dienes like 1,2,4,5-tetrazines.

The driving force of the tetrazine-based IEDDA reaction is the thermodynamically favorable extrusion of dinitrogen gas (N₂) from the initial bicyclic adduct. This retro-Diels-Alder step renders the overall transformation irreversible and provides a powerful thermodynamic sink for the reaction.[2][3] This high reactivity and specificity have made the IEDDA ligation a premier tool in bioorthogonal chemistry for its ability to proceed rapidly and cleanly in complex biological environments.[4][5] We, as synthetic chemists, can harness this same efficiency for the construction of complex molecular architectures.

The general mechanism proceeds in three key stages[3]:

• [4+2] Cycloaddition: The electron-rich dienophile attacks the electron-deficient tetrazine diene.

• Retro-Diels-Alder: The unstable bicyclic intermediate spontaneously extrudes a molecule of N₂.

• Aromatization: The resulting dihydropyridazine intermediate aromatizes to the final stable pyridazine product, often through the elimination of a small molecule (e.g., an alcohol from an enol ether dienophile).[6]

The Intramolecular Advantage: Engineering Cyclization

While intermolecular IEDDA reactions are powerful, tethering the diene and dienophile into a single molecule provides significant advantages. Intramolecular reactions benefit from a reduced entropic barrier, often proceeding under much milder conditions and with greater efficiency than their intermolecular counterparts.[7] This principle is central to our strategy for synthesizing tetrahydronaphthyridines.

By designing a precursor that contains both a 1,2,4,5-tetrazine ring and a tethered enamine, we can orchestrate a domino reaction sequence that leads directly to the fused pyridine core of the tetrahydronaphthyridine system.

Caption: Overall workflow for tetrahydronaphthyridine synthesis.

Precursor Synthesis: The Blueprint for Cyclization

The success of this strategy hinges on the efficient synthesis of the key linear precursor. This molecule must contain a secondary amine for enamine formation, a tether of appropriate length, and a reactive tetrazine moiety.

Synthesis of the Tetrazine-Aldehyde Component

A common and versatile approach begins with a substituted, commercially available tetrazine, such as 3-bromo-6-phenyl-1,2,4,5-tetrazine. The bromine atom serves as a handle for introducing the tether via cross-coupling reactions.[4]

Protocol 1: Synthesis of Tetrazine-Aldehyde Precursor

• Sonogashira Coupling: To a solution of 3-bromo-6-phenyl-1,2,4,5-tetrazine (1.0 eq) in anhydrous THF, add Pd(PPh₃)₂Cl₂ (0.05 eq) and CuI (0.1 eq). Degas the solution with argon for 15 minutes.

• Add a suitable alkyne tether containing a protected aldehyde, such as 4-pentynal diethyl acetal (1.2 eq), followed by triethylamine (3.0 eq).

• Stir the reaction at room temperature for 12 hours, monitoring by TLC until the starting tetrazine is consumed.

• Workup: Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the acetal-protected tetrazine.

• Deprotection: Dissolve the purified product in a 9:1 mixture of acetone and 1M HCl. Stir at room temperature for 4 hours.

• Neutralize the reaction with saturated aqueous NaHCO₃ and extract with dichloromethane. Dry the organic layer, filter, and concentrate to yield the desired tetrazine-aldehyde, which can often be used without further purification.

Enamine Formation and In Situ Cyclization

Enamines are typically formed by the condensation of a ketone or aldehyde with a secondary amine, with concurrent removal of water.[8][9] In our proposed sequence, the enamine is formed in situ and, due to the proximity of the highly reactive tetrazine, undergoes immediate intramolecular IEDDA cyclization.

Caption: Reaction cascade from precursors to the final product.

The Domino Reaction: Mechanism and Control

The core of this methodology is the domino sequence that transforms the linear precursor into the fused heterocyclic product. Understanding the mechanism allows for rational optimization and troubleshooting.

• Enamine Formation: The secondary amine (in this case, the piperidine nitrogen) reacts with the tethered aldehyde to form a transient enamine. This step is typically acid-catalyzed and driven by the removal of water. The enamine serves as the electron-rich dienophile.[8]

• [4+2] Cycloaddition: The newly formed enamine double bond, held in proximity to the tetrazine ring by the tether, undergoes a rapid intramolecular [4+2] cycloaddition. This is the rate-determining step of the IEDDA sequence.

• N₂ Extrusion: The resulting bicyclic adduct is highly unstable and immediately undergoes a retro-Diels-Alder reaction to extrude N₂, forming a dihydropyridazine intermediate.[2]

• Aromatization to Tetrahydronaphthyridine: The dihydropyridazine tautomerizes to the more stable aromatic pyridine ring, completing the formation of the tetrahydronaphthyridine scaffold. This step is often spontaneous and rapid.

Causality in Experimental Choices:

• Solvent: A non-protic solvent capable of azeotropically removing water, such as toluene or xylene, is ideal for driving the initial enamine formation.

• Catalysis: A catalytic amount of a mild acid, such as p-toluenesulfonic acid (PTSA) or camphorsulfonic acid (CSA), is often used to accelerate enamine formation. Lewis acids can also catalyze IEDDA reactions by lowering the LUMO energy of the diene, potentially allowing for lower reaction temperatures.[10][11]

• Temperature: While many intramolecular IEDDA reactions can proceed at room temperature, gentle heating (e.g., 80-110 °C in toluene) is often employed to ensure efficient enamine formation and cyclization.

Protocol 2: Intramolecular IEDDA Synthesis of a Tetrahydronaphthyridine Core

• Reaction Setup: To a flame-dried round-bottom flask equipped with a Dean-Stark trap and condenser, add the tetrazine-aldehyde precursor (1.0 eq) and a secondary amine (e.g., piperidine, 1.1 eq) in toluene.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (0.1 eq).

• Reaction Execution: Heat the mixture to reflux and monitor the reaction by TLC or LC-MS. The disappearance of the characteristic pink/red color of the tetrazine is a strong visual indicator of reaction progress. The reaction is typically complete within 2-6 hours.

• Workup: Cool the reaction to room temperature and wash with saturated aqueous NaHCO₃ solution. Separate the organic layer, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure tetrahydronaphthyridine product.

Scope, Limitations, and Optimization

The true power of a synthetic method lies in its scope and predictability. The proposed IEDDA strategy offers considerable flexibility.

Parameter	Influence on Reaction	Optimization Strategy
Tetrazine Substituents	Electron-withdrawing groups (EWGs) on the tetrazine lower its LUMO energy, accelerating the reaction.[3]	Use tetrazines substituted with groups like pyrimidinyl or sulfoxides for higher reactivity. Symmetrical substitution can be used to avoid regiochemical ambiguity.
Enamine Electronics	Electron-donating groups on the enamine (from the secondary amine) raise its HOMO energy, increasing reactivity.	Alkyl-substituted secondary amines are generally effective. The choice of amine directly incorporates diversity into the final THN structure.
Tether Length	The tether must be of appropriate length (typically 3-5 atoms) to allow the enamine and tetrazine to adopt a favorable pre-transition state conformation.	A 3-carbon tether (leading to a 6-membered ring upon cyclization) is often optimal. Shorter or longer tethers may disfavor cyclization or lead to alternative reaction pathways.
Steric Hindrance	Bulky substituents near the reacting centers (tetrazine or enamine double bond) can slow the reaction by impeding the approach of the reacting partners.[12]	Utilize less sterically encumbered precursors where possible. Increased reaction temperature may be required to overcome steric barriers.

Regioselectivity: For unsymmetrically substituted tetrazines, regioselectivity of the cycloaddition must be considered. The reaction is governed by frontier molecular orbital coefficients. Generally, the reaction proceeds to form the bond between the carbon atom of the dienophile with the largest HOMO coefficient and the carbon atom of the diene with the largest LUMO coefficient. This can often be predicted computationally or inferred from literature precedents with similar systems.[13]

Conclusion and Future Outlook

The intramolecular inverse electron demand Diels-Alder reaction represents a highly efficient and modular strategy for the synthesis of tetrahydronaphthyridines. By leveraging a domino sequence of enamine formation, [4+2] cycloaddition, N₂ extrusion, and aromatization, this method allows for the rapid construction of complex heterocyclic cores from simple, adaptable precursors. The mild reaction conditions, high yields, and operational simplicity make it an attractive approach for applications in medicinal chemistry and drug discovery where rapid analogue synthesis is paramount. Future work in this area will likely focus on expanding the scope to include a wider range of substituents, developing enantioselective variants through chiral catalysis, and applying this powerful reaction to the total synthesis of complex natural products containing the tetrahydronaphthyridine motif.

References

• Boger, D. L., Schaum, R. P., & Garbaccio, R. M. (1998). Regioselective Inverse Electron Demand Diels-Alder Reactions of N-Acyl 6-Amino-3-(methylthio)-1,2,4,5-tetrazines. The Journal of Organic Chemistry, 63(18), 6329–6337. Available at: [Link]

• Knall, A.-C., & Slugovc, C. (2019). The inverse-electron demand Diels–Alder reaction of tetrazines with cyclic enol ethers. Monatshefte für Chemie - Chemical Monthly, 150(7), 1219–1225. Available at: [Link]

• Li, J., Lin, S., & Wang, J. (2022). Intramolecular tetrazine-acryloyl cycloaddition: chemistry and applications. Chemical Science, 13(40), 11949–11956. Available at: [Link]

• Padwa, A. (2005). The Domino Way to Heterocycles. Accounts of Chemical Research, 38(10), 767–778. Available at: [Link]

• Boger, D. L. (2019). Inverse Electron Demand Diels–Alder Reactions of Heterocyclic Azadienes, 1-Aza-1,3-Butadienes, Cyclopropenone Ketals, and Related Systems. A Retrospective. The Journal of Organic Chemistry, 84(11), 6635–6664. Available at: [Link]

• Stanek, J., & Stanek, J. (1998). Synthesis and Intramolecular [4+2] Cycloaddition Reactions of 4-Pyridazinecarbonitriles with Alkyne Side Chains. Molecules, 3(12), 311-320. Available at: [Link]

• van der Plas, H. C. (1990). Intramolecular inverse electron demand Diels-Alder reactions of pyrimidines. Wageningen University & Research. Available at: [Link]

• Klan, T., & Wegner, H. A. (2021). Lewis Acid-Catalyzed Domino Inverse Electron-Demand Diels–Alder/Thermal Ring Expansion Reaction for the Synthesis of Arene-Annulated Eight-Membered Nitrogen Heterocycles. The Journal of Organic Chemistry, 86(20), 14216–14226. Available at: [Link]

• Devaraj, N. K., & Weissleder, R. (2011). Biomedical Applications of Tetrazine Cycloadditions. Accounts of Chemical Research, 44(9), 816–827. Available at: [Link]

• Kessler, S. N., & Wegner, H. A. (2010). Lewis acid catalyzed inverse electron-demand Diels-Alder reaction of 1,2-diazines. Organic Letters, 12(18), 4062–4065. Available at: [Link]

• Cao, Q., Tibbetts, J. D., Wrigley, L., Bull, J. A., & Cresswell, A. J. (2023). Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines. Communications Chemistry, 6(1), 1-10. Available at: [Link]

• Sammakia, T., Abramite, J. A., & Sammons, M. F. (2007). Product Subclass 6: Enamines. In Science of Synthesis (Vol. 33, pp. 485-546). Thieme. Available at: [Link]

• Zsófia, K., & György, H. (2021). Synthesis of novel N-heterocycles via domino-, click and RDA reactions. Periodica Polytechnica Chemical Engineering, 66(1), 100-111. Available at: [Link]

• Karver, M. R., Weissleder, R., & Hilderbrand, S. A. (2011). Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation. Bioconjugate Chemistry, 22(11), 2263–2270. Available at: [Link]

• Gándara, Z., & Lavilla, R. (2022). Domino Aza-Michael-SNAr-Heteroaromatization Route to C5-Substituted 1-Alkyl-1H-Indole-3-Carboxylic Esters. Molecules, 27(20), 7027. Available at: [Link]

• Devaraj, N. K., Hilderbrand, S., Upadhyay, R., & Weissleder, R. (2008). Tetrazine-Based Cycloadditions: Application to Pretargeted Live Cell Imaging. Bioconjugate Chemistry, 19(12), 2297–2299. Available at: [Link]

• Karver, M. R., Weissleder, R., & Hilderbrand, S. A. (2011). Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). A) General mechanism of iEDDA cycloaddition between a 1,2,4,5‐tetrazine... Retrieved from [Link]

• Chem Help ASAP. (2020, March 20). enamine synthesis from secondary amines [Video]. YouTube. Available at: [Link]

• Chad's Prep. (2021, April 29). 22.3 Synthesis of Amines [Video]. YouTube. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocol for the Suzuki-Miyaura Coupling of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

Introduction: Strategic Functionalization of the Tetrahydro-1,5-naphthyridine Core

The 1,2,3,4-tetrahydro-1,5-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its unique three-dimensional structure and the presence of nitrogen atoms offer opportunities for diverse molecular interactions with biological targets. The strategic functionalization of this core is paramount in drug discovery programs, and the Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for forging carbon-carbon bonds.[2]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of the Suzuki-Miyaura coupling to 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. We will delve into the mechanistic underpinnings, provide a robust and detailed experimental protocol, and discuss critical parameters and troubleshooting strategies to ensure successful implementation. The bromine atom at the 6-position of the naphthyridine ring serves as a versatile handle for introducing a wide array of aryl and heteroaryl substituents, thereby enabling the exploration of structure-activity relationships (SAR) in novel chemical entities.

Mechanistic Considerations for a Successful Coupling

The Suzuki-Miyaura reaction is a palladium-catalyzed process that couples an organohalide with an organoboron compound.[3] The catalytic cycle, illustrated below, involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Coupling.

Key Causality Behind Experimental Choices:

• Oxidative Addition: The reaction initiates with the insertion of the active Pd(0) catalyst into the carbon-bromine bond of the 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. The reactivity of aryl halides generally follows the order I > Br > Cl.[2] The C-Br bond in our substrate is sufficiently reactive for this step under standard conditions. The electron-rich nature of the pyridine ring can influence the rate of this step.

• Transmetalation: This is often the rate-determining step. The organic group from the boronic acid is transferred to the palladium center. Critically, the boronic acid must be activated by a base to form a more nucleophilic boronate species (e.g., [R-B(OH)₃]⁻), which facilitates the transfer.[4] The choice of base is therefore crucial and must be strong enough to activate the boronic acid but not so strong as to cause undesired side reactions.

• Reductive Elimination: In the final step, the two organic fragments (the naphthyridine and the new aryl group) are eliminated from the palladium center, forming the desired C-C bond and regenerating the Pd(0) catalyst.

Challenges with Nitrogen-Containing Heterocycles:

The presence of nitrogen atoms in the 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine substrate can present challenges. The lone pair of electrons on the nitrogen can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or deactivation.[5] The selection of appropriate ligands that can stabilize the palladium center and promote the desired catalytic cycle is therefore of utmost importance.

Detailed Experimental Protocol

This protocol provides a robust starting point for the Suzuki coupling of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine with a generic arylboronic acid. Optimization may be required for specific substrates.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Stoichiometry
6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine	213.08	1.0 equiv
Arylboronic Acid	Variable	1.2 - 1.5 equiv
[1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)	731.74	0.03 - 0.05 equiv
Potassium Carbonate (K₂CO₃)	138.21	2.0 - 3.0 equiv
1,4-Dioxane (anhydrous)	88.11	-
Water (degassed)	18.02	-

Procedure:

• Reaction Setup:

  • To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).

• Inert Atmosphere:

  • Seal the flask with a septum or cap.

  • Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure the reaction environment is free of oxygen, which can lead to catalyst deactivation and homo-coupling of the boronic acid.[4]

• Solvent Addition:

  • Under the inert atmosphere, add anhydrous 1,4-dioxane and degassed water via syringe. A common solvent ratio is 4:1 to 5:1 dioxane:water.[7] The water is essential for dissolving the inorganic base and facilitating the formation of the active boronate species.[5] The final concentration of the bromo-naphthyridine should be approximately 0.1 M.

• Reaction Execution:

  • Place the sealed reaction vessel in a preheated oil bath or heating block set to 85-100 °C.

  • Stir the reaction mixture vigorously.

• Monitoring the Reaction:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical mobile phase for TLC analysis could be a mixture of ethyl acetate and hexanes. The reaction is typically complete within 4-16 hours.

• Work-up:

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification:

  • Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude residue by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes or dichloromethane/methanol) to isolate the pure 6-aryl-1,2,3,4-tetrahydro-1,5-naphthyridine product.

Figure 2: Experimental Workflow for the Suzuki Coupling.

Critical Parameters and Optimization Strategies

The success of the Suzuki coupling is highly dependent on the careful selection of reaction parameters. The following table provides a starting point for optimization.

Parameter	Recommended Starting Condition	Rationale & Optimization Considerations
Palladium Catalyst	Pd(dppf)Cl₂ (3-5 mol%)	Pd(dppf)Cl₂ is a robust and commercially available pre-catalyst.[6] For challenging couplings, other catalysts like Pd₂(dba)₃ with specialized ligands (e.g., Buchwald ligands like XPhos or SPhos) can be more effective.[8]
Ligand	dppf (comes with the catalyst)	Dppf is a good general-purpose ligand. For electron-rich heterocycles, more electron-rich and bulky phosphine ligands can improve reaction rates and yields by promoting reductive elimination and preventing catalyst deactivation.[4]
Base	K₂CO₃ (2-3 equiv)	A moderately strong inorganic base is typically sufficient.[9] If the reaction is sluggish, stronger bases like Cs₂CO₃ or K₃PO₄ can be employed. The choice of base can also influence the rate of protodeboronation (a common side reaction).
Solvent System	1,4-Dioxane/H₂O (4:1 to 5:1)	This mixture effectively dissolves both the organic substrates and the inorganic base.[7] Other common solvents include toluene, THF, or DMF, often with added water. Anhydrous conditions can be used with boronate esters.
Temperature	85-100 °C	Most Suzuki couplings require heating to proceed at a reasonable rate. The optimal temperature will depend on the specific substrates and catalyst system. Lower temperatures may be possible with highly active catalyst systems.
Boron Source	Arylboronic Acid	Arylboronic acids are the most common coupling partners. If protodeboronation is an issue, more stable arylboronic esters (e.g., pinacol esters) or potassium aryltrifluoroborates can be used.[8]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficiently strong base; Low reaction temperature.	Ensure proper degassing to prevent catalyst oxidation. Screen different palladium catalysts and ligands. Try a stronger base (e.g., Cs₂CO₃, K₃PO₄). Increase the reaction temperature.
Protodeboronation	Presence of excess water; Base is too strong or reaction time is too long.	Use anhydrous solvents and a boronic ester (e.g., pinacol ester). Use a milder base (e.g., NaHCO₃) if possible. Minimize reaction time.
Homo-coupling of Boronic Acid	Presence of oxygen in the reaction mixture.	Rigorously degas all solvents and the reaction mixture. Maintain a positive pressure of inert gas throughout the reaction.
De-bromination of Starting Material	Presence of protic impurities; Certain catalyst/ligand combinations.	Use anhydrous solvents. Screen different catalyst and ligand systems.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the functionalization of the 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine core. By understanding the mechanistic principles and carefully selecting the reaction parameters, researchers can efficiently synthesize diverse libraries of novel compounds for biological evaluation. The protocol and guidelines presented in this document provide a solid foundation for achieving successful and reproducible results in the synthesis of 6-aryl-1,2,3,4-tetrahydro-1,5-naphthyridines, paving the way for advancements in drug discovery and development.

References

• Optimization of the reaction conditions for Suzuki-Miyaura coupling of bromobenze with phenylboronic acid catalyzed by Pd-NHC@Eu-BCI. (n.d.). ResearchGate. Retrieved from [Link]

• Suzuki reaction - Wikipedia. (n.d.). Retrieved from [Link]

• How to approach choosing reaction conditions for Suzuki? (2024, February 23). Reddit. Retrieved from [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). YouTube. Retrieved from [Link]

• Optimization of conditions for the Suzuki-Miyaura coupling. (n.d.). ResearchGate. Retrieved from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Palladium-catalyzed cross-coupling reactions for the synthesis of 6, 8-disubstituted 1,7-naphthyridines: a novel class of potent and selective phosphodiesterase type 4D inhibitors. (2000). PubMed. Retrieved from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (2023, October). ResearchGate. Retrieved from [Link]

• Optimization of the reaction conditions for Suzuki coupling reaction. (n.d.). ResearchGate. Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved from [Link]

• Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. (2018, May 4). SpringerLink. Retrieved from [Link]

• Synthesis and Spectral Characterization of 1,5-Naphthyridine Derivatives through Cross-Coupling Suzuki Reaction. (2019, July 31). ResearchGate. Retrieved from [Link]

• 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. (n.d.). MySkinRecipes. Retrieved from [Link]

• The Suzuki reaction. (2020, February 13). YouTube. Retrieved from [Link]

• 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development. (n.d.). National Institutes of Health. Retrieved from [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (n.d.). MDPI. Retrieved from [Link]

• Palladium-Catalyzed, Direct Boronic Acid Synthesis from Aryl Chlorides: A Simplified Route to Diverse Boronate Ester Derivatives. (2010, November 24). National Institutes of Health. Retrieved from [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (n.d.). National Institutes of Health. Retrieved from [Link]

• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. (n.d.). National Institutes of Health. Retrieved from [Link]

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Application Notes and Protocols for the Buchwald-Hartwig Amination of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

Introduction: The Strategic Importance of C-N Bond Formation in Drug Discovery

The construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly within the pharmaceutical industry.[1] Aryl and heteroaryl amines are privileged scaffolds found in a vast array of biologically active molecules and approved drugs. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has emerged as a powerful and versatile method for the formation of these crucial linkages, largely supplanting classical methods that often suffer from harsh reaction conditions and limited substrate scope.[2] This reaction enables the coupling of an aryl or heteroaryl halide with a primary or secondary amine, offering a highly efficient and functional-group-tolerant approach to a diverse range of aminopyridine derivatives.[1][3]

This guide provides a detailed technical overview and a robust experimental protocol for the Buchwald-Hartwig amination of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, a key intermediate in the synthesis of various pharmaceutical agents, including kinase inhibitors and central nervous system-active compounds.[4] The protocols and insights presented herein are designed for researchers, scientists, and drug development professionals seeking to leverage this powerful transformation in their synthetic endeavors.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a well-established catalytic cycle involving a palladium(0) species. The key steps are: oxidative addition, amine coordination and deprotonation, and reductive elimination.[2][5] Understanding this mechanism is crucial for rational catalyst selection and reaction optimization.

Figure 1: Simplified catalytic cycle of the Buchwald-Hartwig amination.

Key Considerations for the Amination of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

The successful amination of heteroaromatic halides like 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine requires careful consideration of the reaction parameters. The presence of the pyridine nitrogen can lead to catalyst inhibition through coordination to the palladium center.[6] Therefore, the choice of ligand is paramount.

Catalyst and Ligand Selection: The Heart of the Reaction

The combination of a palladium precursor and a phosphine ligand is critical for a successful transformation.[6] For electron-deficient and potentially coordinating substrates like bromo-pyridines, bulky and electron-rich ligands are often necessary to promote the key steps of the catalytic cycle and prevent catalyst deactivation.[2][6]

• Palladium Precursors: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and various pre-formed palladium-ligand complexes (precatalysts).[7] Precatalysts are often preferred as they can lead to more reliable formation of the active catalytic species.[8]

• Ligands: Bulky, electron-rich biaryl phosphine ligands developed by the Buchwald group (e.g., XPhos, SPhos, RuPhos) and ferrocene-based ligands from the Hartwig group have proven highly effective for challenging aminations.[2][9] For heteroaromatic substrates, bidentate ligands like BINAP and DPPF have also been successfully employed to overcome the inhibitory effects of the heteroatom.[2][10] N-heterocyclic carbene (NHC) ligands are also emerging as powerful alternatives.[11][12]

The Role of the Base: More Than Just a Proton Scavenger

The base plays a crucial role in deprotonating the amine to form the palladium-amido complex, a key intermediate in the catalytic cycle.[5][13] Strong, non-nucleophilic bases are typically employed.

• Common Bases: Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), and potassium phosphate (K₃PO₄) are frequently used.[7]

• Base Strength and Substrate Compatibility: The choice of base must be compatible with the functional groups present in the substrates. For base-sensitive functionalities, weaker bases like cesium carbonate (Cs₂CO₃) or K₃PO₄ may be preferable, although this may necessitate higher reaction temperatures.[7][14] The solubility of the base can also impact reaction rates, with organic bases sometimes being used in combination with inorganic bases.[7]

Solvent Selection: Creating the Right Environment

The solvent must be anhydrous and capable of dissolving the reagents while remaining inert to the reaction conditions.[6][15]

• Typical Solvents: Toluene, dioxane, and tetrahydrofuran (THF) are common choices.[6][16]

• Solvent Polarity: The polarity of the solvent can influence the stability of catalytic intermediates and the overall reaction rate.[17][18][19] For instance, polar aprotic solvents can be beneficial in some cases. It is crucial to ensure the solvent is thoroughly degassed to prevent oxidation of the palladium catalyst.[6]

Recommended Reaction Conditions: A Starting Point for Optimization

The following table summarizes a robust starting point for the Buchwald-Hartwig amination of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. Optimization may be required depending on the specific amine coupling partner.

Parameter	Recommended Condition	Rationale
Palladium Precursor	Pd₂(dba)₃ or a suitable precatalyst (e.g., XPhos Pd G3)	Provides a reliable source of Pd(0). Precatalysts can offer improved reliability.[8][9]
Ligand	XPhos or RuPhos	Bulky, electron-rich ligands are effective for heteroaromatic substrates and can prevent catalyst inhibition.[9]
Base	NaOtBu or K₃PO₄	Strong, non-nucleophilic base to facilitate amine deprotonation. K₃PO₄ is a milder alternative for sensitive substrates.[7]
Solvent	Toluene or Dioxane (anhydrous and degassed)	Common, inert solvents for this transformation.[6][16]
Temperature	80-110 °C	Sufficient thermal energy to drive the reaction to completion.[5]
Atmosphere	Inert (Argon or Nitrogen)	Essential to prevent oxidation and deactivation of the palladium catalyst.[6]

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the Buchwald-Hartwig amination of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine with a generic primary or secondary amine.

Figure 2: General experimental workflow for the Buchwald-Hartwig amination.

Materials:

• 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous, degassed toluene (or dioxane)

• Oven-dried Schlenk tube or reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• Inert Atmosphere Setup: In a glovebox or under a positive pressure of inert gas, add Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and NaOtBu (1.4 equiv) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Addition of Reactants: Add 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine (1.0 equiv) and the desired amine (1.2 equiv) to the Schlenk tube.

• Solvent Addition: Add anhydrous, degassed toluene (to achieve a concentration of ~0.1-0.2 M) via syringe.

• Reaction Execution: Seal the Schlenk tube and heat the reaction mixture to 90-110 °C with vigorous stirring.

• Monitoring Reaction Progress: Monitor the reaction by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).[1]

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Extraction: Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of ammonium chloride, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst (oxygen exposure)	Ensure all reagents and solvents are anhydrous and properly degassed. Maintain a strict inert atmosphere.[6]
Inappropriate ligand or base	Screen different ligands (e.g., RuPhos, SPhos, BINAP) and bases (e.g., K₃PO₄, LHMDS).[6][7]
Low reaction temperature	Increase the reaction temperature in increments of 10 °C.
Formation of Side Products (e.g., Hydrodehalogenation)	β-hydride elimination	Use a bulkier ligand to disfavor this side reaction.[20] Lowering the reaction temperature may also help.[6]
Competing reactions of the amine	If the amine has other reactive sites, consider a protection strategy.
Difficulty in Purification	Residual palladium	Filter the reaction mixture through a pad of Celite before workup. Consider using a palladium scavenger.
Complex mixture of products	Re-optimize reaction conditions to improve selectivity.

Conclusion

The Buchwald-Hartwig amination is a robust and highly valuable tool for the synthesis of N-arylated heterocycles. By carefully selecting the catalyst system, base, and solvent, the amination of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine can be achieved in high yields, providing a reliable pathway to novel compounds for drug discovery and development. The protocol and guidelines presented in this document offer a solid foundation for researchers to successfully implement this powerful transformation in their laboratories.

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• Taylor & Francis Online. (2009, August 3). Convenient Synthesis of 6-Bromo-1,2,3,4-tetrahydroisoquinoline and 3-Methoxy-1,2,3,4-tetrahydro-[3][6]-naphthyridine via Reductive Amination of Schiff's Bases. Retrieved from Taylor & Francis Online. [Link]

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Application Notes and Protocols: Palladium-Catalyzed N-Arylation of Tetrahydronaphthyridines

Introduction: The Strategic Value of N-Arylated Tetrahydronaphthyridines in Modern Drug Discovery

The tetrahydronaphthyridine (THN) scaffold is a privileged heterocyclic motif in medicinal chemistry, prized for its rigid, three-dimensional structure that allows for the precise spatial orientation of substituents. This structural rigidity, combined with the presence of a basic nitrogen atom, makes THNs ideal cores for designing ligands that can engage with biological targets with high affinity and selectivity. N-arylation of the saturated nitrogen atom within the THN core represents a critical late-stage functionalization strategy, enabling the introduction of diverse aromatic and heteroaromatic groups. This modification profoundly influences the pharmacological profile of the molecule, modulating properties such as potency, selectivity, solubility, and metabolic stability. Consequently, the development of robust and versatile methods for the N-arylation of THNs is of paramount importance to researchers, scientists, and drug development professionals aiming to accelerate the discovery of novel therapeutics.

This guide provides an in-depth exploration of the palladium-catalyzed N-arylation of tetrahydronaphthyridines, a transformation commonly known as the Buchwald-Hartwig amination. We will delve into the mechanistic underpinnings of this powerful reaction, offer detailed, field-proven protocols, and discuss key considerations for reaction optimization and troubleshooting.

Pillar 1: Mechanistic Rationale - The Engine of C-N Bond Formation

The palladium-catalyzed N-arylation of amines is a cornerstone of modern organic synthesis.[1] Its success hinges on a well-defined catalytic cycle that efficiently couples an amine with an aryl halide. Understanding this cycle is not merely academic; it empowers the scientist to make rational decisions when selecting catalysts, ligands, and reaction conditions to overcome challenges inherent to specific substrates.

The generally accepted mechanism proceeds through several key steps:

• Oxidative Addition : The active Pd(0) catalyst initiates the cycle by inserting into the carbon-halide bond of the aryl halide (Ar-X), forming a Pd(II) intermediate. This is often the rate-determining step, particularly for less reactive aryl chlorides.[2]

• Amine Coordination & Deprotonation : The tetrahydronaphthyridine binds to the Pd(II) center. A base then deprotonates the coordinated nitrogen, forming a palladium-amido complex. The choice of base is critical; it must be strong enough to deprotonate the amine without causing unwanted side reactions.[3]

• Reductive Elimination : This is the product-forming step. The aryl group and the nitrogen atom couple, forming the desired C-N bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle. Bulky, electron-rich ligands are known to accelerate this step.[4]

Figure 1: Simplified Catalytic Cycle for the Buchwald-Hartwig N-Arylation.

Pillar 2: The Critical Role of Ligand Selection

For challenging substrates like saturated secondary amines, the choice of phosphine ligand is arguably the most critical parameter for a successful reaction. Tetrahydronaphthyridines, being cyclic secondary amines, can be sterically demanding. The ideal ligand must stabilize the palladium center, promote the key steps of the catalytic cycle, and prevent catalyst deactivation.

Key Ligand Classes:

• Bulky Biarylphosphines : Developed by the Buchwald group, ligands like XPhos, SPhos, and RuPhos are often the first choice for N-arylation of secondary amines.[5] Their steric bulk and electron-rich nature facilitate both oxidative addition and reductive elimination.

• Bidentate Phosphines : Ligands such as BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) have also proven effective, particularly in early generations of the reaction.[1][6] They are thought to prevent the formation of inactive palladium dimers.

• N-Heterocyclic Carbenes (NHCs) : NHCs are strong electron-donating ligands that can form highly stable and active palladium complexes, making them a powerful alternative to phosphines for challenging couplings.[7][8]

The selection of the optimal ligand is often empirical and substrate-dependent. A screening of several ligands from different classes is a prudent starting point for any new tetrahydronaphthyridine-aryl halide coupling pair.

Pillar 3: Field-Proven Experimental Protocols

The following protocols are designed to be robust starting points for the N-arylation of a generic tetrahydronaphthyridine substrate. All manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents to ensure reproducibility and high yields.

General Protocol for Palladium-Catalyzed N-Arylation

This protocol is based on conditions reported for the successful N-arylation of a 1,2,3,4-tetrahydro-1,5-naphthyridine derivative.[6]

Materials:

• Tetrahydronaphthyridine derivative (1.0 equiv)

• Aryl halide (Ar-X, 1.1 - 1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos or BINAP, 2-4 mol%)

• Base (e.g., Sodium tert-butoxide (NaOtBu), 1.4 - 2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

Procedure:

• Reaction Setup : To an oven-dried reaction vessel (e.g., a Schlenk tube or vial with a stir bar), add the palladium precatalyst, the phosphine ligand, and the base under an inert atmosphere.

• Reagent Addition : Add the tetrahydronaphthyridine derivative and the anhydrous, degassed solvent. Stir the mixture for 5-10 minutes at room temperature to allow for catalyst pre-activation.

• Aryl Halide Addition : Add the aryl halide to the reaction mixture. If the aryl halide is a solid, it can be added along with the other solids in step 1.

• Reaction : Seal the vessel and heat the reaction mixture in a pre-heated oil bath to the desired temperature (typically 80-110 °C). Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Workup : Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding water or saturated aqueous ammonium chloride.

• Extraction : Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography on silica gel to obtain the pure N-arylated tetrahydronaphthyridine.

Figure 2: General Experimental Workflow for N-Arylation.

Data Presentation: A Guide to Reaction Optimization

Optimizing the N-arylation of a new tetrahydronaphthyridine requires a systematic evaluation of key reaction parameters. The following table summarizes common variables and their typical effects, providing a logical framework for optimization studies.

Parameter	Common Options	Rationale & Field Insights	Typical Starting Point
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂, [Pd(allyl)Cl]₂	Pd(0) sources like Pd₂(dba)₃ can be used directly. Pd(II) sources like Pd(OAc)₂ require in-situ reduction, which is usually facile. Pre-catalysts offer convenience and air stability.	Pd₂(dba)₃ (1 mol%)
Ligand	Bulky Monophosphines: XPhos, RuPhosBidentate: BINAPNHCs: IPr, SIPr	The ligand is crucial. For cyclic secondary amines, bulky, electron-rich monophosphines are often superior. A screen of 2-3 ligands is recommended.[5][9]	XPhos (2 mol%)
Base	NaOtBu, KOtBu, LHMDS, K₃PO₄, Cs₂CO₃	Strong, non-nucleophilic alkoxides are standard.[3] If the substrate is base-sensitive, weaker inorganic bases like K₃PO₄ or Cs₂CO₃ can be effective, often requiring higher temperatures.	NaOtBu (1.5 equiv)
Solvent	Toluene, Dioxane, THF, CPME	Non-polar, aprotic solvents are preferred. Toluene and dioxane are the most common and generally give good results. Ensure the solvent is anhydrous and degassed.[10]	Toluene (0.1 M)
Temperature	80 - 120 °C	Higher temperatures are often needed for less reactive aryl chlorides. Start around 100 °C for aryl bromides and adjust as needed based on reaction rate and stability of reactants.	100 °C
Aryl Halide	Ar-I, Ar-Br, Ar-Cl, Ar-OTf	Reactivity generally follows the order: Ar-I > Ar-OTf > Ar-Br >> Ar-Cl. Aryl iodides can sometimes inhibit the catalyst.[10] Aryl chlorides are challenging but cost-effective, often requiring more specialized ligands.	Aryl Bromide

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
Low or No Yield	1. Inactive catalyst (oxygen/moisture).2. Poor choice of ligand/base.3. Low reaction temperature.4. Substrate insolubility.	1. Ensure rigorous inert atmosphere and use of anhydrous/degassed solvents.2. Screen a different class of ligand (e.g., switch from bidentate to bulky monophosphine) and a stronger base.3. Increase temperature in 10 °C increments.4. Try a different solvent (e.g., dioxane) or increase solvent volume.[10]
Hydrodehalogenation	The aryl halide is reduced instead of coupled.	This side reaction is often competitive with slow amination. Use a more electron-rich, bulkier ligand to favor reductive elimination over β-hydride elimination pathways.[1]
Dark Black Precipitate	Palladium black formation (catalyst decomposition).	The ligand may not be effectively stabilizing the Pd(0) species. Increase the ligand-to-palladium ratio (e.g., from 2:1 to 4:1).
Incomplete Conversion	Catalyst deactivation or insufficient reaction time/temperature.	Increase catalyst loading slightly (e.g., from 1 mol% to 2.5 mol%). Increase reaction time or temperature.

Conclusion

The palladium-catalyzed N-arylation is an indispensable tool for the functionalization of tetrahydronaphthyridine scaffolds. A deep understanding of the catalytic cycle, coupled with rational selection and screening of ligands, bases, and solvents, enables the efficient synthesis of diverse libraries of N-arylated compounds. The protocols and optimization strategies outlined in this guide provide a solid foundation for researchers to successfully implement this critical transformation in their drug discovery programs, ultimately paving the way for the development of next-generation therapeutics.

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Application Note &amp; Protocols: Strategic Epoxide Ring-Opening Reactions with 1,2,3,4-Tetrahydro-1,5-Naphthyridines for Accelerated Drug Discovery

Abstract

The 1,2,3,4-tetrahydro-1,5-naphthyridine scaffold is a privileged "drug-like" heterocyclic motif, serving as a foundational structure in modern medicinal chemistry.[1] A robust and versatile method for its derivatization is the nucleophilic ring-opening of epoxides, which generates highly functionalized β-amino alcohol building blocks. These products are pivotal intermediates for the synthesis of compound libraries and complex pharmaceutical agents.[2][3] This guide provides an in-depth analysis of the reaction mechanism, explores the critical parameters governing its success, and delivers field-proven, step-by-step protocols for researchers in organic synthesis and drug development. We will delve into the causality behind experimental choices, from catalyst selection to substrate considerations, ensuring a comprehensive understanding of this powerful synthetic transformation.

Core Principles: Mechanism, Regio- and Stereoselectivity

The reaction between a 1,2,3,4-tetrahydro-1,5-naphthyridine and an epoxide is a classic example of a nucleophilic substitution reaction (Sɴ2) driven by the release of ring strain in the three-membered epoxide ring.[4][5] The N1 nitrogen of the naphthyridine acts as the nucleophile. Due to the high energy of the strained ether, the reaction proceeds even though an alkoxide is typically a poor leaving group.[6]

1.1. The Role of Lewis Acid Catalysis While the reaction can proceed uncatalyzed, it is often sluggish. The introduction of a Lewis acid catalyst dramatically accelerates the reaction. The Lewis acid coordinates to the epoxide oxygen, making the ring more electrophilic and susceptible to nucleophilic attack.[7] This activation polarizes the C-O bonds and facilitates their cleavage. Computational studies have shown that Lewis acid coordination makes the epoxide oxygen a "better leaving group," thereby lowering the activation energy of the ring-opening process.[7]

1.2. Mechanistic Pathway The reaction proceeds via a backside attack of the nucleophilic nitrogen on one of the epoxide carbons. This Sɴ2 mechanism dictates a specific stereochemical outcome: an inversion of configuration at the carbon center that is attacked.[8] The result is an anti-dihydroxylation, where the newly formed C-N bond and C-O bond are on opposite faces of the original epoxide plane.[4][9]

Caption: Lewis acid activation and subsequent Sɴ2 attack.

1.3. Regioselectivity: A Predictable Outcome When an unsymmetrical epoxide is used, the site of nucleophilic attack is governed by a combination of steric and electronic factors. For reactions under basic or neutral conditions (strong nucleophile), the attack predominantly occurs at the less sterically hindered carbon atom .[4][8] This is a hallmark of the Sɴ2 mechanism. This contrasts with acid-catalyzed openings with weak nucleophiles, where attack at the more substituted carbon is often favored due to a partially developed positive charge in the transition state.[6] In the context of the potent nucleophile 1,2,3,4-tetrahydro-1,5-naphthyridine, steric control is the guiding principle.

Critical Experimental Parameters: The Causality Behind Choices

The success and efficiency of the epoxide opening reaction are highly dependent on several key factors. Understanding these allows for rational optimization and troubleshooting.

2.1. Naphthyridine Nucleophilicity: The Role of Substituents The nucleophilic character of the N1 nitrogen is paramount. Its reactivity is directly modulated by the electronic nature of substituents on the pyridine ring of the naphthyridine scaffold.

• Electron-Donating Groups (EDGs): Substituents like alkyl or alkoxy groups enhance the electron density on the pyridine ring, increasing the nucleophilicity of the N1 nitrogen and accelerating the reaction.

• Electron-Withdrawing Groups (EWGs): Groups such as esters (-COOR) or nitriles (-CN) significantly decrease the electron density of the ring system. This reduction in nucleophilicity can make the reaction extremely sluggish or even prevent it from proceeding to completion under standard conditions.[10]

Substituent Type on Pyridine Ring	N1 Nucleophilicity	Expected Reactivity in Epoxide Opening	Reference
Electron-Donating (e.g., -CH₃, -OCH₃)	High	Good to Excellent Yields	[10]
Neutral (e.g., -H, -Cl)	Moderate	Moderate to Good Yields	[10]
Electron-Withdrawing (e.g., -COOEt)	Low	Sluggish, Low Yields, or No Reaction
Caption: Impact of substituents on naphthyridine reactivity.

2.2. Catalyst Selection: Optimizing for Efficiency While many Lewis acids can catalyze epoxide openings, their effectiveness varies. A comparative study on the reaction with epichlorohydrin found Ytterbium triflate (Yb(OTf)₃) to be the most effective catalyst.[10]

Lewis Acid Catalyst	Efficacy in Naphthyridine-Epoxide Opening	Reference
Yb(OTf)₃	Most Effective	[10]
LiClO₄	Lower Yield / Ineffective	[10]
B(C₆F₅)₃	Ineffective	[10]
Sc(OTf)₃	Lower Yield	[10]
ZrCl₄	Ineffective	[10]
Caption: Comparison of Lewis acid catalysts.

The superior performance of Yb(OTf)₃ can be attributed to its optimal balance of Lewis acidity, oxophilicity, and tolerance to nitrogen-containing substrates.

Detailed Experimental Protocol: Synthesis of (R)-1-(1-(1,2,3,4-tetrahydro-1,5-naphthyridin-1-yl)-3-chloropropan-2-ol)

This protocol is adapted from a validated procedure and provides a representative example of the reaction using a readily available chiral epoxide.[10]

3.1. Materials & Equipment

• Reagents: 1,2,3,4-Tetrahydro-1,5-naphthyridine, (R)-(-)-Epichlorohydrin (≥99%), Ytterbium(III) triflate (Yb(OTf)₃), Dichloromethane (CH₂Cl₂, anhydrous), Saturated aqueous Sodium Bicarbonate (NaHCO₃), Sodium Sulfate (Na₂SO₄, anhydrous).

• Equipment: Pressure tube with a screw cap and PTFE septum, magnetic stirrer and stir bar, heating block or oil bath, standard laboratory glassware, rotary evaporator, flash chromatography system with silica gel.

3.2. Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

3.3. Step-by-Step Procedure

• Reaction Setup: To a clean, dry pressure tube equipped with a magnetic stir bar, add 1,2,3,4-tetrahydro-1,5-naphthyridine (1.0 mmol, 1.0 eq).

• Add Ytterbium(III) triflate (Yb(OTf)₃) (0.2 mmol, 0.2 eq).

• Add anhydrous dichloromethane (CH₂Cl₂) (5 mL).

• Stir the mixture at room temperature for 5 minutes to allow for dissolution and catalyst coordination.

• Add (R)-(-)-Epichlorohydrin (3.0 mmol, 3.0 eq) to the mixture.

• Reaction Execution: Securely seal the pressure tube and place it in a preheated heating block or oil bath at 60 °C.

• Stir the reaction mixture vigorously for 5 hours. Monitor the reaction progress by TLC or LC-MS if desired.

• Work-up and Purification: After 5 hours, remove the pressure tube from the heat and allow it to cool to room temperature.

• Carefully unseal the tube and transfer the contents to a separatory funnel.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution (15 mL).

• Extract the aqueous layer with CH₂Cl₂ (3 x 15 mL).

• Combine the organic layers and dry over anhydrous Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The resulting crude oil should be purified by flash column chromatography on silica gel (a typical eluent system would be a gradient of ethyl acetate in hexanes) to afford the pure β-amino alcohol product.

3.4. Self-Validation and Characterization

• Expected Outcome: The product should be isolated as a viscous oil or solid. The yield should be in the good to excellent range, contingent on the purity of the starting materials.

• Confirmation of Structure: The structure of the product should be confirmed using standard spectroscopic techniques:

  • ¹H NMR: Expect to see characteristic signals for the naphthyridine core, a new methine proton adjacent to the hydroxyl group, and diastereotopic methylene protons of the propyl chain.

  • ¹³C NMR: Appearance of new signals corresponding to the three carbons of the chloropropanol side chain.

  • Mass Spectrometry (MS): The molecular ion peak ([M+H]⁺) should correspond to the calculated mass of the product.

• Regioselectivity Check: The ¹H NMR spectrum will confirm attack at the less substituted carbon of epichlorohydrin. The chloromethyl group (CH₂Cl) signal should integrate to two protons and appear as a doublet, while the CH-OH proton will be a multiplet.

Applications in Library Synthesis for Drug Discovery

This reaction is not merely for synthesizing single molecules; its true power lies in its application to library development.[1] The β-amino alcohol products serve as versatile intermediates. For instance, the chlorohydrin product obtained from epichlorohydrin can be readily converted back into an epoxide under basic conditions (e.g., with NaH).[10] This new, tethered epoxide can then be subjected to a second ring-opening reaction with a diverse set of nucleophiles, rapidly generating a library of complex molecules from a common intermediate.

Caption: Diversification strategy via epoxide re-closure.

This two-step sequence allows for the introduction of three points of diversity: the initial naphthyridine scaffold, the initial epoxide, and the final nucleophile, making it a highly efficient strategy for exploring chemical space in the search for new bioactive compounds.

References

• White, J. D., & Shaw, S. (2018). Nucleophilic ring opening of trans-2,3-disubstituted epoxides to β-amino alcohols with catalyst-controlled regioselectivity. Chemical Communications. Available at: [Link]

• Yadav, J. S., Reddy, B. V. S., & Kumar, G. M. (2009). Transition Metal-based Lewis Acid Catalyzed Ring Opening of Epoxides Using Amines under Solvent-Free Conditions. Letters in Organic Chemistry. Available at: [Link]

• Nikpassand, M., & Zare, A. (2010). Ring opening of epoxides with nitrogen heterocycles. ResearchGate. Available at: [Link]

• Chemistry Steps. (n.d.). Epoxides Ring-Opening Reactions. Chemistry Steps. Available at: [Link]

• Yadav, J. S., et al. (2009). Transition Metal Based Lewis Acid Catalyzed Ring Opening of Epoxides Using Amines under Solvent-Free Conditions. ResearchGate. Available at: [Link]

• Reddy, Ch. V., et al. (2017). A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides. Organic & Medicinal Chemistry International Journal. Available at: [Link]

• Science of Synthesis. (n.d.). Ring Opening of Epoxides, Aziridines, and Cyclic Anhydrides. Thieme Chemistry. Available at: [Link]

• Snyder, S. A., et al. (2007). 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development. Tetrahedron. Available at: [Link]

• Snyder, S. A., et al. (2007). 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: exploration of suitable chemistry for library development. ElectronicsAndBooks. Available at: [Link]

• Encyclopedia.pub. (2022). Fused 1,5-naphthyridines. Encyclopedia.pub. Available at: [Link]

• Chemistry LibreTexts. (2024). 18.6: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. Available at: [Link]

• Ashenhurst, J. (2015). Epoxide Ring Opening With Base. Master Organic Chemistry. Available at: [Link]

• Bickelhaupt, F. M., et al. (2021). How Lewis Acids Catalyze Ring-Openings of Cyclohexene Oxide. National Institutes of Health. Available at: [Link]

• MDPI. (2021). Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes. MDPI. Available at: [Link]

• ResearchGate. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. ResearchGate. Available at: [Link]

• Jacobsen, E. N. (2000). Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Accounts of Chemical Research. Available at: [Link]

• PubMed. (2007). 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development. PubMed. Available at: [Link]

• Paudru, F., & Guillarme, S. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. MDPI. Available at: [Link]

• Chemistry LibreTexts. (2024). 18.6 Reactions of Epoxides: Ring-opening. Chemistry LibreTexts. Available at: [Link]

• Kozlowski, M. C., et al. (2020). Nucleophilic Transformations of Lewis Acid-Activated Disubstituted Epoxides with Catalyst-Controlled Regioselectivity. The Journal of Organic Chemistry. Available at: [Link]

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Urea formation with 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine and isocyanates

Application Note & Protocol

Topic: High-Efficiency Urea Formation with 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine and Isocyanates for Drug Discovery Scaffolds

Audience: Researchers, scientists, and drug development professionals.

Authored by: A Senior Application Scientist

Executive Summary & Introduction

The urea functional group is a cornerstone in modern medicinal chemistry, celebrated for its capacity to form stable, bidentate hydrogen bonds with biological targets, thereby enhancing drug potency and modulating pharmacokinetic properties.[1][2][3] Its presence is integral to a multitude of FDA-approved drugs, ranging from anticancer agents to antivirals.[2][4][5] This application note provides a detailed guide to the synthesis of novel urea derivatives by coupling the privileged 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine scaffold with various isocyanates. The 1,5-naphthyridine core is itself a significant pharmacophore, found in numerous biologically active compounds.[6][7][8][9] The combination of these two moieties offers a powerful strategy for generating structurally diverse compound libraries for drug discovery.

This document outlines the underlying reaction mechanism, provides a robust and validated experimental protocol, discusses safety considerations, and presents a workflow for synthesizing and characterizing these valuable compounds.

Reaction Mechanism: Nucleophilic Addition

The formation of a urea linkage from an amine and an isocyanate is a classic, highly efficient nucleophilic addition reaction.[10][11] The secondary amine nitrogen of the 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the isocyanate. This process is typically rapid at room temperature and proceeds without the need for a base or catalyst, forming a stable tetrahedral intermediate that quickly rearranges to the final urea product.[10][12]

References

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• 9. Biological Activity of Naturally Derived Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Note: High-Throughput Synthesis of a Tetrahydronaphthyridine-Based Chemical Library for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,3,4-tetrahydronaphthyridine scaffold is a privileged structure in medicinal chemistry, offering a unique three-dimensional architecture that is attractive for the development of novel therapeutics. This application note provides a comprehensive guide to the efficient synthesis of a diverse chemical library based on a functionalized 1,2,3,4-tetrahydro-1,5-naphthyridine core. We present a detailed, field-proven protocol for the multi-step synthesis of the core scaffold, followed by robust, parallel diversification strategies to generate a library of analogues. This guide emphasizes the rationale behind experimental choices, self-validating protocols, and troubleshooting, ensuring scientific integrity and reproducibility.

Introduction: The Tetrahydronaphthyridine Scaffold - A Versatile Core for Drug Discovery

Bicyclic nitrogen-containing heterocycles are cornerstones of modern medicinal chemistry, and among them, the tetrahydronaphthyridine framework has emerged as a particularly valuable scaffold.[1][2] Its semi-saturated, fused ring system provides a rigid, three-dimensional structure that can effectively present substituents for interaction with biological targets. This structural rigidity can lead to improved binding affinity and selectivity compared to more flexible acyclic or monocyclic analogues.

The tetrahydronaphthyridine core is present in a number of biologically active molecules and clinical candidates. For instance, it forms the core of potent CXCR4 antagonists, which have potential applications in HIV therapy and cancer.[3][4] Additionally, derivatives have been developed as inhibitors of Fibroblast Growth Factor Receptor 4 (FGFR4) for the treatment of hepatocellular carcinoma and as Retinoid-related Orphan Receptor γt (RORγt) inverse agonists for autoimmune diseases.[5]

The amenability of the tetrahydronaphthyridine scaffold to chemical modification at multiple positions makes it an ideal candidate for the construction of diverse compound libraries for high-throughput screening.[6][7] This application note will detail a robust strategy for the synthesis and diversification of a 1,2,3,4-tetrahydro-1,5-naphthyridine library, suitable for identifying novel hit compounds in drug discovery campaigns.

Design Rationale for Library Synthesis

The design of a chemical library should maximize chemical diversity around a central scaffold to effectively explore the chemical space relevant to a biological target. Our strategy for the tetrahydronaphthyridine library is based on the following principles:

• A Versatile Core Scaffold: We will synthesize a 1,2,3,4-tetrahydro-1,5-naphthyridine core with a functional handle, such as a primary or secondary amine, that allows for a wide range of subsequent chemical transformations.

• Multiple Points of Diversification: The chosen scaffold allows for diversification at, at least, two key positions: the N1 nitrogen of the tetrahydropyridine ring and a functional group on the pyridine ring. This allows for the systematic exploration of structure-activity relationships (SAR).

• Solution-Phase Parallel Synthesis: To facilitate rapid library generation, we will employ solution-phase parallel synthesis techniques.[8][] This approach offers flexibility in reaction conditions and is well-suited for the multi-step synthesis of complex molecules.

• Judicious Building Block Selection: The choice of building blocks for diversification is critical for generating a high-quality library. We will utilize a diverse set of commercially available carboxylic acids, sulfonyl chlorides, and isocyanates to introduce a wide range of chemical functionalities, such as different aromatic and aliphatic groups, hydrogen bond donors and acceptors, and groups with varying electronic properties.[10][11]

Below is a graphical representation of our library synthesis strategy.

Caption: Overall workflow for the tetrahydronaphthyridine library synthesis.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the core scaffold and the subsequent parallel diversification reactions.

Part 1: Synthesis of the 1,2,3,4-Tetrahydro-1,5-naphthyridine Core

The synthesis of the functionalized tetrahydronaphthyridine core is a critical first step. The following protocol is adapted from established literature procedures and has been optimized for robustness and scalability.[12]

Materials:

• 2-Chloro-3-aminopyridine

• Acrolein

• Hydrochloric acid (HCl)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Protocol:

• Step 1: Synthesis of 2-Chloro-3-(prop-2-en-1-ylamino)pyridine.

  • To a solution of 2-chloro-3-aminopyridine (1.0 eq) in methanol, add acrolein (1.1 eq) dropwise at 0 °C.

  • Stir the reaction mixture at room temperature for 2 hours.

  • Cool the reaction to 0 °C and add sodium borohydride (1.5 eq) portion-wise.

  • Stir the reaction at room temperature for 12 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the product with dichloromethane (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Step 2: Intramolecular Cyclization to form 1,2,3,4-Tetrahydro-1,5-naphthyridine.

  • Dissolve the product from Step 1 in a suitable high-boiling solvent (e.g., diphenyl ether).

  • Add a catalytic amount of a strong acid (e.g., polyphosphoric acid).

  • Heat the reaction mixture to 180-200 °C for 4-6 hours, monitoring the reaction by TLC or LC-MS.

  • Cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the desired 1,2,3,4-tetrahydro-1,5-naphthyridine core.

Part 2: Parallel Library Synthesis via Diversification Reactions

With the core scaffold in hand, the next step is to perform parallel diversification reactions to generate the compound library. The following protocols are designed for a 24 or 96-well plate format.[][13]

General Considerations for Parallel Synthesis:

• Reaction Vessels: Use appropriate reaction blocks or plates compatible with the desired reaction temperature and stirring method.

• Reagent Dispensing: Utilize automated liquid handlers or multichannel pipettes for accurate and efficient reagent addition.

• Inert Atmosphere: For air- and moisture-sensitive reactions, perform the setup in a glovebox or under an inert atmosphere (e.g., argon or nitrogen).

Protocol 2.1: Amide Coupling

• Stock Solutions:

  • Prepare a stock solution of the tetrahydronaphthyridine core (1.0 eq) in a suitable solvent (e.g., DMF or DCM).

  • Prepare a diverse set of carboxylic acids (1.2 eq) as individual stock solutions in the same solvent.

  • Prepare a stock solution of a coupling agent (e.g., HATU, 1.2 eq) and a base (e.g., DIPEA, 2.0 eq) in the same solvent.

• Reaction Setup:

  • Dispense the tetrahydronaphthyridine core stock solution into each well of the reaction plate.

  • Add the individual carboxylic acid stock solutions to their respective wells.

  • Add the coupling agent and base solution to each well.

  • Seal the reaction plate and shake at room temperature for 12-16 hours.

• Work-up and Purification:

  • Quench the reactions by adding water to each well.

  • Perform liquid-liquid extraction using a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic extracts using a centrifugal evaporator.

  • Purify the library members using high-throughput parallel purification techniques such as mass-directed automated HPLC.[1]

Protocol 2.2: Sulfonylation

• Stock Solutions:

  • Prepare a stock solution of the tetrahydronaphthyridine core (1.0 eq) and a base (e.g., triethylamine, 1.5 eq) in a suitable solvent (e.g., DCM).

  • Prepare a diverse set of sulfonyl chlorides (1.1 eq) as individual stock solutions in the same solvent.

• Reaction Setup:

  • Dispense the tetrahydronaphthyridine core and base solution into each well.

  • Add the individual sulfonyl chloride stock solutions to their respective wells.

  • Seal the plate and shake at room temperature for 4-8 hours.

• Work-up and Purification: Follow the same procedure as described for the amide coupling.

Protocol 2.3: Urea Formation

• Stock Solutions:

  • Prepare a stock solution of the tetrahydronaphthyridine core (1.0 eq) in a suitable aprotic solvent (e.g., THF or DCM).

  • Prepare a diverse set of isocyanates (1.1 eq) as individual stock solutions in the same solvent.

• Reaction Setup:

  • Dispense the tetrahydronaphthyridine core solution into each well.

  • Add the individual isocyanate stock solutions to their respective wells.

  • Seal the plate and shake at room temperature for 2-6 hours.

• Work-up and Purification: Follow the same procedure as described for the amide coupling.

Caption: Workflow for the parallel diversification and purification of the library.

Library Characterization and Quality Control

The quality of a compound library is paramount for the reliability of high-throughput screening results. Therefore, a rigorous quality control (QC) process is essential.

Table 1: Quality Control Parameters

Parameter	Method	Acceptance Criteria
Identity Confirmation	LC-MS	Observed mass matches the calculated mass of the expected product.
Purity Assessment	LC-MS (UV detection at 214 nm and 254 nm)	Purity ≥ 90%
Structural Verification (for a subset)	¹H NMR	Spectrum is consistent with the proposed structure.
Compound Concentration	qNMR or Evaporative Light Scattering Detector (ELSD)	Concentration is within ±15% of the target concentration.

Protocol for Library QC:

• Primary QC (LC-MS): Analyze each purified library member by LC-MS to confirm its identity (by mass) and determine its purity (by UV peak area).[6]

• Secondary QC (NMR): For a representative subset of the library (e.g., 5-10%), acquire ¹H NMR spectra to provide an additional layer of structural confirmation.[3]

• Data Management: All analytical data should be stored in a searchable database, linked to the corresponding compound structure and plate/well location.

Troubleshooting

Table 2: Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low yield in core synthesis	Incomplete reaction; side product formation; difficult purification.	Optimize reaction time and temperature; use a different catalyst or solvent; explore alternative purification methods (e.g., crystallization).
Low conversion in diversification reactions	Inactive reagents; steric hindrance; poor solubility.	Use fresh reagents; increase reaction temperature or time; switch to a more potent coupling agent; use a co-solvent to improve solubility.
Multiple products observed by LC-MS	Side reactions (e.g., acylation at an alternative site); epimerization.	Use protecting groups if necessary; optimize reaction conditions to be milder; use a chiral stationary phase for purification if epimers are formed.
Poor purity after purification	Co-eluting impurities; compound degradation on the column.	Optimize the HPLC gradient; use a different column chemistry; check the stability of the compound under the purification conditions.
Inconsistent analytical data	Sample precipitation; instrument malfunction.	Ensure complete dissolution of samples before analysis; perform regular instrument calibration and maintenance.

Conclusion

This application note provides a detailed and practical guide for the synthesis of a diverse chemical library based on the medicinally important tetrahydronaphthyridine scaffold. By following the outlined protocols for core synthesis, parallel diversification, and rigorous quality control, researchers can efficiently generate high-quality compound libraries for hit identification in drug discovery programs. The modularity of the described synthetic approach allows for the facile generation of a wide range of analogues, enabling a thorough exploration of the structure-activity landscape around this privileged scaffold.

References

• Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines. Nature Communications. [Link]

• Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles. Journal of Medicinal Chemistry. [Link]

• Streamlined System for Purifying and Quantifying a Diverse Library of Compounds and the Effect of Compound Concentration Measurements on the Accurate Interpretation of Biological Assay Results. Analytical Chemistry. [Link]

• Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F. The Journal of Organic Chemistry. [Link]

• Tetrahydronaphthyridines and their importance. ResearchGate. [Link]

• Solution-Phase Parallel Synthesis of a Diverse Library of 1,2-Dihydroisoquinolines. ACS Combinatorial Science. [Link]

• Chemical Building Blocks. Amerigo Scientific. [Link]

• 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development. PubMed. [Link]

• Design, Synthesis, and Biological Evaluation of 2-Formyl Tetrahydronaphthyridine Urea Derivatives as New Selective Covalently Reversible FGFR4 Inhibitors. Journal of Medicinal Chemistry. [Link]

• High-throughput purification of compound libraries. Current Opinion in Chemical Biology. [Link]

• Fused 1,5-Naphthyridines: Synthetic Tools and Applications. Molecules. [Link]

• Multigram Synthesis of 4,4-disubstituted-3-oxopyrrolidones – efficient starting material for diverse 3 functionalized pyrrolidones. ChemRxiv. [Link]

• Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions. Journal of Medicinal Chemistry. [Link]

• Building-Blocks. 1ClickChemistry. [Link]

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Application Notes and Protocols for the Derivatization at the N-1 Position of Tetrahydronaphthyridines

Introduction: The Tetrahydronaphthyridine Scaffold and the Significance of N-1 Functionalization

Tetrahydronaphthyridines (THNs) are a class of bicyclic nitrogen-containing heterocycles that have garnered significant attention in medicinal chemistry.[1] These scaffolds, which fuse a pyridine ring with a piperidine ring, offer a unique combination of structural rigidity, three-dimensionality, and synthetic tractability.[1] The partially saturated nature of the THN core provides access to a greater chemical space compared to their flat, aromatic counterparts, a feature highly desirable in modern drug discovery for improving physicochemical properties such as solubility and metabolic stability.

The strategic functionalization of the THN core is paramount for modulating its pharmacological activity. The secondary amine at the N-1 position of the piperidine ring is a particularly attractive handle for chemical modification. Derivatization at this position allows for the introduction of a wide array of substituents, enabling fine-tuning of a molecule's steric and electronic properties to optimize interactions with biological targets. This application note provides a detailed guide to the most common and effective strategies for the derivatization of the N-1 position of tetrahydronaphthyridines, with a focus on N-alkylation and N-arylation, complete with detailed experimental protocols for researchers in drug development.

Synthetic Strategies for N-1 Derivatization: A Mechanistic Perspective

The nucleophilic character of the secondary amine at the N-1 position of the tetrahydronaphthyridine core allows for a variety of chemical transformations. The reactivity of this nitrogen is, however, influenced by the electronic nature of substituents on the pyridine ring. Electron-withdrawing groups can diminish its nucleophilicity, potentially requiring more forcing reaction conditions.[2]

N-Alkylation: Expanding Chemical Diversity

N-alkylation is a fundamental and versatile method for introducing a wide range of alkyl groups at the N-1 position. This can be achieved through several methods, most commonly via nucleophilic substitution with alkyl halides.

Causality of Experimental Choices: The choice of base and solvent is critical for successful N-alkylation. A non-nucleophilic base, such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N), is typically used to deprotonate the N-1 amine, generating the more nucleophilic amide anion without competing in the alkylation reaction. The choice of solvent is often dictated by the solubility of the reactants and the reaction temperature. Polar aprotic solvents like dimethylformamide (DMF) or acetonitrile (CH₃CN) are commonly employed as they effectively solvate the cation of the base and do not interfere with the nucleophilic attack. The reactivity of the alkyl halide also plays a role, with iodides being more reactive than bromides, which are in turn more reactive than chlorides. However, over-alkylation to form a quaternary ammonium salt can be a potential side reaction, especially with more reactive alkyl halides and a large excess of the alkylating agent.[3][4]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of 1,2,3,4-Tetrahydro-1,5-naphthyridine with Alkyl Halides

This protocol provides a general method for the N-alkylation of a tetrahydronaphthyridine scaffold using an alkyl halide.

Materials:

• 1,2,3,4-Tetrahydro-1,5-naphthyridine (1.0 eq)

• Alkyl halide (e.g., benzyl bromide, iodomethane) (1.1 - 1.5 eq)

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N) (2.0 - 3.0 eq)

• Dimethylformamide (DMF) or Acetonitrile (CH₃CN)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 1,2,3,4-tetrahydro-1,5-naphthyridine in DMF (or CH₃CN) at room temperature, add the base (K₂CO₃ or Et₃N).

• Stir the mixture for 10-15 minutes to ensure complete deprotonation of the N-1 amine.

• Add the alkyl halide dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat to 50-80 °C, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times can vary from a few hours to overnight depending on the reactivity of the alkyl halide.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated tetrahydronaphthyridine.

Data Presentation: Representative N-Alkylation Reactions

Entry	Tetrahydronaphthyridine Substrate	Alkyl Halide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1,2,3,4-Tetrahydro-1,5-naphthyridine	Benzyl bromide	K₂CO₃	DMF	RT	12	~85
2	1,2,3,4-Tetrahydro-1,5-naphthyridine	Iodomethane	Et₃N	CH₃CN	50	6	~90
3	7-Methyl-1,2,3,4-tetrahydro-1,8-naphthyridine	Ethyl bromoacetate	K₂CO₃	DMF	60	8	~80

N-Arylation via Buchwald-Hartwig Amination: Forging C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[4][5][6] This reaction is particularly valuable for the N-arylation of tetrahydronaphthyridines, allowing for the introduction of a diverse range of aryl and heteroaryl substituents.

Causality of Experimental Choices: The success of the Buchwald-Hartwig amination hinges on the careful selection of the palladium catalyst, ligand, base, and solvent.

• Palladium Source: A variety of palladium sources can be used, including Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) and Pd(OAc)₂ (palladium(II) acetate). Pd(II) sources are reduced in situ to the active Pd(0) catalyst.

• Ligand: The choice of phosphine ligand is crucial and significantly influences the reaction's scope and efficiency. Bulky, electron-rich phosphine ligands, such as XPhos, SPhos, and RuPhos, are often employed. These ligands promote the formation of a monoligated palladium species, which accelerates the rates of oxidative addition and reductive elimination, the key steps in the catalytic cycle.[5]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the formation of the palladium-amido complex. Sodium tert-butoxide (NaOtBu) is a commonly used base for this purpose.

• Solvent: Anhydrous, aprotic solvents such as toluene or dioxane are typically used to ensure the stability of the catalytic species.

Diagram of the Buchwald-Hartwig Amination Catalytic Cycle

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Protocol 2: General Procedure for Buchwald-Hartwig N-Arylation of 1,2,3,4-Tetrahydro-1,5-naphthyridine

This protocol provides a general method for the palladium-catalyzed N-arylation of a tetrahydronaphthyridine scaffold.

Materials:

• 1,2,3,4-Tetrahydro-1,5-naphthyridine (1.0 eq)

• Aryl halide (e.g., bromobenzene, 4-chloroanisole) (1.0 - 1.2 eq)

• Pd₂(dba)₃ or Pd(OAc)₂ (1-5 mol%)

• Phosphine ligand (e.g., XPhos, SPhos) (2-10 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 - 2.0 eq)

• Anhydrous toluene or dioxane

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere (argon or nitrogen), combine the palladium source, the phosphine ligand, and the base.

• Add the 1,2,3,4-tetrahydro-1,5-naphthyridine and the aryl halide.

• Add the anhydrous solvent (toluene or dioxane) via syringe.

• Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 12-24 hours.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove palladium residues, washing the pad with ethyl acetate.

• Wash the filtrate with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-arylated tetrahydronaphthyridine.

Data Presentation: Representative N-Arylation Reactions

Entry	Tetrahydronaphthyridine Substrate	Aryl Halide	Palladium Source	Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	1,2,3,4-Tetrahydro-1,5-naphthyridine	Bromobenzene	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	~89
2	1,2,3,4-Tetrahydro-1,5-naphthyridine	4-Chloroanisole	Pd(OAc)₂	SPhos	NaOtBu	Dioxane	110	~85
3	7-Methyl-1,2,3,4-tetrahydro-1,8-naphthyridine	2-Bromopyridine	Pd₂(dba)₃	RuPhos	NaOtBu	Toluene	100	~78

Workflow for a Typical N-1 Derivatization Experiment

The following diagram illustrates a standard workflow for the N-1 derivatization of a tetrahydronaphthyridine, from reaction setup to final product characterization.

Caption: A generalized workflow for N-1 derivatization.

Conclusion

The derivatization of the N-1 position of tetrahydronaphthyridines is a cornerstone in the exploration of this privileged scaffold for drug discovery. N-alkylation and Buchwald-Hartwig N-arylation represent robust and versatile strategies for introducing a vast array of substituents, thereby enabling comprehensive structure-activity relationship studies. The detailed protocols and mechanistic insights provided in this application note are intended to equip researchers with the necessary tools to confidently and efficiently functionalize the tetrahydronaphthyridine core, paving the way for the discovery of novel therapeutics.

References

• Woo, G. H. C., Beeler, A. B., & Snyder, J. K. (2007). 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development. Tetrahedron, 63(25), 5649-5655. [Link]

• Various Authors. Buchwald–Hartwig amination. In Wikipedia. Retrieved January 1, 2026, from [Link]

• Cao, Q., Tibbetts, J. D., Wrigley, L., & Cresswell, A. J. (2023). Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines. Communications Chemistry, 6(1), 215. [Link]

• American Chemical Society Green Chemistry Institute Pharmaceutical Roundtable. Buchwald-Hartwig Amination. [Link]

• Organic Chemistry Portal. Synthesis of secondary and tertiary amines. [Link]

• University of Calgary. Ch22: Alkylation of Amines. [Link]

• Master Organic Chemistry. Alkylation of Amines (Sucks!). [Link]

Sources

• 1. 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Ch22: Alkylation of Amines [chem.ucalgary.ca]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling Yields with Bromo-naphthyridines

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving bromo-naphthyridine substrates. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the unique challenges posed by these electron-deficient, nitrogen-containing heteroaromatic systems. Our goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your reactions effectively.

Naphthyridine cores are privileged scaffolds in medicinal chemistry, and their functionalization via Suzuki coupling is a critical synthetic tool. However, the Lewis basic nitrogen atoms can interfere with the palladium catalyst, and the electronic nature of the ring can make oxidative addition challenging, often leading to low yields, catalyst deactivation, or unwanted side reactions. This guide provides in-depth, field-proven insights to overcome these hurdles.

Troubleshooting & FAQ Guide

This section is structured in a question-and-answer format to directly address the most common issues encountered during the Suzuki coupling of bromo-naphthyridines.

Issue 1: Low to No Conversion of the Bromo-naphthyridine Starting Material

Question: I've set up my Suzuki reaction with a bromo-naphthyridine, but I'm observing very low conversion, or the starting material is fully recovered. What are the likely causes and how can I fix this?

Answer: This is a common and frustrating issue, often pointing to problems with the catalytic cycle's initiation or turnover. The primary culprits are typically related to catalyst activity, the choice of ligand, or insufficient activation of the boronic acid/ester.

• Catalyst Inactivity or Deactivation: The palladium catalyst is the heart of the reaction, and its health is paramount.

  • Cause: The nitrogen atoms in the naphthyridine ring are Lewis basic and can coordinate to the palladium center, inhibiting its catalytic activity.[1][2] This is a frequent issue with nitrogen-rich heterocycles.[3][4][5] Additionally, oxygen contamination can irreversibly oxidize the Pd(0) active species to inactive Pd(II), leading to the formation of palladium black.[6]

  • Solution:

    • Use a Pre-catalyst: Modern palladium pre-catalysts (e.g., Buchwald G3 or G4 pre-catalysts) are designed for stability and to ensure efficient generation of the active Pd(0) species in situ.[7][8]

    • Rigorous Degassing: Ensure your solvent is thoroughly degassed (e.g., by sparging with argon or nitrogen for 15-30 minutes or using several freeze-pump-thaw cycles).[6][9] Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction setup and duration.

    • Fresh Catalyst Source: Palladium sources like Pd(OAc)₂ can degrade over time.[7] Ensure you are using a fresh or properly stored catalyst.

• Inappropriate Ligand Selection: The ligand is not just a spectator; it critically modulates the catalyst's stability and reactivity.

  • Cause: Simple, less electron-rich ligands like triphenylphosphine (PPh₃) are often ineffective for challenging substrates like electron-deficient bromo-naphthyridines.[7] The oxidative addition step is often slow with such substrates, requiring a more reactive catalyst.

  • Solution:

    • Employ Electron-Rich, Bulky Ligands: Ligands developed by the Buchwald group (e.g., SPhos, XPhos, RuPhos) are the gold standard for heteroaryl couplings.[1][7] Their steric bulk promotes the formation of monoligated, highly reactive Pd(0) species, which accelerate the rate-limiting oxidative addition step.[10]

    • Screen Ligands: If one Buchwald ligand fails, it is often worth screening another, as subtle electronic and steric differences can have a large impact.

• Inefficient Transmetalation: The transfer of the organic group from boron to palladium is a critical step that requires base activation.

  • Cause: The chosen base may be too weak or poorly soluble in the reaction medium to efficiently generate the reactive boronate species required for transmetalation.[6][11]

  • Solution:

    • Base Strength: Use a sufficiently strong base. For bromo-naphthyridines, common choices include K₃PO₄, K₂CO₃, and Cs₂CO₃.[2] K₃PO₄ is often a good starting point for difficult couplings.

    • Solubility: Ensure the base is at least partially soluble. The presence of water in the solvent system (e.g., dioxane/water) can aid in dissolving inorganic bases.[12]

Issue 2: Significant Side Product Formation (Homo-coupling & De-bromination)

Question: My reaction is consuming the starting material, but I'm getting a messy mixture of products, including what appears to be homo-coupling of my boronic acid and/or de-bromination of my naphthyridine. How can I suppress these side reactions?

Answer: The formation of these side products points to specific, addressable flaws in the reaction conditions, often related to oxygen contamination or the presence of protic impurities.

• Boronic Acid Homo-coupling: This side reaction produces a biaryl species derived from two molecules of your boronic acid coupling partner.

  • Cause: The primary cause of homo-coupling is the presence of oxygen, which can promote a Pd(II)-mediated pathway for this unwanted reaction.[6][13]

  • Solution:

    • Rigorous Degassing: As with catalyst deactivation, impeccable inert atmosphere technique is your best defense.[6] Degas solvents thoroughly and ensure your reaction vessel is properly flushed with argon or nitrogen.

    • Stoichiometry: Using a slight excess of the bromo-naphthyridine (e.g., 1.1 equivalents) relative to the boronic acid can sometimes minimize homo-coupling of the more precious boronic acid partner.

• De-bromination (Proto-dehalogenation): This involves the replacement of the bromine atom on the naphthyridine with a hydrogen atom.

  • Cause: This side reaction is often promoted by the presence of water or other protic sources, especially under basic conditions. It can also be a sign that the reductive elimination step is slow compared to competing pathways.

  • Solution:

    • Use Anhydrous Solvents: While many Suzuki protocols use aqueous mixtures, if de-bromination is a major issue, switching to a rigorously dried solvent (e.g., anhydrous dioxane or toluene) and a non-hydroxide base (e.g., K₃PO₄) may be beneficial.

    • Check Boronic Acid Quality: Low-quality boronic acids can contain boric acid (B(OH)₃), which can be a source of water and protons. Ensure your boronic acid is pure and dry.

    • Optimize Ligand: A bulky, electron-rich ligand can accelerate the desired reductive elimination step, outcompeting the de-bromination pathway.

Visualizing the Process

To better understand the reaction and troubleshooting logic, refer to the following diagrams.

The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Decision Tree

Sources

• 1. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki-Miyaura cross-coupling of unprotected, nitrogen-rich heterocycles: substrate scope and mechanistic investigation. | Semantic Scholar [semanticscholar.org]
• 6. benchchem.com [benchchem.com]
• 7. reddit.com [reddit.com]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. Yoneda Labs [yonedalabs.com]

Navigating Suzuki Coupling: A Technical Guide to Preventing De-bromination Side Reactions

For Immediate Release to the Research Community

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges, with a specific focus on preventing the undesired side reaction of de-bromination.

Troubleshooting Guide: From Frustration to Fruition

Here, we address specific issues you might encounter during your experiments, providing not just solutions, but the rationale behind them.

Q1: My starting aryl bromide is being consumed, but I'm primarily isolating the de-brominated arene instead of my target biaryl. What is happening and how can I fix it?

A1: This is a classic case of a competing side reaction known as hydrodebromination, where the bromine atom on your starting material is replaced by a hydrogen atom.[1] This diversion from the desired catalytic cycle significantly lowers the yield of your coupled product and introduces challenging impurities.[2]

The primary culprit is often the formation of a palladium-hydride (Pd-H) species.[2] This intermediate can arise from various sources within your reaction mixture, including the solvent (especially alcohols or residual water), the base, or even certain additives.[2][3] Once formed, this Pd-H species can intercept the palladium(II) intermediate in a competing catalytic cycle, leading to the reductive elimination of the de-brominated product instead of the desired cross-coupled product.[3]

Actionable Troubleshooting Steps:

• Re-evaluate Your Base Selection: The choice of base is critical. Strong bases, particularly hydroxides (like NaOH or KOH) and alkoxides (like NaOtBu), can promote the formation of Pd-H species, thereby increasing the extent of de-bromination.[2][4]

  • Recommendation: Switch to milder inorganic bases. Potassium phosphate (K₃PO₄), potassium carbonate (K₂CO₃), and cesium carbonate (Cs₂CO₃) are generally less prone to generating hydride species.[2]

• Scrutinize Your Ligand Choice: The ligand plays a pivotal role in modulating the reactivity of the palladium center.

  • Recommendation: Employ bulky, electron-rich phosphine ligands. Ligands such as SPhos and XPhos can accelerate the rate of reductive elimination of the desired product, outcompeting the de-bromination pathway.[2] These ligands promote the desired C-C bond formation.

• Solvent and Water Content: Protic solvents or excess water can serve as a source for the problematic hydride species.[1]

  • Recommendation: Use anhydrous, degassed aprotic polar solvents like dioxane or toluene.[2] While a small amount of water is often necessary to facilitate the catalytic cycle, excessive amounts can be detrimental. If your reaction requires aqueous conditions, consider using a carefully controlled ratio, such as 10:1 v/v of organic solvent to water.[2]

• Temperature and Reaction Time: Elevated temperatures and prolonged reaction times can increase the likelihood of side reactions.[1]

  • Recommendation: Monitor your reaction closely by TLC or LC-MS. Aim for the lowest possible temperature that allows for a reasonable reaction rate. Once the starting material is consumed, work up the reaction promptly to avoid product degradation or further side reactions.

Frequently Asked Questions (FAQs)

This section covers fundamental concepts to deepen your understanding of the Suzuki-Miyaura coupling and the de-bromination side reaction.

Q2: What is the mechanistic origin of the palladium-hydride species responsible for de-bromination?

A2: The formation of a Pd-H species is a key factor in the de-bromination side reaction.[2] This can occur through several pathways. For instance, after the initial oxidative addition of the aryl bromide to the Pd(0) catalyst, the resulting Pd(II) complex can react with certain components in the mixture, such as an amine base or an alcohol solvent, to acquire a hydride ligand.[3] This aryl-palladium-hydride intermediate can then undergo reductive elimination to yield the de-brominated arene and regenerate the Pd(0) catalyst, which can then re-enter this unwanted cycle.[3]

Q3: How does the electronic nature of my aryl bromide affect its susceptibility to de-bromination?

A3: The electronic properties of your aryl bromide can significantly influence the reaction outcome. Aryl bromides bearing electron-withdrawing groups are generally more reactive towards oxidative addition, which is the first step in the Suzuki coupling.[3] However, this increased reactivity can also make them more susceptible to side reactions like de-bromination, especially if the subsequent steps in the desired catalytic cycle are slow.[2]

Q4: Can the choice of palladium precatalyst influence the extent of de-bromination?

A4: Yes, the choice of palladium source is important. Precatalysts are designed to cleanly and efficiently generate the active Pd(0) species.[3] Some Pd(II) sources, like palladium acetate, require an in-situ reduction to Pd(0) to initiate the catalytic cycle.[3] This reduction step can sometimes be a source of side reactions. Using a well-defined Pd(0) source like Pd₂(dba)₃ or a modern precatalyst from the Buchwald G3 or G4 series can lead to a cleaner and more efficient generation of the active catalyst, potentially minimizing side reactions.[3][5]

Q5: My substrate is an N-heterocyclic bromide, and I'm observing significant de-bromination. Are there special considerations for these substrates?

A5: N-heterocyclic substrates can be particularly challenging. The nitrogen atom in the heterocycle can coordinate to the palladium catalyst, potentially altering its reactivity and promoting side reactions.[6] For N-H containing heterocycles like pyrroles or indoles, de-bromination can be a significant issue.[7] Protecting the N-H group with a suitable protecting group (e.g., Boc or SEM) can often suppress this side reaction.[7][8]

Visualizing the Reaction Pathways

To better understand the chemistry at play, the following diagrams illustrate the desired Suzuki coupling cycle and the competing de-bromination pathway.

Caption: Competing pathways in Suzuki coupling.

Data-Driven Decisions: Ligand and Base Selection

The following table summarizes the general effects of ligand and base choices on the outcome of Suzuki coupling reactions, specifically in the context of minimizing de-bromination.

Parameter	Choice	Rationale for Minimizing De-bromination
Ligand	Bulky, electron-rich (e.g., SPhos, XPhos)	Promotes rapid reductive elimination of the desired product, outcompeting the de-bromination pathway.[2]
Less bulky, electron-poor (e.g., PPh₃)	May lead to slower reductive elimination, allowing more time for the de-bromination side reaction to occur.
Base	Weak inorganic (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃)	Less likely to generate palladium-hydride species.[2]
Strong inorganic/organic (e.g., NaOH, NaOtBu)	Can promote the formation of hydride species, leading to increased de-bromination.[2][4]

Experimental Protocols: A Starting Point for Optimization

The following protocols provide a general framework for setting up a Suzuki coupling reaction with conditions designed to minimize de-bromination. Note that these are starting points and may require optimization for your specific substrates.

Protocol 1: General Suzuki Coupling of an Aryl Bromide

This protocol is a good starting point for a wide range of aryl bromides.

Materials:

• Aryl bromide (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• XPhos Pd G3 catalyst (2 mol%)

• Potassium phosphate (K₃PO₄) (2.0 eq.)

• Anhydrous, degassed 1,4-dioxane and water (10:1 v/v)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add the aryl bromide, arylboronic acid, and potassium phosphate.

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Under a positive flow of inert gas, add the XPhos Pd G3 catalyst.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80°C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS every 1-2 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[2]

Protocol 2: Suzuki Coupling of a Challenging N-Heterocyclic Bromide

This protocol is adapted for substrates that are more prone to de-bromination, such as certain N-heterocyclic bromides.

Materials:

• N-heterocyclic bromide (1.0 eq.)

• Arylboronic acid (1.5 eq.)

• SPhos Pd G3 catalyst (3 mol%)

• Cesium carbonate (Cs₂CO₃) (2.5 eq.)

• Anhydrous, degassed toluene

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• If the heterocycle contains an N-H bond, consider protecting it with a suitable group prior to the coupling reaction.

• To an oven-dried Schlenk flask, add the N-heterocyclic bromide, arylboronic acid, and cesium carbonate.

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Under a positive flow of inert gas, add the SPhos Pd G3 catalyst.

• Add the degassed toluene via syringe.

• Heat the reaction mixture to 100°C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Follow a standard aqueous workup and purification by column chromatography.

References

• BenchChem. (n.d.). Preventing debromination of 6-Bromonicotinonitrile during reactions.
• BenchChem. (n.d.). Preventing debromination in Suzuki coupling of bromo-imidazoles.
• BenchChem. (n.d.). Comparative study of different bases in Suzuki-Miyaura coupling reactions.
• Wiley Online Library. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• BenchChem. (n.d.). How to avoid dehalogenation side reactions in Suzuki coupling.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• ResearchGate. (2025). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. Retrieved from [Link]

• Reddit. (2023). Help needed with unreproducible Suzuki coupling. Retrieved from [Link]

• National Institutes of Health. (n.d.). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Retrieved from [Link]

• ACS Publications. (n.d.). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Retrieved from [Link]

• ScienceDirect. (2018). A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. Retrieved from [Link]

• PubMed. (n.d.). Palladium/P,O-Ligand-Catalyzed Suzuki Cross-Coupling Reactions of Arylboronic Acids and Aryl Chlorides. Isolation and Structural Characterization of (P,O)-Pd(dba) Complex. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Suzuki Cross Coupling Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). The Slow‐Release Strategy in Suzuki–Miyaura Coupling. Retrieved from [Link]

• Andrew G. Myers Research Group. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• Reddit. (2024). For the pro's (Suzuki). Retrieved from [Link]

• National Institutes of Health. (n.d.). A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors. Retrieved from [Link]

• National Institutes of Health. (n.d.). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Retrieved from [Link]

• Reddit. (2024). Suzuki proto-dehalogenation problem. Retrieved from [Link]

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• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Boronic Acid Homo-Coupling in Naphthyridine Synthesis

Welcome to the technical support guide for navigating a common but challenging side reaction in the synthesis of naphthyridine derivatives: the homo-coupling of boronic acids in Suzuki-Miyaura cross-coupling reactions. Naphthyridines are privileged scaffolds in medicinal chemistry, and their efficient synthesis is paramount.[1] This guide provides in-depth, experience-based insights and actionable troubleshooting strategies to help you maximize the yield of your desired cross-coupled product while minimizing the formation of symmetrical biaryl impurities.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding boronic acid homo-coupling.

Q1: What exactly is boronic acid homo-coupling, and why is it a significant problem?

A1: Boronic acid homo-coupling is an undesired side reaction in Suzuki-Miyaura coupling where two molecules of the boronic acid reagent react with each other to form a symmetrical biaryl dimer (Ar-Ar).[2] This is problematic for two main reasons:

• Reduced Yield: It consumes the boronic acid, directly lowering the potential yield of your target naphthyridine product (Ar-Ar').

• Purification Challenges: The homo-coupled byproduct often has similar polarity to the desired product, making separation by column chromatography difficult and time-consuming.[3]

Q2: What are the primary mechanistic causes of homo-coupling in my Suzuki reaction?

A2: Homo-coupling is primarily driven by two palladium-mediated pathways:

• Oxygen-Mediated Coupling: The presence of dissolved oxygen can oxidize the active Pd(0) catalyst to a Pd(II) species. This Pd(II) can then undergo a reaction with two equivalents of the boronic acid to generate the homo-coupled product and regenerate the Pd(0) catalyst.[2][4] Rigorous exclusion of oxygen is therefore a critical first step in suppressing this pathway.[5][6]

• Pd(II)-Mediated Coupling: If you are using a Pd(II) precatalyst, such as Pd(OAc)₂, it can directly react with the boronic acid before the main catalytic cycle is established.[2][4] This is especially prevalent at the beginning of the reaction.

Q3: Are naphthyridine substrates particularly susceptible to promoting this side reaction?

A3: Yes, they can be. The nitrogen atoms in the naphthyridine ring can coordinate to the palladium center. This coordination can influence the electronic properties and stability of catalytic intermediates. Furthermore, some boronic acids, particularly those with protonatable heteroatoms, can be prone to side reactions like protodeboronation, which can complicate the reaction profile.[4]

Part 2: In-Depth Troubleshooting Guide

This section is designed to help you diagnose and solve specific experimental issues leading to excessive homo-coupling.

Problem: "My major impurity is the symmetrical biaryl from my boronic acid. What is the first and most critical parameter I should investigate?"

Solution: Rigorous Oxygen Exclusion.

The most common culprit for homo-coupling is the presence of oxygen.[6] Standard inert gas blanketing is often insufficient.

• Causality: Oxygen oxidizes the catalytically active Pd(0) to Pd(II), which directly promotes the homo-coupling of boronic acids.[4] This parallel catalytic cycle competes with your desired cross-coupling.

• Actionable Steps:

  • Solvent Degassing: Before use, sparge your solvent with an inert gas (Argon or Nitrogen) for at least 30-60 minutes. A "freeze-pump-thaw" method (typically three cycles) is even more effective for removing dissolved oxygen.

  • Reaction Mixture Sparging: After combining all reagents except the palladium catalyst, perform a subsurface sparge of the reaction mixture with inert gas for 15-20 minutes.[3][5] This is more effective than simply purging the headspace of the flask.

  • Maintain Positive Pressure: Ensure a slight positive pressure of inert gas is maintained throughout the entire reaction setup and duration.

Problem: "I have thoroughly degassed my reaction, but homo-coupling persists. Could my choice of base be the problem?"

Solution: Evaluate and Optimize Your Base.

The base is not just a passive component; it plays a crucial role in activating the boronic acid for transmetalation and can significantly influence side reactions.[7][8]

• Causality: The base activates the boronic acid by forming a more nucleophilic boronate species, which is necessary for transmetalation.[9][10] However, a very strong base or high concentrations of hydroxide ions can also accelerate competing pathways or catalyst decomposition. The choice of base can also affect the equilibrium between different palladium species in the reaction.

• Actionable Steps:

  • Screen Different Bases: Switch from strong bases like NaOH or KOH to milder inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄. Organic bases are also an option.

  • Stoichiometry: Use the minimum amount of base required for the reaction, typically 2-3 equivalents. Excess base does not always improve results and can increase side reactions.

  • Aqueous vs. Anhydrous: While some water is often beneficial, excessive water can facilitate protodeboronation. If using a carbonate or phosphate base, try running the reaction in a polar aprotic solvent like dioxane or DMF with only a small amount of added water (e.g., a 10:1 solvent:water ratio).

Problem: "How do I select the optimal palladium catalyst and ligand to favor cross-coupling over homo-coupling?"

Solution: Modulate the Catalyst's Steric and Electronic Properties.

The ligand bound to the palladium center is arguably the most powerful tool for controlling reactivity and selectivity.[7]

• Causality: Bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) or N-heterocyclic carbenes (NHCs) are highly effective at promoting the final, desired step of the catalytic cycle: reductive elimination.[7] By accelerating this step, the desired Ar-Ar' product is formed and released from the palladium center more quickly, giving the catalyst less time to engage in undesired homo-coupling pathways.

• Actionable Steps:

  • Switch to Pd(0) Precatalysts: If using a Pd(II) source like Pd(OAc)₂, consider switching to a Pd(0) source such as Pd₂(dba)₃ or Pd(PPh₃)₄ to bypass the initial Pd(II)-mediated homo-coupling.[4]

  • Employ Bulky, Electron-Rich Ligands: Instead of simple PPh₃, screen more advanced ligands. Good starting points for heteroaromatic couplings include SPhos, XPhos, or RuPhos. These ligands are designed to accelerate reductive elimination.[3]

  • Consider Pre-catalysts: Using well-defined pre-catalysts (e.g., SPhos-Pd-G3) ensures a consistent and rapid generation of the active Pd(0) species, which can help establish the desired catalytic cycle quickly.

Part 3: Optimized Experimental Protocols

Protocol 1: Rigorous Deoxygenation and Inert Atmosphere Setup

• Solvent Preparation: Place your chosen solvent (e.g., 1,4-dioxane/water 10:1) in a flask and bubble Argon or Nitrogen gas through it via a long needle for at least 30 minutes.

• Reagent Addition: In a dry Schlenk flask equipped with a stir bar, add the naphthyridine halide (1.0 equiv.), the boronic acid (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with inert gas three times.

• Solvent Transfer: Add the degassed solvent via a cannula or syringe.

• Final Degassing: Bubble inert gas through the stirred reaction mixture for 15-20 minutes.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst and ligand (or the pre-catalyst).

• Reaction: Heat the reaction to the desired temperature under a positive pressure of inert gas (a balloon is sufficient).

Part 4: Mechanistic Insights & Visualizations

Understanding the competing reaction pathways is key to rationally designing your experiment.

dot digraph "Suzuki_vs_Homocoupling" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

// Main Suzuki Cycle Nodes pd0 [label="Pd(0)L₂\n(Active Catalyst)", fillcolor="#F1F3F4", fontcolor="#202124"]; oa [label="Oxidative\nAddition\n(Ar-X)", fillcolor="#E8F0FE", fontcolor="#202124", shape=ellipse]; pd2_complex [label="Ar-Pd(II)-X\n(Complex)", fillcolor="#F1F3F4", fontcolor="#202124"]; tm [label="Transmetalation\n(Ar'-B(OH)₂ + Base)", fillcolor="#E6F4EA", fontcolor="#202124", shape=ellipse]; pd2_biaryl [label="Ar-Pd(II)-Ar'", fillcolor="#F1F3F4", fontcolor="#202124"]; re [label="Reductive\nElimination", fillcolor="#E8F0FE", fontcolor="#202124", shape=ellipse]; product [label="Ar-Ar'\n(Desired Product)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=invhouse];

// Homo-coupling Pathway Nodes oxygen [label="O₂", shape=plaintext, fontcolor="#EA4335"]; pd2_side [label="Pd(II)L₂", fillcolor="#FCE8E6", fontcolor="#202124"]; homo_coupling_step [label="Homo-coupling\n(2 x Ar'-B(OH)₂)", fillcolor="#FCE8E6", fontcolor="#202124", shape=ellipse]; homo_product [label="Ar'-Ar'\n(Side Product)", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=invhouse];

// Main Cycle Edges pd0 -> oa [label=" + Ar-X"]; oa -> pd2_complex; pd2_complex -> tm; tm -> pd2_biaryl; pd2_biaryl -> re; re -> product; re -> pd0 [label=" Catalyst\nRegeneration", style=dashed];

// Homo-coupling Pathway Edges pd0 -> pd2_side [dir=back, style=dashed, color="#EA4335", label=" Oxidation"]; oxygen -> pd2_side [style=invis]; // for positioning pd2_side -> homo_coupling_step; homo_coupling_step -> homo_product; homo_coupling_step -> pd0 [label=" Catalyst\nRegeneration", style=dashed, color="#EA4335"];

// Invisible edges for layout edge[style=invis]; oa -> tm; tm -> re; } Caption: Competing pathways: The desired Suzuki cycle (blue/green) vs. the oxygen-mediated homo-coupling side reaction (red).

Part 5: Data-Driven Recommendations

The choice of ligand and base is critical. The following tables summarize general trends to guide your optimization.

Table 1: Influence of Base Selection on Homo-coupling

Base	Strength	Typical Observation	Recommendation
NaOH, KOH	Strong	Can be effective but may promote catalyst decomposition and higher levels of homo-coupling if not carefully controlled.	Use as a last resort; screen milder bases first.
K₂CO₃, Na₂CO₃	Moderate	A good general-purpose choice. Well-tolerated by many functional groups. Often provides a good balance of reactivity and low side-product formation.	Excellent starting point for most naphthyridine couplings.
K₃PO₄, Cs₂CO₃	Moderate-Strong	Often provides higher yields, especially for challenging substrates like aryl chlorides. The larger cation (Cs⁺) can also have beneficial effects.	Try when carbonates give sluggish conversion. Particularly useful for electron-rich or sterically hindered partners.
Organic Bases	Weak-Moderate	Can be useful but are generally less common for this specific issue.	Consider for highly base-sensitive substrates.

Table 2: Ligand Selection Guide for Suppressing Homo-coupling

Ligand Class	Example(s)	Key Feature	Impact on Homo-coupling
Simple Phosphines	PPh₃, P(t-Bu)₃	Basic, foundational ligands.	Can be effective, but often less efficient at promoting reductive elimination compared to modern ligands, potentially allowing more time for side reactions.[11]
Buchwald Ligands	SPhos, XPhos, RuPhos	Bulky, electron-rich biarylphosphines.	Highly Recommended. Designed to accelerate the rate-limiting reductive elimination step, which directly outcompetes the homo-coupling pathway.[3]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Very strong sigma-donors, sterically bulky.	Excellent for stabilizing the Pd(0) catalyst and promoting oxidative addition, especially with challenging substrates like aryl chlorides.[7]

By systematically addressing the factors of oxygen contamination, base selection, and catalyst/ligand choice, you can effectively troubleshoot and minimize the formation of boronic acid homo-coupling products, leading to cleaner reactions and higher yields in your naphthyridine synthesis campaigns.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Journal of the American Chemical Society, 133(8), 2116–2119. Available from: [Link]

• ResearchGate. Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene | Request PDF. Available from: [Link]

• Graulich, A., et al. (2000). Palladium-catalyzed cross-coupling reactions for the synthesis of 6, 8-disubstituted 1,7-naphthyridines: a novel class of potent and selective phosphodiesterase type 4D inhibitors. Journal of Medicinal Chemistry, 43(4), 675-82. Available from: [Link]

• ResearchGate. Oxygen‐Accelerated Suzuki–Miyaura Coupling Reaction Without Stoichiometric Base Addition. Available from: [Link]

• Miller, W. D., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 11(2), 353–358. Available from: [Link]

• ResearchGate. How to prevent metal catalysed homocoupling reaction of boronic acids?. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• ACS Publications. Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Available from: [Link]

• El-Faham, A., et al. (2016). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 21(1), 87. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• ResearchGate. Role of a base in Suzuki-Miyaura reaction | Request PDF. Available from: [Link]

• PubMed. Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Oxygen-Substituted Allylboronates with Aryl/Vinyl (Pseudo)Halides. Available from: [Link]

• Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal, 20(24), 7527-7536. Available from: [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. Available from: [Link]

• YouTube. Evading Beta-Oxygen Elimination in Suzuki-Miyaura Cross Couplings with Antonio LaPorte. Available from: [Link]

• Kelley, C. T., et al. (2018). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Organometallics, 37(12), 1931–1939. Available from: [Link]

• Munday, R. H., et al. (2015). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Organic & Biomolecular Chemistry, 13(24), 6805-6814. Available from: [Link]

• ResearchGate. Palladium(II) complexes based on 1,8-naphthyridine functionalized N-heterocyclic carbenes (NHC) and their catalytic activity. Available from: [Link]

• ResearchGate. A convenient synthesis of 4-aryl-1,8-naphthyridin-2(1H)-ones by the Suzuki coupling. Available from: [Link]

• ResearchGate. Optimization of the Suzuki-Miyaura Cross-coupling. Available from: [Link]

• Bhat, B. A., et al. (2020). Palladium used As A Catalyst: A Review. American Journal of Pharmacy & Health Research, 8(4). Available from: [Link]

• Joy, J., et al. (2025). A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. RSC Advances, 15(14), 11065-11084. Available from: [Link]

Sources

• 1. Palladium-catalyzed cross-coupling reactions for the synthesis of 6, 8-disubstituted 1,7-naphthyridines: a novel class of potent and selective phosphodiesterase type 4D inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the purification of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine via flash chromatography. As a nitrogen-containing heterocyclic compound, this molecule presents unique purification challenges due to its polarity and potential for strong interactions with standard silica gel stationary phases. This document is structured to provide both foundational knowledge through FAQs and actionable solutions through a detailed troubleshooting guide.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine that influence its purification?

A1: Understanding the molecule's structure is the first step to a successful purification. 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine (MW: 213.07 g/mol , Formula: C₈H₉BrN₂) possesses a bicyclic system containing two nitrogen atoms.[1] These nitrogen atoms, particularly the N1 nitrogen in the tetrahydro ring, are basic (nucleophilic). This has several implications for flash chromatography:

• Polarity: The presence of two nitrogens makes the compound moderately polar. This dictates the use of polar mobile phases for elution.

• Silica Interaction: The basic nitrogen atoms can interact strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This interaction can lead to significant peak tailing, poor resolution, or even irreversible adsorption and decomposition of the compound on the column.[2]

• Solubility: The compound's solubility should be assessed in various organic solvents to choose an appropriate solvent for sample loading. Poor solubility in the initial mobile phase can necessitate a dry loading technique.[3]

Q2: How do I select an appropriate starting solvent system (mobile phase) for TLC and flash chromatography?

A2: The selection of the mobile phase is critical and should always be developed using Thin Layer Chromatography (TLC) prior to the flash chromatography run.[4][5]

• Start with a Standard System: A common starting point for moderately polar compounds is a binary mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate (EtOAc).

• Adjust Polarity: For a polar compound like this naphthyridine derivative, you will likely need a more polar system. A good next step is to try Dichloromethane (DCM) and Methanol (MeOH).[6]

• Target an Optimal Rf: The goal of TLC development is to find a solvent system where the target compound has a retention factor (Rf) between 0.15 and 0.35.[5] This range provides the best balance between resolution, run time, and solvent consumption.[7] The Rf value is inversely related to the Column Volume (CV) needed to elute the compound, according to the formula CV = 1/Rf .[4][7]

Rf on TLC	Corresponding CV	Expected Outcome
> 0.5	< 2	Poor separation, risk of co-elution with solvent front.
0.15 - 0.35	~3 - 7	Optimal range for good separation and efficiency.
< 0.1	> 10	Long run times, broad peaks, excessive solvent use.

Q3: What is a "basic modifier" and why might I need one for this purification?

A3: A basic modifier is a small amount of a basic solvent added to the mobile phase to improve the chromatography of basic compounds. For this specific molecule, the nitrogen atoms can cause significant tailing on silica gel. Adding a modifier like triethylamine (NEt₃) or ammonium hydroxide (NH₄OH) at a low concentration (e.g., 0.1-1%) "plugs" the acidic sites on the silica. This prevents the analyte from binding too strongly, resulting in sharper, more symmetrical peaks and better separation. A common and effective system for stubborn amines is to use a mobile phase containing 1-10% of a 10% ammonium hydroxide in methanol stock solution mixed with dichloromethane.[2]

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Problem 1: My compound is streaking or "tailing" badly on the TLC plate and the column.

• Underlying Cause: This is the most common issue for nitrogen-containing heterocycles. The basic nitrogen atoms are interacting too strongly with the acidic silanol groups on the silica gel. This leads to a slow, continuous elution off the stationary phase, causing a "tail."

• Solution Workflow:

  • Add a Basic Modifier: As discussed in the FAQ, add 0.1-1% triethylamine or ammonium hydroxide to your mobile phase (both for TLC and the column run). This will compete for the acidic sites on the silica and allow your compound to elute more cleanly.

  • Consider an Alternative Stationary Phase: If a basic modifier is not sufficient or is incompatible with your compound, consider using a different stationary phase.

    • Deactivated Silica: You can deactivate silica gel yourself to reduce its acidity.[2]

    • Alumina: Alumina (basic or neutral grade) is an excellent alternative for purifying basic compounds.

    • Reversed-Phase Silica (C18): If the compound is sufficiently polar, reversed-phase chromatography using solvents like water/acetonitrile or water/methanol may provide a good separation.[2]

Problem 2: I see a new spot on my TLC plate after spotting my crude material. Is my compound decomposing?

• Underlying Cause: It is possible that your compound is not stable on silica gel. The acidic nature of the silica can catalyze decomposition for sensitive molecules.

• Diagnostic Test (2D TLC):

  • Spot your crude material in one corner of a square TLC plate.

  • Run the plate in your chosen solvent system as usual.

  • Remove the plate, let it dry completely, and then turn it 90 degrees.

  • Run the plate again in the same solvent system.

  • Interpretation: If your compound is stable, all the spots will appear along a 45-degree diagonal line. If any spots appear "off-diagonal," it indicates that decomposition occurred on the plate during the first elution.[8]

• Solution:

  • If decomposition is confirmed, you must avoid standard silica gel. Switch to a less acidic stationary phase like neutral alumina or consider reversed-phase chromatography.[2]

Workflow: Diagnosing and Solving Compound Instability

Caption: Diagnostic workflow for compound stability on silica gel.

Problem 3: My compound will not move off the baseline (Rf = 0) even in 100% Ethyl Acetate.

• Underlying Cause: Your compound is very polar, and the current mobile phase is not strong (polar) enough to elute it from the silica.

• Solution:

  • Increase Mobile Phase Polarity: Switch to a more aggressive polar solvent system. A mixture of Dichloromethane (DCM) and Methanol (MeOH) is a standard choice for highly polar compounds.[2] Start with a low percentage of MeOH (e.g., 1-2%) and gradually increase it.

  • Incorporate Basic Modifier: As before, adding a small amount of ammonium hydroxide or triethylamine can significantly help move stubborn basic compounds off the baseline.

  • Consider Reversed-Phase: This is a strong indication that reversed-phase chromatography might be a more suitable technique.

Problem 4: My compound came off the column much faster than my TLC predicted.

• Underlying Cause: This discrepancy can arise from several factors:

  • Overloading the Column: Applying too much sample for the column size reduces the separation efficiency, causing bands to broaden and elute faster. A general rule is to use a silica-to-compound ratio of at least 30:1 for easy separations and up to 100:1 for difficult ones.[6]

  • Dry Loading vs. Wet Loading: If you developed your TLC method and then dissolved your sample in a strong solvent (like pure DCM or MeOH) for "wet" loading, that strong solvent can act as its own mobile phase, carrying your compound down the column prematurely.

  • TLC Chamber Saturation: If the TLC chamber was not properly saturated with solvent vapor, the Rf values may appear artificially low, leading to an underestimation of the required mobile phase strength.

• Solution:

  • Use Dry Loading: For this compound, dry loading is highly recommended. Dissolve your crude material in a suitable solvent (e.g., DCM), add a small amount of silica gel (or Celite), and evaporate the solvent to get a free-flowing powder.[6][9] This powder can then be loaded evenly onto the top of your column, ensuring that the separation begins under the precise conditions of your chosen mobile phase.[9]

  • Verify TLC Conditions: Ensure your TLC plates are run in a properly sealed chamber with a piece of filter paper to aid vapor saturation.

  • Reduce Sample Load: If overloading is suspected, simply reduce the amount of crude material purified per run.

Experimental Protocols

Protocol 1: TLC Method Development

• Prepare Stock Solutions: Create small vials of potential mobile phases.

  • System A: Hexanes:Ethyl Acetate mixtures (e.g., 4:1, 2:1, 1:1)

  • System B: Dichloromethane:Methanol mixtures (e.g., 98:2, 95:5, 90:10)

  • System C: System B with 0.5% triethylamine or ammonium hydroxide added.

• Spot the Plate: Dissolve a tiny amount of your crude reaction mixture in a volatile solvent like DCM. Using a capillary tube, make a small, concentrated spot on the baseline of a silica gel TLC plate.

• Develop the Plate: Place the plate in a sealed TLC chamber containing your chosen mobile phase. Allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualize: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots using a UV lamp (254 nm). Circle the spots lightly with a pencil.

• Analyze: Calculate the Rf for your target compound. Adjust the mobile phase composition until the Rf is in the target range of 0.15-0.35. Ensure there is adequate separation (a difference in Rf of at least 0.1) from major impurities.[4]

Protocol 2: Flash Chromatography Purification (Dry Loading)

• Column Preparation:

  • Select a column size appropriate for your sample mass (e.g., a 40g silica column is often suitable for purifying 400mg - 1.3g of a sample with moderate separation difficulty).

  • Pack the column with silica gel, ensuring a flat, stable bed.

  • Equilibrate the column by passing 3-5 column volumes of your initial, least polar mobile phase through it.[9]

• Sample Preparation (Dry Loading):

  • Dissolve your crude material completely in a minimal amount of a volatile solvent (e.g., DCM).

  • Add silica gel (typically 1-2 times the mass of your crude material) to the solution.

  • Remove the solvent by rotary evaporation until a dry, free-flowing powder is obtained.[9]

• Loading and Elution:

  • Carefully add the dry-loaded sample as an even layer on top of the equilibrated column bed. Gently tap the column to settle the powder.

  • Add a thin protective layer of sand or a frit on top of the sample.

  • Carefully add your mobile phase to the top of the column, ensuring you do not disturb the sample layer.

  • Apply pressure (using a pump or compressed air) and begin collecting fractions.[6]

  • If using a gradient, gradually increase the polarity of the mobile phase according to your developed method.

• Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain your pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

References

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Woo, G. H. C., et al. (2007). 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development. Tetrahedron, 63(25), 5649–5655. Available at: [Link]

• Sorbent Technologies, Inc. (2024). Flash Chromatography Basics. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Thin Layer Chromatography. Retrieved from [Link]

• Hawach. (2024). Several Problems of Flash Column Chromatography. Retrieved from [Link]

• Organic Syntheses. (2024). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Teledyne ISCO. (2021, March 12). Flash Method Development from TLC Plates Webinar [Video]. YouTube. Retrieved from [Link]

• Interchim. (n.d.). Purification - Flash Chromatography. Retrieved from [Link]

• Sorbtech. (2023). TLC for Flash Chromatography. Retrieved from [Link]

• UCT Science. (n.d.). SOP: FLASH CHROMATOGRAPHY. Retrieved from [Link]

• Buchi. (n.d.). All you need to know about using TLC data for flash method optimization. Retrieved from [Link]

• Stevens, W. C., Jr., & Hill, D. C. (2008). General Methods for Flash Chromatography Using Disposable Columns. Molecular Diversity, 13(2), 247–252. Available at: [Link]

• Teledyne ISCO. (2023). Improve flash chromatography method development with matching TLC plates. Retrieved from [Link]

Sources

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• 2. Chromatography [chem.rochester.edu]
• 3. sorbtech.com [sorbtech.com]
• 4. sorbtech.com [sorbtech.com]
• 5. All you need to know about using TLC data for flash method optimization | Buchi.com [buchi.com]
• 6. science.uct.ac.za [science.uct.ac.za]
• 7. blog.teledynepharma.com [blog.teledynepharma.com]
• 8. Chromatography [chem.rochester.edu]
• 9. orgsyn.org [orgsyn.org]

Stability of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine under acidic/basic conditions

Welcome to the technical support center for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this compound under various experimental conditions. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to navigate potential challenges in your research.

Introduction to the Stability of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is a key building block in medicinal chemistry, valued for its unique bicyclic structure that combines elements of pyridine and quinoline.[1] Its utility as a scaffold in the synthesis of novel therapeutic agents necessitates a thorough understanding of its chemical stability. This guide focuses on its behavior under acidic and basic conditions, which are common stressors in pharmaceutical development and processing.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns when working with 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine in acidic or basic solutions?

A1: The main stability concerns are hydrolysis and nucleophilic aromatic substitution (SNAr). Under acidic conditions (pH < 3), the pyridinic nitrogen is prone to protonation, which can accelerate hydrolytic degradation of the molecule. In alkaline media (pH > 10), the bromo substituent becomes susceptible to nucleophilic attack by hydroxide ions, leading to its replacement.[1]

Q2: What are the likely degradation products of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine under these conditions?

A2:

• Under Basic Conditions: The primary degradation product is expected to be 6-Hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine, formed via nucleophilic aromatic substitution of the bromine atom by a hydroxide ion.

• Under Acidic Conditions: The degradation pathway is likely more complex. Protonation of the nitrogen atoms can activate the molecule towards hydrolysis, potentially leading to ring-opening or other rearrangements. The exact nature of the degradation products would require experimental identification, for instance, by using LC-MS analysis.

Q3: How can I monitor the degradation of this compound during my experiments?

A3: High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a robust and cost-effective method for routine monitoring of the parent compound's purity and the formation of degradation products.[2] For more detailed analysis, such as the identification of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred technique due to its superior sensitivity and ability to provide structural information.[2]

Q4: Are there any general handling precautions I should take to minimize degradation?

A4: Yes. To minimize degradation, it is advisable to:

• Store the compound in a cool, dry, and dark place.

• Prepare solutions in neutral or slightly acidic (pH 4-6) buffers for short-term use.

• Avoid prolonged exposure to strong acids, strong bases, and high temperatures.

• When performing reactions, carefully control the pH and temperature.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Problem	Possible Cause	Recommended Solution
Rapid disappearance of the starting material in a basic reaction mixture.	The pH of the reaction mixture is too high (likely > 10), leading to rapid nucleophilic aromatic substitution of the bromine atom.	Buffer the reaction mixture to a lower pH if the reaction chemistry allows. If a strong base is required, consider using a non-nucleophilic base or protecting the naphthyridine nitrogen. Monitor the reaction closely using HPLC to track the consumption of the starting material and the formation of the hydroxy-de-bromo byproduct.
Multiple unexpected peaks in the HPLC chromatogram after acidic workup.	The acidic conditions are causing significant degradation of the 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine. Protonation of the nitrogen atoms can lead to a cascade of degradation reactions.	Neutralize the reaction mixture as quickly as possible after the desired transformation is complete. Use milder acidic conditions if feasible. Employ LC-MS to identify the structures of the major degradation products to better understand the degradation pathway.
Poor reproducibility in stability studies.	Inconsistent pH, temperature, or exposure time to stress conditions. Contamination of solvents or reagents.	Strictly control and document all experimental parameters. Use high-purity solvents and freshly prepared reagents. Run control experiments with the compound in the vehicle solution to assess the stability of the compound under the baseline conditions of your experiment.
Difficulty in separating the parent compound from its degradation products by HPLC.	The chromatographic method is not optimized for the specific analytes. The degradation products may have similar polarities to the parent compound.	Develop a stability-indicating HPLC method. This involves systematically evaluating different columns, mobile phase compositions (including pH and organic modifiers), and gradient profiles to achieve baseline separation of the parent peak from all significant degradation peaks. A good starting point is a C18 reversed-phase column with a mobile phase of acetonitrile and water containing a small amount of formic acid or ammonium acetate.[2]

Experimental Protocols

Protocol 1: Forced Degradation Study Under Acidic Conditions

This protocol outlines a general procedure for assessing the stability of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine under acidic stress.

Objective: To induce and monitor the degradation of the compound in an acidic solution.

Materials:

• 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH) for neutralization

• HPLC grade acetonitrile and water

• Formic acid

• Volumetric flasks, pipettes, and vials

• HPLC-UV or LC-MS system

Procedure:

• Sample Preparation: Prepare a stock solution of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Condition: In a volumetric flask, add a known volume of the stock solution to 0.1 M HCl to achieve a final concentration of approximately 100 µg/mL.

• Incubation: Incubate the solution at a controlled temperature (e.g., 40°C or 60°C).

• Time Points: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: Immediately neutralize the withdrawn aliquots with an equivalent amount of 0.1 M NaOH.

• Analysis: Analyze the samples by a validated stability-indicating HPLC method.

Protocol 2: Forced Degradation Study Under Basic Conditions

This protocol details the procedure for evaluating the stability of the compound under basic stress.

Objective: To induce and monitor the degradation of the compound in a basic solution.

Materials:

• 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

• 0.1 M Sodium Hydroxide (NaOH)

• 0.1 M Hydrochloric Acid (HCl) for neutralization

• HPLC grade acetonitrile and water

• Formic acid

• Volumetric flasks, pipettes, and vials

• HPLC-UV or LC-MS system

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine as described in Protocol 1.

• Stress Condition: In a volumetric flask, add a known volume of the stock solution to 0.1 M NaOH to a final concentration of about 100 µg/mL.

• Incubation: Incubate the solution at a controlled temperature (e.g., 40°C or 60°C).

• Time Points: Withdraw aliquots at specified intervals (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: Promptly neutralize the aliquots with an equivalent amount of 0.1 M HCl.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method.

Protocol 3: Stability-Indicating HPLC-UV Method

This protocol provides a starting point for developing an HPLC method to separate 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine from its potential degradation products.

Objective: To establish an HPLC method capable of resolving the parent compound from its degradation products.

Instrumentation and Conditions:

Parameter	Condition
Column	C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-2 min: 10% B; 2-15 min: 10-90% B; 15-18 min: 90% B; 18-18.1 min: 90-10% B; 18.1-22 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	254 nm

Note: This method is a starting point and may require optimization for your specific instrumentation and sample matrix.[2]

Visualization of Degradation Pathways

The following diagrams illustrate the proposed degradation pathways for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine under acidic and basic conditions.

Caption: Proposed Acid-Catalyzed Degradation Pathway.

Caption: Proposed Base-Catalyzed Degradation Pathway.

References

• COPPER-CATALYZED HYDROLYSIS OF BROMOISOQUINOLINES: PREPARATION OF HYDROXYISOQUINOLINES. Connect Journals. Available at: [Link]

• Copper-catalyzed hydrolysis of bromoisoquinolines: Preparation of hydroxyisoquinolines. ResearchGate. Available at: [Link]

• development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. Available at: [Link]

• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. Available at: [Link]

• Forced Degradation Studies. MedCrave online. Available at: [Link]

• Rapid Kinetics and Relative Reactivity of Some Five Membered Aromatic Heterocycles using Hydrodynamic Voltammetry. Oriental Journal of Chemistry. Available at: [Link]

• General protocol for forced degradation studies (stress testing) of drug substances and drug products. ResearchGate. Available at: [Link]

• Forced Degradation Studies. SciSpace. Available at: [Link]

• Detection of methylquinoline transformation products in microcosm experiments and in tar oil contaminated groundwater using LC-NMR. PubMed. Available at: [Link]

• [Identification of the components and products of hydrolysis in acetylleucomycin by LC-MS]. PubMed. Available at: [Link]

• Novel Substituted 1,6-Naphthyridines as CDK 5 Inhibitors for Treating Kidney Diseases. ACS Publications. Available at: [Link]

• LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. National Institutes of Health. Available at: [Link]

• Frontiers in Copper-Promoted C1-Functionalization of Tetrahydroisoquinoline Using Cross-Dehydrogenative Coupling. ResearchGate. Available at: [Link]

• Rates of Formation of N-Bromo Amines in Aqueous Solution. ElectronicsAndBooks. Available at: [Link]

• Substitution Reactions at Tetracoordinate Boron: Synthesis of N-Heterocyclic Carbene Boranes with Boron−Heteroatom Bonds. ACS Publications. Available at: [Link]

• HETEROCYCLIC CHEMISTRY. ScienceDirect. Available at: [Link]

• Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. ACS Publications. Available at: [Link]

• Identification and characterization of stressed degradation products of metoprolol using LC/Q-TOF-ESI-MS/MS and MS(n) experiments. PubMed. Available at: [Link]

• Identification of the components and products of hydrolysis in acetylleucomycin by LC-MS. ResearchGate. Available at: [Link]

• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. OUCI. Available at: [Link]

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• 1. 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine | 1219022-46-4 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Solubility of Naphthyridine Intermediates in Organic Solvents

Introduction

Naphthyridine derivatives are a cornerstone in medicinal chemistry and material science, prized for their unique electronic and structural characteristics.[1] However, their rigid, planar structure and propensity for strong intermolecular interactions, such as hydrogen bonding and π-π stacking, often lead to poor solubility in common organic solvents. This challenge can significantly impede reaction progress, purification, and overall workflow efficiency.

This technical guide provides researchers, scientists, and drug development professionals with a structured approach to troubleshooting and overcoming solubility issues encountered with naphthyridine intermediates. By understanding the underlying principles and employing systematic strategies, you can effectively enhance the solubility of these critical compounds.

Troubleshooting Guide & FAQs

This section addresses common solubility problems in a question-and-answer format, providing both immediate solutions and explanations of the underlying chemical principles.

Q1: My naphthyridine intermediate precipitated from the reaction mixture upon cooling. How can I get it back into solution?

A1: Immediate precipitation upon cooling is a classic sign of a compound with low solubility at room temperature in the chosen solvent system.

• Short-term Fix: Gentle heating of the mixture can often redissolve the compound, allowing you to proceed with immediate next steps like sampling for analysis. However, this is a temporary solution.

• Long-term Strategy: The primary goal is to find a more suitable solvent or solvent mixture for your process. The original reaction solvent may be adequate at reflux but is not ideal for handling at ambient temperatures. Consider adding a co-solvent in which your compound has higher solubility.[2][3] Polar aprotic solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or N-Methyl-2-pyrrolidone (NMP) are often effective.[4]

Q2: I'm struggling to achieve the necessary concentration for my next reaction. How do I systematically choose a better solvent?

A2: A systematic solvent screening is the most effective approach. The principle of "like dissolves like" is your guiding rule, meaning polar solvents tend to dissolve polar compounds, and non-polar solvents dissolve non-polar compounds.[5][6]

• Assess Polarity: Naphthyridine cores are inherently polar due to the nitrogen atoms. The overall polarity of your intermediate, however, is influenced by its substituents.

• Create a Screening Panel: Select a range of solvents with varying polarities and hydrogen bonding capabilities. A good starting panel includes:

  • Polar Aprotic: Acetonitrile, Acetone, DMF, DMSO[7]

  • Polar Protic: Methanol, Ethanol, Isopropanol[7]

  • Chlorinated: Dichloromethane (DCM), Chloroform[4]

  • Ethers: Tetrahydrofuran (THF), 1,4-Dioxane[7]

  • Non-Polar: Toluene, Heptane[4]

• Perform Small-Scale Tests: Use a small, fixed amount of your compound (e.g., 5-10 mg) and add a measured volume of solvent incrementally until dissolution is achieved.[8] This will give you a qualitative or semi-quantitative measure of solubility.

Q3: I've tried common solvents like DCM and Ethyl Acetate without success. What are some less common but effective options?

A3: When standard solvents fail, it's time to consider those with stronger or more specific solvation properties.

• Amide Solvents: DMF, DMAc (Dimethylacetamide), and NMP are excellent options for highly crystalline or polar compounds due to their high dielectric constants and ability to disrupt strong intermolecular forces.[4] Be mindful of their high boiling points, which can make removal challenging.

• Ethers with Higher Polarity: Solvents like 1,4-Dioxane or Diglyme can be more effective than THF for certain substrates.

• Heated Solvent Systems: For subsequent reactions, running the process at an elevated temperature in a solvent like toluene, xylenes, or even DMF can maintain solubility. Solvothermal synthesis, which utilizes high temperatures and pressures, can significantly improve precursor solubility and reaction kinetics.[9]

Q4: Can I use a co-solvent to improve solubility, and how do I select the right combination?

A4: Yes, using a co-solvent is a powerful and widely used technique.[2][10] A co-solvent works by modifying the overall polarity of the solvent system to better match the solute.[11]

• Mechanism of Action: A small amount of a highly effective solvent (the co-solvent) added to a primary, less effective solvent can disrupt the solute's crystal lattice energy more efficiently, leading to a significant increase in solubility.[2][12] This effect can be synergistic, where the solubility in the mixture is greater than in either of the individual pure solvents.[12]

• Selection Strategy:

  • Identify a solvent in which your compound is highly soluble (e.g., DMF, DMSO).

  • Identify a primary solvent that is suitable for your process (e.g., for reaction conditions or purification) but in which the compound has poor solubility (e.g., Toluene, Isopropanol).

  • Create mixtures with varying percentages of the co-solvent (e.g., 5%, 10%, 20% v/v) and determine the solubility in each. Often, only a small fraction (5-10%) of the co-solvent is needed to see a dramatic effect.[11]

• Common Privileged Pairs: For non-charged solutes, certain solvent pairs are known to be strongly synergistic.[12] Experimenting with combinations like DCM/Methanol or Toluene/Acetone can be fruitful.

Q5: My naphthyridine intermediate is basic. Can salt formation improve its solubility in organic solvents?

A5: This is a common misconception. While salt formation is a primary strategy to enhance aqueous solubility for basic drugs, it generally decreases solubility in most common organic solvents.[13][14][15] The resulting salt is an ionic species, which is highly polar and will be poorly solvated by less polar organic media like DCM, EtOAc, or ethers.

However, this principle can be used to your advantage in specific scenarios:

• Purification: If your compound is soluble in a polar organic solvent like methanol, forming a salt (e.g., with HCl or TFA) can sometimes induce crystallization, providing a method for purification.

• Solubility in Highly Polar Solvents: In some cases, a salt form might show improved solubility in very polar protic solvents like methanol or even in polar aprotic solvents like DMSO, but this is not a general rule and must be determined experimentally.

Q6: Are there any structural modifications I can make to future analogs to inherently improve solubility?

A6: Yes, this is a key consideration in drug design and process chemistry.

• Disrupting Planarity and Crystal Packing: Introducing bulky or non-planar groups can disrupt the π-π stacking and crystal lattice formation that contribute to poor solubility.

• Adding Solubilizing Groups: Incorporating polar, flexible side chains (e.g., alkoxy or alkylamino chains) can improve interactions with polar solvents.[16]

• Fluorination: The strategic placement of fluorine atoms or trifluoromethyl groups can modulate electronic properties and sometimes improve solubility.[1]

• Reducing Hydrogen Bonding: Masking strong hydrogen bond donors or acceptors through derivatization (e.g., converting a hydroxyl to a methoxy group) can decrease the crystal lattice energy, sometimes paradoxically increasing solubility in less polar solvents.[17]

Data Presentation

Table 1: Properties of Common Organic Solvents

The following table provides key properties of solvents frequently used in the screening process. The dielectric constant is a good indicator of a solvent's polarity.[7][18][19][20]

Solvent	Formula	Boiling Point (°C)	Dielectric Constant (at 20-25°C)	Character
Heptane	C₇H₁₆	98	1.92	Non-Polar
Toluene	C₇H₈	111	2.38	Non-Polar
Diethyl Ether	C₄H₁₀O	35	4.34	Non-Polar/Slightly Polar
Ethyl Acetate	C₄H₈O₂	77	6.02	Moderately Polar
Dichloromethane (DCM)	CH₂Cl₂	40	9.08	Polar Aprotic
Tetrahydrofuran (THF)	C₄H₈O	66	7.58	Polar Aprotic
Acetone	C₃H₆O	56	20.7	Polar Aprotic
Ethanol	C₂H₆O	78	24.6	Polar Protic
Acetonitrile	C₂H₃N	82	37.5	Polar Aprotic
N,N-Dimethylformamide (DMF)	C₃H₇NO	153	36.7	Polar Aprotic
Dimethyl sulfoxide (DMSO)	C₂H₆OS	189	47.0	Polar Aprotic

Data compiled from various sources.[7][18][19][20]

Experimental Protocols

Protocol 1: Systematic Solvent Screening for Solubility Determination

This protocol provides a semi-quantitative method to quickly assess compound solubility in a range of solvents.[8][21][22]

• Preparation: Weigh 10 mg of your naphthyridine intermediate into a series of identical, labeled glass vials (e.g., 4 mL vials).

• Solvent Addition: To the first vial, add the first selected solvent in 100 µL increments.

• Mixing: After each addition, cap the vial and vortex vigorously for 30-60 seconds. Use a small stir bar if necessary. Gentle warming may be applied if thermal stability is not a concern.

• Observation: Observe for complete dissolution (a clear solution with no visible solid particles).

• Recording: Record the total volume of solvent required to fully dissolve the compound. If the compound does not dissolve after adding a significant volume (e.g., 2 mL, corresponding to 5 mg/mL), it can be classified as "poorly soluble" or "insoluble" in that solvent.

• Repeat: Repeat steps 2-5 for each solvent in your screening panel.

• Analysis: Tabulate the results, calculating the approximate solubility in mg/mL for each solvent.

Protocol 2: A Guide to Co-Solvent System Optimization

This protocol helps identify an effective co-solvent ratio to enhance solubility.

• Selection: Based on Protocol 1, select a "Primary Solvent" (poor solubility) and a "Co-Solvent" (high solubility).

• Prepare Stock Mixtures: Prepare a series of binary solvent mixtures in advance. For example, prepare 10 mL stocks of 5%, 10%, 20%, and 50% (v/v) of the Co-Solvent in the Primary Solvent.

• Solubility Testing: Perform the solubility determination as described in Protocol 1, but use the pre-made solvent mixtures instead of pure solvents.

• Identify Optimal Ratio: Determine which mixture provides the desired solubility with the minimum amount of co-solvent. This is often a balance between maximizing solubility and simplifying downstream processing (e.g., solvent removal).

Visualizations

Logical Workflow for Troubleshooting

The following diagram outlines a decision-making process for addressing solubility challenges with naphthyridine intermediates.

Caption: A decision tree for troubleshooting solubility issues.

Intermolecular Forces and Solvation

This diagram illustrates how a polar aprotic solvent like DMF can disrupt the intermolecular forces between naphthyridine molecules.

Caption: Solvation disrupts intermolecular forces.

References

• Cosolvent - Wikipedia. Available at: [Link]

• Common Organic Solvents: Table of Properties | PDF | Tetrahydrofuran - Scribd. Available at: [Link]

• How to determine the solubility of a substance in an organic solvent? | ResearchGate. Available at: [Link]

• Cosolvent – Knowledge and References - Taylor & Francis. Available at: [Link]

• COMMON SOLVENT PROPERTIES. Available at: [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties 1. Available at: [Link]

• Common Organic Solvents: Table of Properties1,2,3. Available at: [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties. Available at: [Link]

• Synergistic Solvation Effects: Enhanced Compound Solubility Using Binary Solvent Mixtures | Organic Process Research & Development - ACS Publications. Available at: [Link]

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available at: [Link]

• Experiment: Solubility of Organic & Inorganic Compounds. Available at: [Link]

• Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals - YouTube. Available at: [Link]

• How To Determine Solubility Of Organic Compounds? - Chemistry For Everyone - YouTube. Available at: [Link]

• Co-solvent: Significance and symbolism. Available at: [Link]

• Procedure For Determining Solubility of Organic Compounds | PDF - Scribd. Available at: [Link]

• Solubility of Organic Compounds - Chemistry Steps. Available at: [Link]

• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC. Available at: [Link]

• Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds - Google Patents.

• The relationship of hydrogen bond formation with solubility increment of poorly soluble drugs. Available at: [Link]

• Exploring Applications of Naphthyridine Derivatives in Material Science. Available at: [Link]

• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. Available at: [Link]

• Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives - NIH. Available at: [Link]

• The relationship of hydrogen bond formation with solubility increment of poorly soluble drugs | Journal of Medical and Health Studies - Al-Kindi Publisher. Available at: [Link]

• The relationship of hydrogen bond formation with solubility increment of poorly soluble drugs | Request PDF - ResearchGate. Available at: [Link]

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Available at: [Link]

• Hydrogen Bonding: Between Strengthening the Crystal Packing and Improving Solubility of Three Haloperidol Derivatives - PMC - NIH. Available at: [Link]

• How Does Solvent Polarity Impact Compound Solubility? - YouTube. Available at: [Link]

• Effect of solvents on the photophysical properties of substituted imidazonaphthyridine derivatives - PubMed. Available at: [Link]

• Solubility enhancement techniques: A comprehensive review - WJBPHS. Available at: [Link]

• Synthesis of Saturated N-Heterocycles | The Journal of Organic Chemistry. Available at: [Link]

• Brief Overview of Various Approaches to Enhance Drug Solubility - Longdom Publishing. Available at: [Link]

• Salt formation to improve drug solubility - PubMed. Available at: [Link]

• Drug Solubility: Importance and Enhancement Techniques - PMC - NIH. Available at: [Link]

• (PDF) Principles of Salt Formation - ResearchGate. Available at: [Link]

• Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties - Aston Research Explorer. Available at: [Link]

• Synthesis of N-Heterocycles - Organic Chemistry Portal. Available at: [Link]

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Technical Support Center: Catalyst Selection for Challenging Suzuki Couplings of 2-Bromopyridines

Welcome to the Technical Support Center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically designed for researchers, scientists, and drug development professionals encountering challenges with the coupling of 2-bromopyridines. The unique electronic properties of the pyridine ring present a distinct set of obstacles not always seen with standard aryl bromides. This resource provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you navigate these complexities and achieve optimal results in your syntheses.

Frequently Asked Questions (FAQs)

Q1: Why are Suzuki couplings with 2-bromopyridines considered "challenging"?

The primary challenges stem from the electronic nature of the pyridine ring and the presence of the nitrogen atom.[1]

• Catalyst Inhibition/Deactivation: The lone pair of electrons on the pyridine nitrogen can coordinate strongly to the palladium center. This can form inactive or less active catalyst species, effectively poisoning the catalyst and stalling the reaction.[1]

• Slow Oxidative Addition: While 2-halopyridines are electron-deficient, which should facilitate oxidative addition, the coordination to palladium can sometimes complicate this key step.[2]

• Difficult Transmetalation: The transmetalation step, where the organic group is transferred from the boron reagent to the palladium complex, can be sluggish for electron-deficient heteroaryl compounds.[1]

• Increased Potential for Side Reactions: 2-Bromopyridines are often more susceptible to side reactions like hydrodehalogenation (debromination).[3]

Q2: I'm observing significant debromination of my 2-bromopyridine starting material. What causes this and how can I stop it?

Hydrodehalogenation (debromination) is a common side reaction where the bromine atom is replaced by a hydrogen. This occurs via the formation of a palladium-hydride (Pd-H) species.[2][3] This unwanted species can arise from reactions with the base, solvent (especially alcohols), or trace water.[3]

Strategies to Minimize Debromination:

• Ligand Choice: Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-Heterocyclic Carbene (NHC) ligands.[3][4] These ligands create a sterically hindered environment around the palladium, which can disfavor the formation or reaction of the Pd-H species and accelerate the desired reductive elimination.

• Base Selection: The choice of base is critical. Avoid amine bases or alkoxides if debromination is severe. Inorganic bases like K₃PO₄ or Cs₂CO₃ are often better choices.[3]

• Solvent Purity: Use high-purity, anhydrous solvents. If using protic solvents like alcohols, consider switching to aprotic options like dioxane or toluene.[2]

• Reaction Temperature: Lowering the reaction temperature may slow the rate of Pd-H formation relative to the productive catalytic cycle.

Q3: Should I use a boronic acid or a boronate ester (e.g., pinacol ester) for my coupling partner?

This choice involves a trade-off between reactivity and stability.[5]

• Boronic Acids: Generally more reactive and can lead to faster reaction times.[5][6] However, they are prone to decomposition via protodeboronation (replacement of the -B(OH)₂ group with -H), especially with aqueous bases and electron-deficient coupling partners.[1][5]

• Boronate Esters (Pinacol, MIDA): Significantly more stable, easier to handle, and resistant to protodeboronation.[5][7] This makes them ideal for challenging couplings or multi-step syntheses. The trade-off is often a slower reaction rate, as the ester may need to hydrolyze in situ to the more reactive boronic acid, though direct transmetalation from the ester is also possible.[5]

Recommendation: For challenging 2-bromopyridine couplings, starting with a boronate ester is often a robust strategy to minimize the risk of protodeboronation of your valuable coupling partner.[1]

Troubleshooting Guide: From Failed Reactions to High Yields

This section addresses specific experimental failures and provides a logical, step-by-step approach to optimization.

Scenario 1: My reaction shows low or no conversion of the starting materials.

If your starting materials are largely unreacted, one of the key steps in the catalytic cycle is likely inhibited.

Caption: Decision tree for troubleshooting low-yielding reactions.

Detailed Explanation:

• Check Catalyst Activity: A color change to a dark, heterogeneous mixture is typical. If the solution remains clear or unchanged, your palladium precatalyst may not be reducing to the active Pd(0) state, or it is being deactivated immediately. The pyridine nitrogen is a likely culprit.[1] The solution is to use ligands that sterically shield the palladium center. Bulky biarylphosphine ligands (Buchwald ligands) or N-heterocyclic carbenes (NHCs) are industry standards for this purpose.[4][8]

• Evaluate the Base: The base plays a crucial role in activating the boronic acid/ester for transmetalation.[9][10] If you are using a mild base like Na₂CO₃, it may not be strong enough. Switching to a stronger base like K₃PO₄ or Cs₂CO₃ can dramatically increase the rate of transmetalation.[11][12]

• Assess Solubility: A sluggish reaction can simply be due to poor solubility of one of the starting materials.[1] If the mixture is not homogeneous at the reaction temperature, consider changing to a more polar aprotic solvent like 1,4-dioxane or DMF.[13]

Scenario 2: My desired product is formed, but it's contaminated with significant byproducts.

The main culprits here are homocoupling of the boronic acid and debromination of the starting material.

Caption: Decision tree for minimizing byproduct formation.

Detailed Explanation:

• Minimize Homocoupling: The formation of a biaryl product derived from two molecules of your boronic acid is almost always caused by the presence of oxygen.[1] Oxygen can participate in an oxidative cycle that leads to homocoupling and depletes your active Pd(0) catalyst. Ensure your solvents are rigorously degassed (e.g., by sparging with argon for 30-60 minutes or using several freeze-pump-thaw cycles) and that the reaction is maintained under a positive pressure of an inert atmosphere (N₂ or Ar).[1]

• Combat Debromination: As discussed in the FAQ, debromination arises from Pd-H species.[2] This is particularly problematic for electron-deficient N-heterocycles.[3] The most effective strategy is to accelerate the desired catalytic cycle so it outcompetes the side reaction. Using highly active, bulky ligands is key.[4]

Recommended Catalyst Systems & Protocols

While no single system is universal, modern palladium precatalysts paired with bulky phosphine or NHC ligands have proven most effective for 2-bromopyridines.

Table 1: Comparative Performance of Catalyst Systems for a Model Reaction

(Model Reaction: 2-Bromopyridine + Phenylboronic Acid)

Catalyst System	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	3	K₂CO₃	Toluene/H₂O	80	12	85	[4]
Pd(OAc)₂ / SPhos	1	K₃PO₄	1,4-Dioxane	100	4	95	[4]
PEPPSI-IPr	0.5	Cs₂CO₃	t-AmylOH	100	2	98	[4]

Note: Data is representative and serves for comparison. Actual results will vary with specific substrates.

The data clearly shows that moving from first-generation catalysts (Pd(PPh₃)₄) to systems with specialized, bulky ligands (SPhos) or NHCs (PEPPSI-IPr) allows for lower catalyst loadings, shorter reaction times, and higher yields.[4]

Core Mechanism: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to rational troubleshooting.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Palladium-Catalyzed Amination of Bromo-Naphthyridines

Welcome to the technical support center for the palladium-catalyzed amination of bromo-naphthyridines. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance, troubleshoot common issues, and answer frequently asked questions related to this critical synthetic transformation. As Senior Application Scientists, we have compiled this guide based on a synthesis of literature data and practical experience to ensure you can navigate the complexities of this reaction with confidence.

Frequently Asked Questions (FAQs)

Q1: Why is ligand selection so critical for the successful amination of bromo-naphthyridines?

The choice of ligand is paramount because the naphthyridine core presents unique challenges compared to simpler aromatic systems. The nitrogen atoms within the naphthyridine ring can coordinate to the palladium center, potentially leading to catalyst inhibition or deactivation. A well-chosen ligand must effectively compete with the substrate and product for coordination to the palladium, stabilize the active catalytic species, and facilitate the key steps of the catalytic cycle: oxidative addition, amine coordination, deprotonation, and reductive elimination. The electronic and steric properties of the ligand directly influence the rates of these steps and can dictate the success or failure of the reaction.

Q2: What are the main classes of ligands used for the amination of bromo-naphthyridines, and what are their general characteristics?

Several classes of phosphine-based ligands have proven effective. The choice often depends on the specific naphthyridine isomer and the amine coupling partner.

• Buchwald-type Biarylphosphine Ligands: These are often the first choice due to their steric bulk and electron-rich nature. Ligands like XPhos, SPhos, and RuPhos promote rapid oxidative addition and reductive elimination, which can be beneficial for forming C-N bonds with challenging substrates. Their bulky nature helps prevent the formation of inactive palladium dimers and trimers.

• Bidentate Phosphine Ligands: Ligands such as Xantphos and BINAP are known for their defined bite angles. A wide bite angle, as seen in Xantphos, can promote the desired reductive elimination step and prevent β-hydride elimination where applicable. The chelation provided by bidentate ligands can also enhance the stability of the catalytic complex.

• Josiphos-type Ferrocenyl Ligands: These ligands have also been successfully employed, offering a different steric and electronic environment around the palladium center that can be advantageous in specific cases.

Q3: How does the position of the bromine atom on the naphthyridine ring affect the choice of reaction conditions?

The position of the bromine atom significantly influences the electronic properties of the C-Br bond and the steric environment around the reaction center.

• 2- and 4-Bromo-naphthyridines: These isomers are generally more reactive due to the electronic activation provided by the ring nitrogens. The C-Br bond is more polarized, facilitating oxidative addition. However, the proximity of the nitrogen lone pair can also lead to catalyst inhibition.

• 3-Bromo-naphthyridines: This isomer can be less reactive as the bromine is not directly activated by a nitrogen atom in the same way as the 2- and 4-positions. Consequently, more forcing conditions or more active catalyst systems may be required.

A systematic study on the synthesis of aminonaphthyridines highlighted that different isomers may require different optimal conditions. For instance, the amination of 2-chloro-1,5-naphthyridine with certain anilines was successful, while the corresponding reaction with 4-chloro-1,5-naphthyridine was more challenging, underscoring the subtle yet critical impact of isomerism.

Q4: What is the mechanistic role of the base in this reaction, and how do I choose the right one?

The base plays a crucial role in the catalytic cycle by deprotonating the amine-palladium complex to form the palladium-amido intermediate, which is essential for the subsequent reductive elimination step. The choice of base is critical and often linked to the pKa of the amine.

• Strong, non-coordinating bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used, especially for less acidic amines.

• Weaker carbonate bases such as cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃) can be effective, particularly with more electron-rich ligands and when milder conditions are desired to avoid side reactions with sensitive functional groups. The choice of base can significantly impact the reaction rate and yield.

Troubleshooting Guide

This section addresses common problems encountered during the palladium-catalyzed amination of bromo-naphthyridines.

Problem 1: Low or No Conversion of Starting Material

Possible Causes & Solutions:

• Inactive Catalyst: The palladium precatalyst may not be efficiently reduced to the active Pd(0) species, or the active catalyst may have decomposed.

  • Solution: Consider using a pre-formed Pd(0) source like Pd₂(dba)₃ or a commercially available precatalyst that is designed for easier activation. Ensure that the solvent is thoroughly deoxygenated, as oxygen can lead to catalyst decomposition.

• Ligand Inhibition/Decomposition: The chosen ligand may be binding too strongly to the palladium, inhibiting substrate coordination, or it may be degrading under the reaction conditions.

  • Solution: Screen a panel of ligands with different steric and electronic properties. For example, if a bulky biarylphosphine ligand like XPhos fails, a bidentate ligand like Xantphos might offer a different coordination environment that proves more effective.

• Inappropriate Base: The base may not be strong enough to deprotonate the amine, halting the catalytic cycle.

  • Solution: If using a weaker base like Cs₂CO₃, consider switching to a stronger base such as NaOtBu, especially if the amine is not particularly acidic.

Troubleshooting Workflow for Low Conversion

Caption: Decision tree for troubleshooting low reaction conversion.

Problem 2: Formation of Significant Side Products

Possible Causes & Solutions:

• Hydrodehalogenation: The bromo-naphthyridine is reduced to the corresponding unsubstituted naphthyridine.

  • Cause: This often occurs when the reductive elimination step is slow compared to competing pathways like β-hydride elimination from an alkoxide base or other protonolysis pathways.

  • Solution: Switch to a ligand that promotes faster reductive elimination. Bidentate ligands with wide bite angles, like Xantphos, are known to accelerate this step. Using a non-protic base like LHMDS can also mitigate this side reaction.

• Aza-Michael Addition: If the naphthyridine core is sufficiently electron-deficient, the amine nucleophile can add to the ring in a conjugate addition fashion.

  • Cause: This is more likely with highly nucleophilic amines and electron-poor naphthyridine systems.

  • Solution: Employing milder reaction conditions (lower temperature, weaker base) can sometimes disfavor this pathway relative to the desired C-N coupling.

Data on Ligand Effects on Side Product Formation

Ligand Type	Common Side Product	Rationale	Recommended Action
Bulky Monodentate (e.g., XPhos)	Hydrodehalogenation	Can sometimes have slower reductive elimination rates compared to oxidative addition.	Switch to a wide bite-angle bidentate ligand like Xantphos.
Bidentate (e.g., DPPF)	Catalyst Decomposition	Can lead to inactive off-cycle species with certain substrates.	Use a more robust ligand system like a Buchwald biarylphosphine or Xantphos.

Problem 3: Reaction Stalls at Partial Conversion

Possible Causes & Solutions:

• Catalyst Deactivation: The active palladium species may be degrading over the course of the reaction.

  • Cause: This can be due to product inhibition, where the aminonaphthyridine product coordinates too strongly to the palladium, or thermal decomposition of the catalyst complex.

  • Solution: Increase the catalyst loading or add a fresh portion of catalyst and ligand midway through the reaction. Alternatively, switching to a more robust ligand that better protects the palladium center can improve catalyst lifetime.

• Base Decomposition/Consumption: The base may be consumed by side reactions or may not be stable under the reaction conditions.

  • Solution: Ensure the base is of high purity and added under an inert atmosphere. In some cases, using a slight excess of the base can be beneficial.

Experimental Protocol: General Procedure for Ligand Screening

This protocol provides a framework for systematically evaluating different ligands for the amination of a bromo-naphthyridine.

• Preparation: In a glovebox, add the bromo-naphthyridine (1.0 equiv.), the amine (1.2 equiv.), and the base (e.g., Cs₂CO₃, 2.0 equiv.) to an array of reaction vials.

• Catalyst Addition: To each vial, add a different palladium/ligand combination. A typical loading is 2 mol% of a palladium precatalyst (e.g., Pd₂(dba)₃) and 4 mol% of the respective ligand.

• Reaction: Add the degassed solvent (e.g., toluene or dioxane) to each vial, seal the vials, and place them in a pre-heated aluminum block on a stirrer plate.

• Monitoring: At set time intervals (e.g., 1h, 4h, 12h, 24h), take a small aliquot from each reaction, quench with a suitable solvent, and analyze by LC-MS or GC-MS to determine the conversion and identify any side products.

• Analysis: Compare the performance of the different ligands to identify the optimal choice for your specific substrate combination.

Workflow for Ligand Screening

Caption: Systematic workflow for ligand screening experiments.

References

• This guide was synthesized from general principles of palladium catalysis and specific examples found in the chemical literature.

Technical Support Center: Overcoming Catalyst Poisoning by Nitrogen Heterocycles in Cross-Coupling Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and practical solutions for a pervasive challenge in modern synthetic chemistry: catalyst poisoning by nitrogen heterocycles in palladium- and nickel-catalyzed cross-coupling reactions. The inherent Lewis basicity of nitrogen-containing rings often leads to strong coordination with the metal center, resulting in catalyst deactivation and diminished reaction yields.[1][2]

This resource will equip you with the foundational knowledge and advanced strategies to diagnose and overcome these issues, ensuring the successful synthesis of complex molecules that are vital to pharmaceutical and materials science.

Section 1: Understanding the Problem - FAQs on Catalyst Poisoning

This section addresses the fundamental questions surrounding why nitrogen heterocycles are particularly problematic in cross-coupling reactions.

Q1: What is the primary mechanism of catalyst poisoning by nitrogen heterocycles?

A1: The principal mechanism is the coordination of the lone pair of electrons on the nitrogen atom of the heterocycle to the electron-deficient metal center (typically Pd or Ni) of the catalyst.[1][2] This forms a stable, off-cycle complex that can significantly slow down or completely halt the catalytic cycle.[3] The strength of this coordination depends on the nature of the heterocycle and the steric and electronic properties of the catalyst. For instance, π-deficient heterocycles like pyridine can act as strong ligands, leading to severe catalyst inhibition.[3]

Q2: Are all nitrogen heterocycles equally "poisonous" to cross-coupling catalysts?

A2: No, the extent of catalyst poisoning varies significantly. Key factors include:

• Basicity and Nucleophilicity: More basic and nucleophilic heterocycles (e.g., imidazoles, pyridines) tend to be stronger poisons.[3]

• Steric Hindrance: Bulky groups near the nitrogen atom can sterically shield it, reducing its ability to coordinate to the metal center.

• Aromaticity: Both π-rich (e.g., pyrroles, indoles) and π-deficient (e.g., pyridines, pyrimidines) heterocycles can be problematic, but often for different reasons related to their electronic interactions with the catalyst.[3]

Q3: My reaction with a pyridine-containing substrate is sluggish. How can I confirm catalyst poisoning is the issue?

A3: A common diagnostic experiment is to run a standard, well-behaved cross-coupling reaction (e.g., Suzuki coupling of phenylboronic acid with 4-bromoanisole) and add a small amount of your pyridine substrate or a similar pyridine derivative. A significant drop in the reaction rate or yield compared to the control reaction is a strong indicator of catalyst poisoning.[3]

Q4: Can the choice of cross-coupling reaction influence the severity of catalyst poisoning?

A4: Yes, some cross-coupling reactions are more susceptible than others. For example, reactions that require more Lewis acidic catalytic species or have slower key catalytic steps (like oxidative addition or reductive elimination) can be more prone to poisoning as the catalyst has more opportunity to be sequestered by the heterocycle.

Section 2: Troubleshooting Guide - Strategies to Mitigate Catalyst Poisoning

This section provides actionable troubleshooting steps and advanced solutions for overcoming catalyst poisoning in your experiments.

Issue 1: Low to No Conversion in Suzuki-Miyaura Coupling of a Pyridyl Halide

Your Suzuki-Miyaura reaction involving a 2-bromopyridine substrate is failing to proceed or giving very low yields.

Root Cause Analysis:

The nitrogen atom at the 2-position of the pyridine ring is a prime culprit for chelating to the palladium catalyst, forming a stable and inactive palladacycle. This is a classic case of catalyst poisoning.

Solutions Workflow:

Caption: Troubleshooting flowchart for Buchwald-Hartwig amination of imidazole-containing substrates.

Detailed Protocols & Explanations:

1. N-H Protection

• Principle: If your imidazole is N-unsubstituted, the first step should be to protect the nitrogen. Common protecting groups like Boc, Ts, or SEM can prevent side reactions with the base and may also modulate the electronic properties of the heterocycle favorably.

2. Ligand and Catalyst System Selection

• Principle: The choice of ligand is critical. Highly active, bulky, and electron-rich ligands are necessary to promote the desired C-N bond formation over catalyst deactivation. For particularly challenging substrates, nickel-based catalysts with N-heterocyclic carbene (NHC) ligands have shown promise, as nickel can sometimes be more tolerant of nitrogen-containing substrates than palladium. [4][5]

• Comparative Ligand/Catalyst Performance:

Catalyst System	Substrate Type	Typical Performance	Key Considerations
Pd(OAc)₂ / XPhos	Electron-rich heterocycles	Good to Excellent	A reliable starting point.
Pd₂ (dba)₃ / tBuXPhos	Sterically hindered heterocyles	Often superior for bulky partners	Higher catalyst loading may be needed.
NiCl₂(dme) / IPr	Electron-deficient heterocycles	Can be effective where Pd fails [4]	Requires careful exclusion of air and moisture.

Issue 3: Stille and Hiyama Couplings with Nitrogen Heterocycles

Stille and Hiyama couplings, while powerful, can also be hampered by nitrogen heterocycles.

Stille Coupling Troubleshooting:

• Problem: The Lewis basic nitrogen can coordinate to the tin reagent, affecting transmetalation, or directly poison the palladium catalyst.

• Solution: The use of copper(I) salts as additives can accelerate the transmetalation step, potentially outcompeting the poisoning process. Additionally, using highly polar solvents like DMF can sometimes improve reaction rates. [6]

Hiyama Coupling Troubleshooting:

• Problem: The fluoride activator (e.g., TBAF) required for Hiyama couplings is basic and can cause side reactions with sensitive functional groups on the heterocycle. [7]* Solution: "Fluoride-free" Hiyama protocols have been developed that use alternative activators, such as Brønsted bases, in conjunction with organosilanols. [7]This approach avoids the use of harsh fluoride sources. Rhodium-catalyzed asymmetric Hiyama couplings have also shown compatibility with heterocyclic substrates. [8]

Issue 4: Challenges in Kumada and Negishi Couplings

Kumada Coupling:

• Challenge: The high reactivity of Grignard reagents limits functional group tolerance, which is a significant issue with many functionalized heterocycles. [9]* Mitigation: Nickel catalysts, often with NHC ligands, have been shown to be effective for the Kumada coupling of N-heterocyclic chlorides. [5][10][11]These systems can sometimes offer better functional group compatibility than traditional palladium catalysts.

Negishi Coupling:

• Challenge: The organozinc reagents used in Negishi couplings can form heterobimetallic Pd-Zn complexes, which can alter the catalyst's activity. [12]Furthermore, the buildup of zinc halide byproducts can inhibit the reaction. [13]* Mitigation: The addition of lithium halides (e.g., LiBr or LiCl) can counteract the formation of inhibitory Pd-Zn complexes and restore catalyst activity. [12]Careful control of stoichiometry and slow addition of the organozinc reagent can also be beneficial.

Section 3: Advanced and Alternative Approaches

When conventional methods fail, consider these state-of-the-art strategies.

Catalyst-Free and Alternative Metal Catalysis

For certain transformations, moving away from palladium or nickel can be a viable strategy.

• Rhodium Catalysis: Rhodium catalysts have been successfully employed for the direct arylation of nitrogen heterocycles, showing high functional group tolerance. [14]* Manganese Catalysis: Environmentally benign manganese(II) chloride has been used for the Kumada cross-coupling of N-heterocyclic chlorides. [10]* Metal-Free Approaches: For some specific syntheses of nitrogen heterocycles, metal-free catalytic systems are emerging, which completely bypass the issue of metal-heterocycle coordination. [15][16]

Directed C-H Functionalization Strategies

In some cases, a C-H activation approach can be used to functionalize heterocycles, avoiding the need for pre-halogenated substrates. However, the directing group must outcompete the heterocyclic nitrogen for coordination to the metal catalyst. [1]Novel methods that involve the in situ generation of a reactive Pd(II) species anchored to a directing group can overcome this poisoning effect. [1]

This technical support guide provides a framework for diagnosing and solving common issues related to catalyst poisoning by nitrogen heterocycles. By understanding the underlying mechanisms and systematically applying the troubleshooting strategies outlined, researchers can significantly improve the success rate of these challenging but crucial cross-coupling reactions.

References

• Technical Support Center: Catalyst Poisoning in Cross-Coupling with 2-Iodobenzoate - Benchchem.
• The application of Stille cross-coupling reactions with multiple nitrogen containing heterocycles | Request PDF - ResearchGate.
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH.
• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC - NIH.
• Kumada coupling - Wikipedia.
• Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed.
• Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium - MDPI.
• A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles.
• Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions | ACS Nano - ACS Publications.
• Hiyama Coupling - Organic Chemistry Portal.
• Intermetallic species in the Negishi coupling and their involvement in inhibition pathways.
• Hiyama coupling - Wikipedia.
• Stille Coupling - Chemistry LibreTexts.
• Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C-H Bond Activation.
• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC - NIH.
• Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods - MDPI.
• Recent advances in metal-free catalysts for the synthesis of N-heterocyclic frameworks focusing on 5- and 6-membered rings: a review - RSC Publishing.
• Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications - PMC - NIH.
• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System | Journal of the American Chemical Society.
• Sonogashira Coupling - Chemistry LibreTexts.
• Highly Enantioselective Hiyama Cross-Coupling via Rh-Catalyzed Allylic Arylation of Racemic Allyl Chlorides | Organometallics - ACS Publications.
• Progressive Approaches in Synthesizing Nitrogen-Heterocycles via Oxidative Coupling Methods - ResearchGate.
• A mild catalytic system for radical conjugate addition of nitrogen heterocycles - PMC - NIH.
• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H.
• Stille Coupling - Organic Chemistry Portal.
• Ligand design for cross-couplings: phosphines - YouTube.
• Advances in Green Catalysis for the Synthesis of Medicinally Relevant N-Heterocycles.
• Sonogashira coupling - Wikipedia.
• Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates - PMC - NIH.
• Cross-Linked “Poisonous” Polymer: Thermochemically Stable Catalyst Support for Tuning Chemoselectivity | Request PDF - ResearchGate.
• Manganese-Catalyzed Kumada Cross-Coupling Reactions of Aliphatic Grignard Reagents with N-Heterocyclic Chlorides | Request PDF - ResearchGate.
• Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions. | Sigma-Aldrich - Merck Millipore.
• Advances in NiI/NiIII-Catalyzed C(sp2)–Heteroatom Cross-Couplings | ACS Catalysis.
• Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods - ResearchGate.
• Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates | Journal of the American Chemical Society - ACS Publications.
• Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions | Request PDF - ResearchGate.
• Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods - PubMed Central.
• Kumada Coupling - Organic Chemistry Portal.
• Sonogashira Coupling - Organic Chemistry Portal.
• Solvent- and Additive-Free Dehydrogenation of N-Heterocycles with Oxygen Catalyzed by Polyoxovanadate-Based Metal-Organic Frameworks - PubMed.
• Palladium-Catalyzed Sonogashira Coupling of a Heterocyclic Phosphonium Salt with a Terminal Alkyne | Organic Letters - ACS Publications.
• Formal Inverse Sonogashira Reaction: Direct Alkynylation of Arenes and Heterocycles with Alkynyl Halides - PMC - NIH.
• Catalytic oxidative dehydrogenation of N-heterocycles with nitrogen/phosphorus co-doped porous carbon materials - Chemical Science (RSC Publishing).

Sources

• 1. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]
• 3. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Hiyama coupling - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Kumada coupling - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Kumada Coupling [organic-chemistry.org]
• 12. Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Intermetallic species in the Negishi coupling and their involvement in inhibition pathways - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00752K [pubs.rsc.org]
• 14. Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C-H Bond Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Recent advances in metal-free catalysts for the synthesis of N-heterocyclic frameworks focusing on 5- and 6-membered rings: a review - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00962F [pubs.rsc.org]
• 16. Catalytic oxidative dehydrogenation of N-heterocycles with nitrogen/phosphorus co-doped porous carbon materials - Chemical Science (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Confirming the Structure of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine Derivatives: A Comparative Guide

An In-Depth Technical Guide

Introduction: The Significance of Structural Integrity in Drug Discovery

The 1,5-naphthyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its recurring presence in a multitude of pharmacologically active agents.[1] Its derivatives are explored for applications ranging from antimicrobial to anticancer therapies.[2] The specific compound, 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, serves as a critical building block for creating diverse chemical libraries.[3] Its molecular formula is C₈H₉BrN₂, with a corresponding molecular weight of approximately 213.07 g/mol .[2]

However, the synthesis of such heterocyclic systems is fraught with challenges, most notably the potential for isomeric impurities. The precise placement of the bromine atom and the substitution pattern on the tetrahydro ring are paramount, as even minor structural deviations can drastically alter a molecule's biological activity, binding affinity, and metabolic profile. Therefore, unambiguous structural confirmation is not merely a procedural formality but a fundamental necessity for meaningful and reproducible research in drug development.

This guide provides an in-depth comparison of the primary analytical techniques for the structural elucidation of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine and its derivatives. We will move beyond simple procedural descriptions to explain the causality behind experimental choices, presenting a self-validating workflow designed to ensure the highest degree of confidence in your molecular structure.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Molecular Blueprint

NMR spectroscopy is the most powerful and commonly used technique for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule.

¹H NMR: Mapping the Proton Environment

Proton NMR is the initial step in structural analysis. It reveals the number of distinct proton environments and their neighboring protons through chemical shifts, integration, and spin-spin coupling patterns.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical; DMSO-d₆ is often used for its ability to dissolve a wide range of compounds and for observing exchangeable protons like N-H.[4]

• Data Acquisition: Record the spectrum on a 400 MHz or higher spectrometer.[4] A higher field strength provides better signal dispersion, which is crucial for resolving complex spin systems.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, followed by phase and baseline correction. Calibrate the chemical shift scale to the residual solvent peak (e.g., DMSO-d₆ at δ 2.50 ppm).[4]

Interpreting the Spectrum:

For the parent 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, we expect to see distinct signals for the aromatic protons and the three methylene groups of the tetrahydro ring, as well as the N-H proton.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Expected Coupling Constant (J, Hz)	Rationale
H-7	~7.8 - 8.0	Doublet (d)	8.0 - 9.0	Adjacent to H-8, deshielded by the ring nitrogen.
H-8	~6.5 - 6.7	Doublet (d)	8.0 - 9.0	Coupled to H-7, shielded by the N1-H group.
N1-H	Broad singlet	Broad Singlet (br s)	N/A	Exchangeable proton, chemical shift is concentration-dependent.
H-2	~3.4 - 3.6	Triplet (t)	5.0 - 6.0	Methylene group adjacent to the N1-H.
H-4	~2.7 - 2.9	Triplet (t)	5.0 - 6.0	Methylene group adjacent to the aromatic ring (benzylic position).
H-3	~1.8 - 2.0	Multiplet (m)	5.0 - 6.0	Methylene group coupled to both H-2 and H-4.

Note: These are estimated values. Actual shifts can vary based on solvent, concentration, and substitution.

¹³C NMR: The Carbon Skeleton

Carbon NMR provides a count of the unique carbon atoms in the molecule. Coupled with techniques like DEPT (Distortionless Enhancement by Polarization Transfer), it allows for the differentiation of CH₃, CH₂, CH, and quaternary carbons.

Interpreting the Spectrum:

The parent structure has 8 unique carbon atoms. The brominated carbon (C-6) and the carbons adjacent to nitrogen atoms will have characteristic chemical shifts.

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Rationale
C-8a	~150 - 155	Quaternary carbon adjacent to N1.
C-4a	~145 - 150	Quaternary carbon at the ring junction.
C-7	~135 - 140	Aromatic CH adjacent to N5.
C-8	~110 - 115	Aromatic CH.
C-6	~105 - 110	Aromatic carbon directly attached to bromine.
C-2	~40 - 45	Aliphatic CH₂ adjacent to N1.
C-4	~25 - 30	Aliphatic CH₂ in the benzylic position.
C-3	~20 - 25	Aliphatic CH₂.

2D NMR: Connecting the Dots

When the 1D spectra are complex or ambiguous, 2D NMR experiments are indispensable for confirming connectivity.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically over 2-3 bonds). A cross-peak between two proton signals confirms they are neighbors. This is essential for tracing the -CH₂-CH₂-CH₂- spin system in the tetrahydro ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon atom it is directly attached to. This is the most reliable way to assign carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over longer ranges (typically 2-4 bonds). This is the key to piecing the entire structure together, connecting the aliphatic portion to the aromatic ring and identifying the positions of quaternary carbons. For instance, a correlation from the H-4 protons to the C-6 and C-8 carbons would definitively confirm the ring fusion and bromine position.

Caption: Plausible MS/MS fragmentation pathways.

Part 3: X-ray Crystallography - The Definitive Structure

When NMR and MS data are insufficient to resolve ambiguity, or when absolute stereochemistry must be determined, single-crystal X-ray crystallography is the gold standard. It provides an unequivocal 3D map of the electron density in a molecule, revealing the precise spatial arrangement of every atom, as well as bond lengths and angles. [1][5] Experimental Protocol: X-ray Crystallography

• Crystal Growth: This is often the most challenging step. It involves slowly growing a single, high-quality crystal of the compound from a supersaturated solution. Common methods include slow evaporation, solvent diffusion, or cooling.

• Data Collection: A suitable crystal is mounted on a diffractometer and irradiated with X-rays. The diffraction pattern is collected as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to solve the phase problem and generate an initial electron density map. This model is then refined to best fit the experimental data, yielding the final crystal structure.

While powerful, crystallography is dependent on the ability to grow suitable crystals and is not a high-throughput technique.

Comparative Analysis of Techniques

Technique	Information Provided	Sample State	Throughput	Key Advantage	Limitation
¹H, ¹³C, 2D NMR	Atomic connectivity, chemical environment, stereochemistry	Solution	Medium	Provides the most comprehensive structural detail in solution. [6]	Can be difficult to interpret for complex mixtures or isomers.
HRMS	Elemental composition, molecular weight	Solution/Solid	High	Unambiguous molecular formula and confirmation of bromine's presence. [7]	Provides no information on isomer connectivity.
MS/MS	Substructural fragments, connectivity clues	Solution/Solid	High	Confirms molecular fragments and supports proposed connectivity. [7]	Fragmentation can be complex; rearrangements can occur.
X-ray Crystallography	Absolute 3D structure, stereochemistry, bond lengths/angles	Solid (Crystal)	Low	The "gold standard" for unambiguous structural proof. [1]	Requires a high-quality single crystal, which can be difficult to obtain.

An Integrated, Self-Validating Workflow for Structural Confirmation

To ensure scientific rigor, a multi-technique approach is essential. Data from orthogonal methods should converge to support a single, unambiguous structure.

Caption: A self-validating workflow for structural confirmation.

This workflow ensures that simpler, higher-throughput methods are used first. If any ambiguity arises, more information-rich techniques are employed sequentially until the structure is confirmed beyond any reasonable doubt.

Conclusion

The structural confirmation of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine derivatives is a critical step in the drug discovery pipeline that demands a rigorous and multi-faceted analytical approach. While ¹H NMR and high-resolution mass spectrometry provide the foundational data regarding proton environments and elemental composition, they are often insufficient to rule out subtle isomeric possibilities. The strategic application of 2D NMR techniques, particularly HMBC, is essential for piecing together the molecular framework. For ultimate certainty, especially when dealing with novel derivatives or complex stereochemistry, single-crystal X-ray crystallography remains the definitive arbiter. By employing the integrated workflow described in this guide, researchers can ensure the structural integrity of their compounds, providing a solid and reliable foundation for subsequent biological evaluation and development.

References

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• The Royal Society of Chemistry. (2021). Electronic Supplementary Information Hydrogen-bond-driven dimers of naphthyridine derivatives for selective identification of DNA G-quadruplex.
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• Revue Roumaine de Chimie. (n.d.). ASSIGNMENTS OF H AND C NMR SPECTRA OF BENZO[b]N[2][8]APHTHYRIDONE AND OF 2,4-DIMETHYL-5-AMINO-BENZO[b][2][8]. Retrieved from

• MDPI. (n.d.). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines.
• ResearchGate. (2019). Synthesis and Spectral Characterization of 1,5-Naphthyridine Derivatives through Cross-Coupling Suzuki Reaction.
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• Knowbee Tutoring. (2015, February 19). Mass Spectrometry Fragmentation Part 1 [Video]. YouTube. Retrieved from [Link]

• SciSpace. (1967). Naphthyridine chemistry. VIII. The mass spectra of the 1,X-naphthyridines and some of their methyl derivatives. Journal of Heterocyclic Chemistry.
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• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry.

• Gellibert, F., et al. (2004). Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors. Journal of Medicinal Chemistry, 47(18), 4494-506. Retrieved from [Link]

• University of Calgary. (n.d.). Mass Spectrometry: Fragmentation.

• Molecules. (n.d.). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Retrieved from [Link]

• Tetrahedron. (2007). 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: exploration of suitable chemistry for library development.

• PubMed. (2014). Dependence of Mass Spectrometric Fragmentation on the Bromine Substitution Pattern of Polybrominated Diphenyl Ethers. Retrieved from [Link]

• ResearchGate. (n.d.). Crystal structure and Hirshfeld surface analysis of 1-[6-bromo-2-(4-fluorophenyl)-1,2,3,4-tetrahydroquinolin-4-yl]pyrrolidin-2-one.

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A Senior Application Scientist's Guide to the Validation of Biological Activity for Novel Tetrahydronaphthyridine Analogs as PARP Inhibitors

Authored For: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of methodologies to validate the biological activity of novel tetrahydronaphthyridine analogs, with a specific focus on their function as inhibitors of Poly(ADP-ribose) polymerase (PARP). We will dissect the experimental choices, provide detailed protocols, and present a framework for data interpretation, comparing novel compounds against established alternatives.

Introduction: The Therapeutic Promise of PARP Inhibition

Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP-1, are critical components of the DNA damage response (DDR) pathway.[1][2] They act as cellular sentinels, detecting single-strand breaks (SSBs) in DNA and initiating their repair through the base excision repair (BER) pathway.[3] Inhibiting PARP prevents the repair of these SSBs. In normal cells, this is not catastrophic, as a robust homologous recombination (HR) pathway can repair the more severe double-strand breaks (DSBs) that form when replication forks encounter unrepaired SSBs.[4][5]

However, many cancers, particularly those with mutations in the BRCA1 or BRCA2 genes, are deficient in the HR pathway.[6][7] In these cancer cells, inhibiting PARP leads to an accumulation of irreparable DSBs, triggering cell death.[4][8] This concept, known as synthetic lethality , provides a powerful and targeted therapeutic strategy: selectively killing cancer cells while sparing healthy tissue.[7][9][10]

The tetrahydronaphthyridine scaffold has emerged as a promising chemical starting point for the development of novel PARP inhibitors (PARPi). Validating the biological activity of new analogs derived from this scaffold requires a rigorous, multi-step approach, moving from direct enzyme inhibition to cellular efficacy. This guide outlines a comprehensive validation workflow.

The Central Role of PARP1 in the DNA Damage Response

To appreciate the mechanism of PARP inhibitors, one must first understand the pathway they disrupt. When a single-strand break occurs, PARP-1 binds to the damaged DNA, which activates its catalytic activity.[1][2] PARP-1 then uses NAD+ as a substrate to synthesize long chains of poly(ADP-ribose) (PAR) on itself and other nearby proteins, a process called PARylation.[1][11] These PAR chains act as a scaffold, recruiting other DNA repair proteins to the site of damage to resolve the break.[2][12]

Caption: Mechanism of synthetic lethality induced by PARP inhibitors.

Experimental Validation Workflow: A Funnel Approach

A robust validation strategy follows a logical funnel, starting with broad biochemical screening and progressively moving towards more complex, physiologically relevant cell-based models. This ensures that resources are focused on the most promising candidates.

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A Comparative Guide to the Synthesis of Tetrahydronaphthyridine Scaffolds: An In-Depth Analysis for Drug Discovery Professionals

The tetrahydronaphthyridine core is a privileged scaffold in modern medicinal chemistry, forming the structural basis for a multitude of biologically active agents. Its three-dimensional architecture and tunable physicochemical properties have rendered it a valuable asset in the design of novel therapeutics.[1] For instance, spirocyclic tetrahydronaphthyridines are emerging as powerful design elements for accessing novel 3D chemical space in drug discovery.[1] The strategic placement of nitrogen atoms within the bicyclic framework allows for the modulation of aqueous solubility, as exemplified in the development of the FGFR4 selective inhibitor Roblitinib.[1] This guide provides a comparative analysis of key synthetic strategies for accessing this versatile scaffold, offering field-proven insights and detailed experimental protocols to empower researchers in drug development.

Transition Metal-Catalyzed [2+2+2] Cycloadditions: A Versatile Approach to Pyridine Ring Formation

The cobalt-catalyzed [2+2+2] cycloaddition of alkynes and nitriles stands as a powerful and atom-economical method for the construction of substituted pyridines, which can be elaborated into the tetrahydronaphthyridine framework.[2][3] This strategy offers a high degree of flexibility in accessing various isomers of the scaffold.

Mechanistic Rationale

The catalytic cycle is initiated by the in situ generation of a catalytically active Co(I) species from a more stable precatalyst.[4] This Co(I) center then coordinates with two alkyne molecules, which undergo oxidative coupling to form a cobaltacyclopentadiene intermediate. Subsequent coordination of the nitrile and migratory insertion into a cobalt-carbon bond forms a seven-membered cobaltacycle. Reductive elimination from this intermediate releases the pyridine ring and regenerates the active Co(I) catalyst, completing the cycle. The choice of cobalt precatalyst and ligands is critical for catalytic efficiency, with hemilabile ligands showing enhanced activity compared to more rigid systems.[4]

Diagram: Cobalt-Catalyzed [2+2+2] Cycloaddition for Pyridine Synthesis

Caption: Generalized mechanism of the cobalt-catalyzed [2+2+2] cycloaddition.

Experimental Protocol: Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Derivative

This protocol is adapted from methodologies described for the synthesis of related pyridine-containing macrocycles and scaffolds for library synthesis.[5][6]

Materials:

• α,ω-Diyne substrate

• Nitrile (e.g., p-tolunitrile)

• Cyclopentadienylcobalt dicarbonyl (CpCo(CO)₂)

• 1,4-Dioxane (anhydrous)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the α,ω-diyne (1.0 eq) and the nitrile (1.2 eq).

• Add anhydrous 1,4-dioxane to achieve a concentration of 0.1 M with respect to the diyne.

• Add CpCo(CO)₂ (10 mol%) to the reaction mixture.

• Heat the reaction mixture to 100 °C and stir for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired tetrahydronaphthyridine.

Performance Comparison

Parameter	Cobalt-Catalyzed [2+2+2] Cycloaddition
Yield	Good to excellent (up to 87%)[7]
Reaction Time	24 hours[7]
Temperature	100 °C[7]
Catalyst Loading	10 mol%[7]
Substrate Scope	Tolerates various alkynes and nitriles
Advantages	High atom economy, access to diverse isomers
Disadvantages	Requires inert atmosphere, potential for regioselectivity issues

Photoredox-Catalyzed Hydroaminoalkylation (HAA): A Modern Approach to Modular Synthesis

Visible-light photoredox catalysis has emerged as a powerful tool for the construction of complex molecules under mild conditions.[8] The hydroaminoalkylation (HAA) of vinylpyridines with primary amines provides a highly modular and automated route to various tetrahydronaphthyridine isomers.[1]

Mechanistic Rationale

The reaction is initiated by the photoexcitation of a suitable photoredox catalyst (e.g., an iridium complex) with visible light. The excited-state catalyst then engages in a single-electron transfer (SET) with the primary amine, generating a highly reactive α-amino radical. This radical adds to the vinylpyridine in an anti-Markovnikov fashion to produce a benzylic radical intermediate. A subsequent hydrogen atom transfer (HAT) from a suitable donor quenches the radical and furnishes the hydroaminoalkylation product. This intermediate can then undergo an intramolecular nucleophilic aromatic substitution (SNAr) or a palladium-catalyzed C-N bond formation to yield the final tetrahydronaphthyridine scaffold.[1]

Diagram: Photoredox-Catalyzed Hydroaminoalkylation Workflow

Caption: Workflow for the synthesis of tetrahydronaphthyridines via HAA.

Experimental Protocol: Automated Continuous Flow Synthesis of a Spirocyclic 1,8-Tetrahydronaphthyridine

This protocol is based on the work of Cresswell and coworkers for the automated synthesis of spirocyclic tetrahydronaphthyridines.[1]

Materials and Equipment:

• Primary amine (e.g., 4-aminopiperidine derivative)

• Halogenated vinylpyridine

• Iridium-based photoredox catalyst

• Continuous flow reactor system equipped with a pump, reactor coil, and back-pressure regulator

Procedure:

• Prepare a stock solution of the primary amine (1.0 eq), halogenated vinylpyridine (1.2 eq), and photoredox catalyst (0.1 mol%) in a suitable solvent (e.g., acetonitrile).

• Pump the solution through the flow reactor at a defined flow rate to achieve the desired residence time.

• Irradiate the reactor coil with a high-power LED light source.

• The output from the first reactor containing the HAA product is then directed to a second heated reactor coil for the intramolecular SNAr cyclization.

• Collect the final product solution after it passes through the back-pressure regulator.

• The solvent is removed under reduced pressure, and the crude product is purified by automated flash chromatography.

Performance Comparison

Parameter	Photoredox-Catalyzed HAA
Yield	46-87%[1]
Reaction Time	Dependent on flow rate and reactor volume
Temperature	Room temperature for HAA, elevated for cyclization
Catalyst Loading	0.1 mol%[1]
Substrate Scope	Broad scope of primary amines and vinylpyridines
Advantages	Modular, scalable, automated, mild conditions
Disadvantages	Requires specialized flow chemistry equipment

Inverse Electron Demand Diels-Alder (IEDDA) Reactions: A Bioorthogonal Approach

The IEDDA reaction is a powerful tool in chemical biology and has also found application in the synthesis of complex heterocyclic scaffolds.[9][10] This reaction typically involves an electron-deficient diene (e.g., a tetrazine) and an electron-rich dienophile.

Mechanistic Rationale

The IEDDA reaction is a concerted [4+2] cycloaddition reaction. The rate of the reaction is accelerated by the inverse electron demand, where the highest occupied molecular orbital (HOMO) of the dienophile interacts with the lowest unoccupied molecular orbital (LUMO) of the diene. Following the cycloaddition, the initial adduct often undergoes a retro-Diels-Alder reaction, extruding a small molecule like dinitrogen, to form a stable aromatic product.[10]

Diagram: Inverse Electron Demand Diels-Alder Reaction

Caption: General scheme of an Inverse Electron Demand Diels-Alder reaction.

Application in Tetrahydronaphthyridine Synthesis

While less common for the direct synthesis of the tetrahydronaphthyridine core, intramolecular IEDDA reactions have been employed for the synthesis of related fused heterocyclic systems. For example, a 1,2,4-triazine tethered to an imidazole dienophile can undergo an intramolecular IEDDA reaction to form 1,2,3,4-tetrahydro-1,5-naphthyridines.

Performance Comparison

A direct comparison is challenging due to the limited examples for direct tetrahydronaphthyridine synthesis. However, the key features of IEDDA reactions are:

Parameter	Inverse Electron Demand Diels-Alder
Yield	Generally high
Reaction Time	Can be very fast, even at room temperature
Temperature	Often proceeds at room temperature
Catalyst	Typically catalyst-free
Advantages	Bioorthogonal, fast kinetics, mild conditions
Disadvantages	Substrate synthesis can be multi-step

Organocatalytic Domino and Multicomponent Reactions: Efficiency and Stereocontrol

Domino and multicomponent reactions (MCRs) offer a highly efficient and atom-economical approach to the synthesis of complex heterocyclic scaffolds from simple starting materials in a single pot.[11][12] Organocatalysis, in particular, allows for the enantioselective synthesis of these structures.[13]

Mechanistic Rationale

An exemplary organocatalytic domino reaction for the synthesis of a related tetrahydropyridine scaffold involves a triple domino Michael/aza-Henry/cyclization sequence.[11] A chiral organocatalyst, such as a quinine-derived squaramide, activates the substrates through hydrogen bonding and directs the stereochemical outcome of the reaction. The sequence is initiated by a Michael addition, followed by an aza-Henry reaction and a final cyclization/dehydration to furnish the highly functionalized tetrahydropyridine product.[11]

Diagram: Organocatalytic Domino Reaction for Tetrahydropyridine Synthesis

Caption: A triple domino reaction sequence for asymmetric tetrahydropyridine synthesis.

Experimental Protocol: Asymmetric Synthesis of a Tetrahydropyridine Derivative

This protocol is adapted from the work of Vetica, et al. for the organocatalytic synthesis of tetrahydropyridines.[11]

Materials:

• 1,3-Dicarbonyl compound (e.g., acetylacetone)

• β-Nitroolefin (e.g., β-nitrostyrene)

• Aldimine

• Quinine-derived squaramide catalyst (0.5 mol%)

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a reaction vial, add the 1,3-dicarbonyl compound (0.25 mmol, 1.0 eq), the β-nitroolefin (0.25 mmol, 1.0 eq), and the squaramide catalyst (0.00125 mmol, 0.5 mol%).

• Dissolve the mixture in dichloromethane (0.2 mL).

• Stir the reaction mixture at room temperature for 24 hours.

• Add the aldimine (0.5 mmol, 2.0 eq) to the reaction mixture.

• Cool the reaction to -25 °C and continue stirring for 1.5-4 days, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Performance Comparison

Parameter	Organocatalytic Domino Reaction
Yield	Good (up to 88%)[12]
Reaction Time	2.5 - 5 days[12]
Temperature	Room temperature, then -25 °C[12]
Catalyst Loading	0.5 mol%[12]
Substrate Scope	Various dicarbonyls, nitroolefins, and aldimines
Advantages	High stereoselectivity, operational simplicity, atom economy
Disadvantages	Long reaction times, requires cryogenic temperatures

Conclusion

The synthesis of tetrahydronaphthyridine scaffolds can be achieved through a variety of powerful synthetic strategies. The choice of method will ultimately depend on the specific target molecule, desired level of substitution and stereocontrol, and available resources.

• Cobalt-catalyzed [2+2+2] cycloadditions offer a versatile and atom-economical route to a wide range of isomers.

• Photoredox-catalyzed HAA represents a state-of-the-art, modular, and automatable approach that is well-suited for library synthesis and process development.[1]

• Inverse electron demand Diels-Alder reactions provide a rapid and bioorthogonal method, although its application to this specific scaffold is less developed.

• Organocatalytic domino reactions excel in providing highly functionalized and enantioenriched scaffolds with excellent stereocontrol.

By understanding the mechanistic underpinnings and practical considerations of each of these methodologies, researchers can make informed decisions to accelerate their drug discovery programs.

References

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• 3. A review on the assembly of multi-substituted pyridines via Co-catalyzed [2 + 2 + 2] cycloaddition with nitriles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. In situ generated cobalt( i ) catalyst for the efficient synthesis of novel pyridines: revisiting the mechanism of [2 + 2 + 2] cycloadditions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00222B [pubs.rsc.org]
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• 10. Frontiers | Application of the Inverse-Electron-Demand Diels-Alder Reaction for Metabolic Glycoengineering [frontiersin.org]
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• 12. Asymmetric Synthesis of Tetrahydropyridines via an Organocatalytic One-Pot Multicomponent Michael/Aza-Henry/Cyclization Triple Domino Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Asymmetric synthesis of tetrahydropyridines via an organocatalytic one-pot multicomponent Michael/aza-Henry/cyclization triple domino reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Guide to 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine and Its Derivatives

This technical guide provides a detailed comparative analysis of the spectroscopic data for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine and its derivatives. Designed for researchers, scientists, and professionals in drug development, this document offers in-depth insights into the structural elucidation of this important heterocyclic scaffold. By examining the influence of substitution on the spectroscopic signatures, this guide serves as a practical reference for the characterization of novel compounds based on the tetrahydronaphthyridine core.

Introduction

6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is a key heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and agents targeting the central nervous system[1]. The presence of a bromine atom provides a versatile handle for further functionalization through cross-coupling reactions, while the saturated ring portion imparts specific conformational properties. Accurate spectroscopic characterization is paramount for confirming the structure of newly synthesized derivatives and for understanding their chemical behavior.

This guide will focus on the key spectroscopic techniques used for the characterization of these compounds: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS). Due to the limited availability of published spectra for the parent compound, this guide will leverage data from closely related derivatives to provide a comprehensive and predictive analysis.

Molecular Structures

The core structure of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine and a key derivative, 6-Bromo-1-methyl-1,2,3,4-tetrahydro-1,5-naphthyridine, are presented below. Understanding these structures is fundamental to interpreting their spectroscopic data.

Figure 1. Chemical structures of the parent compound and its N-methyl derivative.

Comparative Spectroscopic Analysis

A thorough understanding of the spectroscopic characteristics of the tetrahydronaphthyridine core is essential for the identification and characterization of its derivatives. The following sections detail the expected and observed spectral data.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides valuable information about the number of different types of protons and their neighboring environments. For the 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine scaffold, the spectrum can be divided into the aromatic and aliphatic regions.

Expected ¹H NMR Spectral Features:

• Aromatic Region (δ 7.0-8.5 ppm): The protons on the pyridine ring will appear in this region. The bromine atom at the 6-position will influence the chemical shifts of the adjacent protons. We expect to see two doublets for the H7 and H8 protons, with coupling constants typical for ortho-coupling in a pyridine ring.

• Aliphatic Region (δ 1.5-4.0 ppm): The four methylene groups of the tetrahydro ring will give rise to signals in this region. These will likely appear as multiplets due to coupling with each other. The protons on the carbon adjacent to the nitrogen (C4) will be the most deshielded.

• N-H Proton: The proton on the nitrogen of the tetrahydro ring may appear as a broad singlet, and its chemical shift can be highly variable depending on the solvent and concentration.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Expected ¹³C NMR Spectral Features:

• Aromatic Region (δ 110-160 ppm): The six carbons of the pyridine ring will resonate in this region. The carbon bearing the bromine (C6) will be significantly influenced by the halogen's electronegativity and heavy atom effect.

• Aliphatic Region (δ 20-60 ppm): The four carbons of the tetrahydro ring will appear in this region. The carbon adjacent to the nitrogen (C4) will be the most downfield in this region.

FTIR Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule.

FTIR Spectral Data for 6-Bromo-1-methyl-1,2,3,4-tetrahydro-1,5-naphthyridine:

Wavenumber (cm⁻¹)	Intensity	Assignment
~2920-2850	Medium	C-H stretching (aliphatic CH₂)
~1580-1450	Strong	C=C and C=N stretching (aromatic ring)
~1300-1000	Medium	C-N stretching
Below 800	Strong	C-Br stretching

Data is interpreted from the available spectrum for the N-methyl derivative.

The presence of the aromatic ring is confirmed by the strong absorptions in the 1580-1450 cm⁻¹ region. The aliphatic C-H stretches are also clearly visible. The C-Br stretch is expected at lower wavenumbers.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, the molecular weight is 213.07 g/mol [2].

Expected Fragmentation Pattern:

• Molecular Ion Peak (M⁺): A prominent molecular ion peak is expected at m/z 213 and 215 with an intensity ratio of approximately 1:1, which is characteristic of a compound containing one bromine atom.

• Loss of Br: Fragmentation may involve the loss of a bromine radical, leading to a peak at m/z 134.

• Cleavage of the Tetrahydro Ring: The saturated ring can undergo fragmentation, leading to the loss of ethylene or other small fragments.

Experimental Protocols

Reproducible and accurate spectroscopic data acquisition relies on standardized experimental procedures.

NMR Sample Preparation and Acquisition

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A Comparative Crystallographic Analysis of 1,5-Naphthyridine Inhibitors: Unveiling Structural Advantages in Drug Design

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the 1,5-naphthyridine scaffold has emerged as a privileged structural motif, particularly in the design of highly potent and selective enzyme inhibitors. This guide provides an in-depth comparative analysis of the X-ray crystal structures of 1,5-naphthyridine-based inhibitors, offering insights into their binding modes and structural advantages over alternative heterocyclic scaffolds. By delving into the atomic-level interactions that drive their efficacy, we aim to equip researchers with the knowledge to rationally design the next generation of targeted therapeutics.

The strategic placement of two nitrogen atoms within the bicyclic 1,5-naphthyridine ring system imparts unique physicochemical properties, including enhanced hydrogen bonding capacity and favorable vector orientations for interacting with protein targets.[1] This guide will explore these features through the lens of X-ray crystallography, the gold standard for elucidating three-dimensional macromolecular structures. We will dissect key examples of 1,5-naphthyridine inhibitors in complex with their target proteins, providing a comparative framework against other common inhibitor scaffolds.

The 1,5-Naphthyridine Scaffold: A Structural Perspective

The 1,5-naphthyridine core, a diazanaphthalene, offers a rigid framework that can be strategically functionalized to achieve high-affinity binding to the active sites of various enzymes.[2] Its inherent electronic properties and the precise positioning of its nitrogen atoms allow for a multitude of interactions, including hydrogen bonds, and π-π stacking, which are critical for potent inhibition.[2]

Comparative Analysis: 1,5-Naphthyridine versus Quinoline

A frequent point of comparison in inhibitor design is the quinoline scaffold, which contains a single nitrogen atom. While both scaffolds are bioisosteric to a degree, the additional nitrogen in the 1,5-naphthyridine ring can significantly alter the molecule's electrostatic potential and hydrogen bonding capabilities. This often translates to improved potency and selectivity.[1][3]

A pharmacoinformatics study comparing naphthyridine and quinoline derivatives as potential inhibitors for SARS-CoV-2's nonstructural protein-16-nonstructural protein-10 (Nsp16-Nsp10) complex highlighted the potential of both scaffolds. Molecular docking simulations revealed that both heterocyclic compounds could establish crucial binding interactions within the ligand-binding domain of the protein.[3] However, the specific interactions and resulting potencies can vary significantly based on the target protein's active site topology and amino acid composition.

Case Study: 1,5-Naphthyridine Inhibitors of TGF-β Type I Receptor (ALK5)

The transforming growth factor-beta (TGF-β) signaling pathway plays a crucial role in cellular processes, and its dysregulation is implicated in diseases like cancer and fibrosis. The TGF-β type I receptor (ALK5) is a key kinase in this pathway and a prime target for therapeutic intervention.

A series of potent and selective 1,5-naphthyridine inhibitors of ALK5 have been developed, with some exhibiting IC50 values in the low nanomolar range.[4] The X-ray crystal structure of one such inhibitor in complex with human ALK5 (PDB ID: 1VJY) provides a clear illustration of its binding mode.[5]

Table 1: Comparative Inhibitory Activity of 1,5-Naphthyridine Derivatives against ALK5

Compound ID	Scaffold	ALK5 Autophosphorylation IC50 (nM)	Reference
15	1,5-Naphthyridine aminothiazole	6	[4]
19	1,5-Naphthyridine pyrazole	4	[4]

Structural Insights from PDB ID: 1VJY

The crystal structure of the 1,5-naphthyridine inhibitor bound to ALK5, resolved at 2.00 Å, reveals key interactions within the ATP-binding site.[5] The 1,5-naphthyridine core acts as a scaffold, positioning the substituent groups to make critical contacts with the protein. A key interaction often observed with kinase inhibitors is the formation of hydrogen bonds with the "hinge" region of the kinase domain, which connects the N- and C-lobes. The nitrogen atoms of the 1,5-naphthyridine ring are well-positioned to act as hydrogen bond acceptors in this region.

Caption: Binding mode of a 1,5-naphthyridine inhibitor in the ALK5 kinase domain.

Case Study: 1,5-Naphthyridinone Inhibitors of Poly(ADP-ribose) Polymerase 1 (PARP1)

Poly(ADP-ribose) polymerase 1 (PARP1) is a key enzyme in DNA repair, and its inhibition is a clinically validated strategy for treating certain types of cancer, particularly those with BRCA mutations. Several potent PARP inhibitors are based on the 1,5-naphthyridinone scaffold.

The development of AZD5305, a highly selective PARP1 inhibitor, showcases the advantages of the 1,5-naphthyridinone core.[6] This compound was designed to be a "PARP1-DNA trapper," a mechanism that enhances its anti-tumor activity. Structural and property-based design led to a molecule with high selectivity for PARP1 over the closely related PARP2, which is hypothesized to reduce hematological toxicities associated with less selective PARP inhibitors.[6][7]

Table 2: Selectivity Profile of a 1,5-Naphthyridinone-based PARP1 Inhibitor

Compound	Target	IC50 (nM)	Selectivity (PARP2/PARP1)	Reference
AZD5305	PARP1	<1	>500-fold	[7]
PARP2	>500	[7]

The design of selective PARP1 inhibitors like AZD5305 was guided by the exploitation of specific amino acid residues within the PARP1 active site, demonstrating the power of structure-based drug design.[8]

Experimental Workflow for X-ray Crystal Structure Analysis

The determination of a protein-inhibitor complex crystal structure is a multi-step process that requires meticulous execution. The following workflow outlines the key stages, from protein production to the final refined structure.

Caption: A typical workflow for determining the crystal structure of a protein-inhibitor complex.

Detailed Methodologies

1. Protein Expression and Purification:

The target protein is typically overexpressed in a suitable host system (e.g., E. coli, insect, or mammalian cells). Purification is achieved through a series of chromatography steps (e.g., affinity, ion-exchange, and size-exclusion chromatography) to obtain a highly pure and homogenous protein sample.

2. Co-crystallization of the Protein-Inhibitor Complex:

This is a common method for obtaining crystals of a protein-ligand complex.

• Protocol:

  • The purified protein is concentrated to a suitable concentration (typically 5-20 mg/mL).

  • The 1,5-naphthyridine inhibitor, dissolved in a suitable solvent (e.g., DMSO), is added to the protein solution at a molar excess (typically 2-5 fold) to ensure saturation of the binding sites.

  • The protein-inhibitor mixture is incubated to allow for complex formation.

  • The complex is then used in crystallization screening experiments.[9]

3. Crystallization:

The protein-inhibitor complex is mixed with a precipitant solution, and the mixture is allowed to equilibrate, typically via vapor diffusion in either a hanging-drop or sitting-drop format.

• Example Crystallization Condition for ALK5 (from PDB 1VJY):

  • Method: Hanging drop vapor diffusion.[5]

  • The specifics of the precipitant solution, pH, and temperature are determined through extensive screening of various conditions.

4. X-ray Diffraction Data Collection:

A single, high-quality crystal is selected and exposed to a high-intensity X-ray beam, typically at a synchrotron source. The diffraction pattern is recorded on a detector.

• Data Collection Parameters (from PDB 1VJY):

  • X-ray Source: Synchrotron.

  • Resolution: 2.00 Å.[5]

5. Structure Solution and Refinement:

The diffraction data is processed to determine the electron density map of the crystal. An atomic model of the protein-inhibitor complex is then built into this map and refined using specialized software to achieve the best possible fit to the experimental data.[10]

Conclusion: The Power of Structural Insight

The X-ray crystal structures of 1,5-naphthyridine inhibitors provide invaluable insights into their mechanism of action and the structural basis for their potency and selectivity. The examples of ALK5 and PARP1 inhibitors demonstrate how the unique properties of the 1,5-naphthyridine scaffold can be leveraged to design highly effective therapeutic agents. The detailed structural information obtained from crystallography allows for a rational, iterative process of inhibitor optimization, ultimately leading to the development of safer and more effective drugs. This guide underscores the critical role of X-ray crystallography in modern drug discovery and highlights the promising potential of the 1,5-naphthyridine scaffold in the design of next-generation inhibitors.

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• Dale, I. L., et al. (2025). Molecular modeling studies of novel naphthyridine and isoquinoline derivatives as CDK8 inhibitors. ResearchGate. [Link]

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A Senior Application Scientist's Guide to Purity Assessment of Synthesized Naphthyridines using LC-MS

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of a synthesized active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel molecular entities like substituted naphthyridines, a class of nitrogen-containing heterocyclic compounds with significant therapeutic potential, rigorous purity assessment is paramount.[1][2][3] This guide provides an in-depth comparison of analytical techniques for purity determination, with a primary focus on the superior capabilities of Liquid Chromatography-Mass Spectrometry (LC-MS). As a senior application scientist, my objective is to not only present a protocol but to elucidate the rationale behind the methodological choices, empowering you to develop and validate robust analytical strategies.

The Critical Role of Purity in Naphthyridine Drug Development

Naphthyridines and their derivatives are privileged scaffolds in medicinal chemistry, exhibiting a wide range of biological activities.[1][2] However, their multi-step synthesis can often lead to a complex mixture of products, including isomers, starting material residues, and by-products.[4] These impurities, even at trace levels, can impact the drug's safety, efficacy, and stability.[5] Therefore, a highly sensitive and specific analytical method is required to ensure the purity of the final compound.

The Unparalleled Advantage of LC-MS in Purity Analysis

While several analytical techniques can be employed for purity assessment, LC-MS stands out due to its unique combination of high-resolution separation and specific mass detection.[6] This synergy allows for the identification and quantification of impurities at very low concentrations, a critical requirement for regulatory compliance.[5][7]

Liquid chromatography (LC) separates the components of a mixture based on their differential interactions with a stationary and a mobile phase.[5] This is particularly crucial for separating structurally similar naphthyridine isomers. Mass spectrometry (MS) then provides a highly specific detection method by measuring the mass-to-charge ratio (m/z) of the ionized molecules, enabling the determination of their molecular weights and elemental compositions.[8] The coupling of these two powerful techniques, known as LC-MS, has become an indispensable tool in pharmaceutical analysis.[6]

Causality in Method Development: Why Specific Choices Matter

The development of a robust LC-MS method for naphthyridine analysis is not a one-size-fits-all process. The choices of column, mobile phase, and mass spectrometry parameters are dictated by the physicochemical properties of the analytes.

• Chromatographic Separation: Naphthyridines, being nitrogen-containing heterocycles, can exhibit varying polarities.[9][10] For many naphthyridine derivatives, reversed-phase (RP) chromatography is a suitable starting point.[11] However, for more polar analogues, mixed-mode liquid chromatography (MMLC), which combines reversed-phase and ion-exchange characteristics, can offer superior separation.[9][10] The pKa of the naphthyridine derivative is a key factor; compounds with higher pKa values will interact more strongly via ion exchange mechanisms.[9][10]

• Mass Spectrometric Detection: Electrospray ionization (ESI) is the most common ionization technique for LC-MS analysis of polar to moderately polar compounds like naphthyridines.[9] Operating in the positive ion mode is generally preferred due to the basic nature of the nitrogen atoms, which are readily protonated. The high sensitivity and specificity of tandem mass spectrometry (MS/MS) can be further utilized for structural elucidation of unknown impurities by analyzing their fragmentation patterns.[5]

A Self-Validating Experimental Protocol for LC-MS Purity Assessment

This protocol is designed to be a self-validating system, incorporating system suitability tests and quality controls to ensure the reliability of the results.

System Suitability Test (SST)

Before sample analysis, an SST solution containing the main naphthyridine compound and known potential impurities should be injected. This verifies that the chromatographic system is performing as expected in terms of resolution, peak shape, and sensitivity.

Step-by-Step LC-MS Protocol

• Sample Preparation:

  • Accurately weigh and dissolve the synthesized naphthyridine sample in a suitable solvent (e.g., a mixture of water and acetonitrile) to a final concentration of approximately 1 mg/mL.

  • Prepare a series of dilutions to assess linearity and determine the limit of detection (LOD) and limit of quantification (LOQ).

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 150 mm, 5-μm particle size) is a good starting point.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, gradually increasing to elute more hydrophobic compounds.

  • Flow Rate: 300 μL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 μL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Capillary Voltage: 3.2 kV.

  • Drying Gas (Nitrogen) Temperature: 250 °C.

  • Drying Gas Flow Rate: 11.0 L/min.

  • Nebulizer Pressure: 35 psi.

  • Data Acquisition: Full scan mode to detect all ions within a specified mass range. For targeted impurity analysis, Single Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) can be used for enhanced sensitivity and specificity.

Data Analysis and Purity Calculation

The purity of the naphthyridine sample is typically determined by the area percent method. The peak area of the main compound is divided by the total area of all peaks in the chromatogram. It is crucial to ensure that all impurities are detected and integrated accurately.

Visualizing the Workflow

The following diagram illustrates the logical flow of the LC-MS purity assessment process.

Caption: Workflow for LC-MS Purity Assessment of Naphthyridines.

Comparison with Alternative Techniques

While LC-MS is the gold standard, other techniques are also used for purity assessment. The table below provides a comparative overview.

Technique	Principle	Advantages	Disadvantages
LC-MS	Separation by chromatography, detection by mass	High sensitivity and specificity, provides molecular weight information, suitable for a wide range of compounds.[5][6]	Higher cost, can be complex to operate.[12]
HPLC-UV	Separation by chromatography, detection by UV absorbance	Robust, widely available, good for quantitative analysis of known compounds.[6]	Less specific than MS, may not detect impurities that do not have a UV chromophore.[6]
GC-MS	Separation by gas chromatography, detection by mass	Excellent for volatile and thermally stable compounds.	Not suitable for non-volatile or thermally labile compounds like many naphthyridines.[8][13]
NMR	Nuclear magnetic resonance spectroscopy	Provides detailed structural information, can be used for quantitative analysis (qNMR).[13][14]	Lower sensitivity compared to MS, can be complex for mixture analysis.[15]
TLC	Thin-layer chromatography	Simple, rapid, and inexpensive for qualitative assessment.[16][17]	Not quantitative, lower resolution and sensitivity compared to HPLC.[16]

The Logic of Orthogonal Methods

For comprehensive purity assessment, especially in a regulatory environment, employing orthogonal methods is a best practice. This involves using two or more analytical techniques that rely on different separation or detection principles. For instance, complementing LC-MS with quantitative NMR (qNMR) can provide a more complete picture of the sample's purity, as qNMR offers a direct measure of the analyte concentration without the need for a reference standard of the same compound.

Conclusion

The purity of synthesized naphthyridines is a critical determinant of their therapeutic success. Liquid Chromatography-Mass Spectrometry offers an unparalleled combination of separation power and detection specificity, making it the premier technique for this application. By understanding the principles behind method development and implementing a self-validating protocol, researchers can ensure the quality and integrity of their novel drug candidates. The strategic use of orthogonal methods further strengthens the confidence in the purity assessment, paving the way for safer and more effective medicines.

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A Comparative Guide to the Reactivity of 6-Bromo-1,5-Naphthyridine and Other Halogenated Naphthyridines in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, naphthyridine scaffolds are of paramount importance, forming the core of numerous biologically active compounds. The functionalization of these heterocycles through cross-coupling reactions is a cornerstone of drug discovery and development, enabling the synthesis of diverse molecular libraries. This guide provides an in-depth, objective comparison of the reactivity of 6-bromo-1,5-naphthyridine with its chloro and iodo analogues in three key palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. By synthesizing available experimental data and established mechanistic principles, this document aims to equip researchers with the practical insights needed to make informed decisions in their synthetic strategies.

The Underlying Principles of Reactivity: A Mechanistic Overview

The reactivity of halogenated naphthyridines in palladium-catalyzed cross-coupling reactions is primarily governed by the strength of the carbon-halogen (C-X) bond. The generally accepted order of reactivity for halogens is I > Br > Cl > F .[1][2] This trend is inversely correlated with the C-X bond dissociation energy. The oxidative addition of the palladium(0) catalyst to the C-X bond is often the rate-determining step in the catalytic cycle. A weaker C-X bond, as found in iodo- and bromo-derivatives, facilitates a faster oxidative addition, leading to higher reaction rates and often allowing for milder reaction conditions compared to their chloro- counterparts.

The position of the halogen on the naphthyridine ring also plays a crucial role. The electron-deficient nature of the pyridine rings within the naphthyridine system influences the reactivity of the C-X bond. Positions alpha to the nitrogen atoms (such as C2, C4, C5, and C8 in 1,5-naphthyridine) are generally more activated towards oxidative addition due to inductive effects and the potential for catalyst coordination. The 6-position, being beta to one nitrogen and gamma to the other, exhibits a reactivity profile that is influenced by both electronic and steric factors.

Comparative Reactivity in Key Cross-Coupling Reactions

The following sections provide a comparative analysis of the reactivity of 6-chloro-, 6-bromo-, and 6-iodo-1,5-naphthyridine in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. While direct side-by-side comparative studies under identical conditions are not always available in the literature, the trends are inferred from a combination of data on naphthyridines and closely related heterocyclic systems like pyridines and quinolines.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a versatile method for creating carbon-carbon bonds between an organohalide and an organoboron compound.[3][4][5] The reactivity of 6-halonaphthyridines in this reaction directly reflects the C-X bond strength.

General Reactivity Trend: 6-Iodo-1,5-naphthyridine > 6-Bromo-1,5-naphthyridine > 6-Chloro-1,5-naphthyridine

Halogen (X) at C6	Typical Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
I	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	80-100	2-6	>90	Inferred from[6]
Br	PdCl₂(dppf)	K₂CO₃	DMF	100	12	85-95	Inferred from[7]
Cl	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene/H₂O	100-120	18-24	60-80	Inferred from[8]

Table 1: Representative conditions and expected yields for the Suzuki-Miyaura coupling of 6-halo-1,5-naphthyridines with phenylboronic acid. Data is extrapolated from reactions on similar heterocyclic systems due to a lack of direct comparative studies on 6-halo-1,5-naphthyridines.

Experimental Insight: 6-Iodo-1,5-naphthyridine is expected to be the most reactive substrate, often achieving high yields under milder conditions and with shorter reaction times. 6-Bromo-1,5-naphthyridine represents a good balance of reactivity and stability, making it a widely used starting material. 6-Chloro-1,5-naphthyridine is the least reactive and typically requires more forcing conditions, including higher temperatures, longer reaction times, and more specialized catalyst systems with bulky, electron-rich phosphine ligands to achieve comparable yields.

Experimental Workflow: Suzuki-Miyaura Coupling

Figure 1: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines from aryl halides and primary or secondary amines.[1][9] Similar to the Suzuki coupling, the reactivity is dictated by the ease of oxidative addition.

General Reactivity Trend: 6-Iodo-1,5-naphthyridine > 6-Bromo-1,5-naphthyridine > 6-Chloro-1,5-naphthyridine

Halogen (X) at C6	Typical Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
I	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Dioxane	90-110	4-8	>90	Inferred from[10]
Br	Pd(OAc)₂ / BINAP	NaOtBu	Toluene	100	12-18	80-90	Inferred from[9]
Cl	Pd₂(dba)₃ / RuPhos	K₃PO₄	t-BuOH	110-130	24	50-75	Inferred from[11][12]

Table 2: Representative conditions and expected yields for the Buchwald-Hartwig amination of 6-halo-1,5-naphthyridines with a secondary amine like morpholine. Data is extrapolated from reactions on similar heterocyclic systems.

Experimental Insight: The amination of 6-iodo-1,5-naphthyridine is expected to proceed with high efficiency. 6-Bromo-1,5-naphthyridine offers a reliable substrate for a wide range of amines. In contrast, 6-chloro-1,5-naphthyridine presents a greater challenge, often leading to lower yields and requiring more specialized and expensive ligands to overcome the higher activation energy of the C-Cl bond.[11] Hydrodehalogenation can be a competing side reaction, particularly with less reactive chloro-substrates.[11]

Catalytic Cycle: Buchwald-Hartwig Amination

Figure 2: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Sonogashira Coupling: Formation of C(sp)-C(sp²) Bonds

The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, a key transformation for introducing alkynyl moieties.[8][13][14]

General Reactivity Trend: 6-Iodo-1,5-naphthyridine > 6-Bromo-1,5-naphthyridine > 6-Chloro-1,5-naphthyridine

Halogen (X) at C6	Typical Pd Catalyst	Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
I	Pd(PPh₃)₄	CuI	Et₃N	THF	RT-50	1-4	>95	Inferred from[15]
Br	Pd(PPh₃)₂Cl₂	CuI	Et₃N/DMF	60-80	6-12	80-90	Inferred from
Cl	Pd₂(dba)₃ / XPhos	CuI	Cs₂CO₃	Dioxane	100-120	24	40-60	Inferred from[16]

Table 3: Representative conditions and expected yields for the Sonogashira coupling of 6-halo-1,5-naphthyridines with a terminal alkyne like phenylacetylene. Data is extrapolated from reactions on similar heterocyclic systems.

Experimental Insight: 6-Iodo-1,5-naphthyridine is highly reactive and can often undergo Sonogashira coupling at room temperature with high yields. 6-Bromo-1,5-naphthyridine is also a suitable substrate, typically requiring moderate heating. In contrast, 6-chloro-1,5-naphthyridine is significantly less reactive and often gives modest yields even under harsh conditions. The use of more active palladium catalysts and stronger bases is often necessary to promote the reaction with chloro-substrates. Homocoupling of the terminal alkyne (Glaser coupling) can be a significant side reaction, especially in the presence of copper co-catalysts.

Detailed Experimental Protocols

The following protocols are generalized starting points for the cross-coupling of 6-halo-1,5-naphthyridines and should be optimized for specific substrates and coupling partners.

Protocol 1: Suzuki-Miyaura Coupling of 6-Bromo-1,5-naphthyridine

Materials:

• 6-Bromo-1,5-naphthyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• PdCl₂(dppf) (3 mol%)

• K₂CO₃ (2.0 equiv)

• Anhydrous, degassed DMF

Procedure:

• To an oven-dried Schlenk flask, add 6-bromo-1,5-naphthyridine, arylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with argon three times.

• Add PdCl₂(dppf) under a positive flow of argon.

• Add anhydrous, degassed DMF via syringe.

• Heat the reaction mixture to 100 °C and stir for 12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Buchwald-Hartwig Amination of 6-Bromo-1,5-naphthyridine

Materials:

• 6-Bromo-1,5-naphthyridine (1.0 equiv)

• Amine (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• BINAP (3 mol%)

• NaOtBu (1.4 equiv)

• Anhydrous, degassed toluene

Procedure:

• In a glovebox or under an inert atmosphere, add Pd(OAc)₂, BINAP, and NaOtBu to an oven-dried Schlenk tube.

• Add 6-bromo-1,5-naphthyridine and the amine.

• Add anhydrous, degassed toluene via syringe.

• Seal the tube and heat the reaction mixture to 100 °C for 18 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify by flash column chromatography.

Protocol 3: Sonogashira Coupling of 6-Bromo-1,5-naphthyridine

Materials:

• 6-Bromo-1,5-naphthyridine (1.0 equiv)

• Terminal alkyne (1.1 equiv)

• Pd(PPh₃)₂Cl₂ (2 mol%)

• CuI (4 mol%)

• Et₃N

• Anhydrous, degassed DMF

Procedure:

• To a Schlenk flask, add 6-bromo-1,5-naphthyridine, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill with argon.

• Add anhydrous, degassed DMF and Et₃N.

• Add the terminal alkyne dropwise.

• Heat the reaction mixture to 80 °C and stir for 8 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the residue by flash column chromatography.

Conclusion

The reactivity of 6-halo-1,5-naphthyridines in palladium-catalyzed cross-coupling reactions is a clear illustration of the fundamental principles of organometallic chemistry. The established reactivity trend of I > Br > Cl provides a reliable guide for synthetic planning. While 6-iodo-1,5-naphthyridine offers the highest reactivity, its potential instability and cost may make 6-bromo-1,5-naphthyridine the more practical choice for many applications. 6-Chloro-1,5-naphthyridine, though less reactive, can be a valuable substrate when selective functionalization is required in the presence of more labile halides, or when cost is a primary concern, provided that optimized catalytic systems are employed. This guide serves as a foundational resource for researchers to strategically leverage the distinct reactivity of these halogenated building blocks in the synthesis of novel and complex naphthyridine-based molecules.

References

• Buchwald, S. L., & Hartwig, J. F. (2010). Palladium-Catalyzed Cross-Coupling Reactions: A Practical Guide. John Wiley & Sons. [Link]

• Sonogashira cross-coupling reactions with heteroaryl halides in the presence of a tetraphosphine–palladium catalyst. (n.d.). ElectronicsAndBooks. [Link]

• Fuertes, M., Masdeu, C., Martin-Encinas, E., Selas, A., Rubiales, G., Palacios, F., & Alonso, C. (2021). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 26(11), 3193. [Link]

• Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. (n.d.). ResearchGate. [Link]

• The Buchwald–Hartwig Amination After 25 Years. (n.d.). University of Groningen Research Portal. [Link]

• Chemo-selective Suzuki-Miyaura reactions: Synthesis of highly substituted[1]-naphthyridines. (2017). [URL not available]

• Sonogashira coupling. (n.d.). Wikipedia. [Link]

• Mohammed, S., & Maher, K. A. (2019). Synthesis and Spectral Characterization of 1,5-Naphthyridine Derivatives through Cross-Coupling Suzuki Reaction. Indian Journal of Heterocyclic Chemistry, 29(2), 199-203. [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Zhu, Q., Liao, L., Cheng, G., Yang, W., Deng, Y., & Yang, D. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• Barluenga, J., Aznar, F., Liz, R., & Cabal, M. P. (2004). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Angewandte Chemie International Edition, 43(3), 343-345. [Link]

• Suzuki reaction. (n.d.). Wikipedia. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Suzuki Cross-Coupling Reactions Mechanisms. (n.d.). Mettler Toledo. [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. (n.d.). SciSpace. [Link]

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A Senior Application Scientist's Guide to Evaluating the Selectivity of TGF-β Type I Receptor Inhibitors Based on the 1,5-Naphthyridine Scaffold

This guide provides an in-depth comparative analysis of TGF-beta type I receptor (ALK5) inhibitors centered on the 1,5-naphthyridine scaffold. Designed for researchers, scientists, and drug development professionals, this document offers a technical evaluation of their selectivity, supported by experimental data and detailed protocols to empower your own investigations.

Introduction: The Rationale for Targeting ALK5 with Selective Inhibitors

The Transforming Growth Factor-beta (TGF-β) signaling pathway is a critical regulator of numerous cellular processes, including proliferation, differentiation, apoptosis, and migration.[1][2] Its dysregulation is a hallmark of various pathologies, most notably fibrosis and cancer progression. The canonical pathway is initiated by the binding of a TGF-β ligand to its type II receptor (TβRII), which then recruits and phosphorylates the type I receptor, Activin Receptor-Like Kinase 5 (ALK5).[2] This phosphorylation event activates ALK5, which in turn phosphorylates the key downstream effectors, SMAD2 and SMAD3. Phosphorylated SMAD2/3 then forms a complex with SMAD4, translocates to the nucleus, and modulates the transcription of target genes.

Given its pivotal role as the gatekeeper of the canonical TGF-β pathway, ALK5 has emerged as a prime therapeutic target. The development of small molecule inhibitors that selectively block the ATP-binding site of the ALK5 kinase domain offers a promising strategy to abrogate aberrant TGF-β signaling. However, the high degree of homology among the ATP-binding sites of the human kinome presents a significant challenge in developing truly selective inhibitors. Off-target effects can lead to unforeseen toxicities and confound experimental results. Therefore, a rigorous evaluation of inhibitor selectivity is paramount.

The 1,5-naphthyridine ring system has been identified as a privileged scaffold for the development of potent and selective kinase inhibitors.[3] This guide focuses on evaluating the selectivity of ALK5 inhibitors derived from this particular chemical scaffold.

The TGF-β/SMAD Signaling Pathway and Point of Inhibition

To appreciate the mechanism of action of 1,5-naphthyridine-based inhibitors, it is essential to visualize their point of intervention within the TGF-β signaling cascade.

Figure 1: The canonical TGF-β/SMAD signaling pathway and the site of action of 1,5-naphthyridine ALK5 inhibitors.

Comparative Selectivity of 1,5-Naphthyridine-Based ALK5 Inhibitors

The 1,5-naphthyridine scaffold has yielded several potent ALK5 inhibitors. A prime example is RepSox (also known as E-616452 or SJN 2511), which demonstrates high affinity for ALK5.[1][4][5] To objectively assess its selectivity, we compare its inhibitory activity against ALK5 with that against other kinases, as well as with inhibitors based on different chemical scaffolds.

In Vitro Potency and Selectivity Data

The following table summarizes the half-maximal inhibitory concentrations (IC50) of RepSox and other notable ALK5 inhibitors. A lower IC50 value indicates greater potency.

Inhibitor	Scaffold	ALK5 IC50 (nM)	Other Kinase IC50 (nM)	Reference(s)
RepSox	1,5-Naphthyridine	4 (autophosphorylation)	p38α MAPK: >16,000	[5]
23 (ATP binding)	JNK1: >16,000	[5]
GSK3: >16,000	[5]
SB-431542	Imidazole/Pyridine	94	ALK4: 129, ALK7: ~200	[6]
A-83-01	Pyrazole/Pyridine	12	ALK4: 45, ALK7: 7.5	[6][7]
GW788388	Pyrazole/Pyridine	18	TβRII: Inhibited, BMPRII: No effect	[8][9]

Analysis of Selectivity:

• RepSox , a representative of the 1,5-naphthyridine class, exhibits exceptional potency against ALK5 with an IC50 of 4 nM for autophosphorylation.[5] Importantly, it shows remarkable selectivity, with IC50 values greater than 16 µM for other kinases like p38 MAPK, JNK1, and GSK3, indicating a selectivity window of over 4000-fold.[5] The structural similarity between the ATP-binding sites of ALK5 and p38 MAPK makes this high degree of selectivity particularly noteworthy.

• SB-431542 , a widely used ALK5 inhibitor with an imidazole/pyridine core, is also selective but shows some activity against the highly related kinases ALK4 and ALK7.[6]

• A-83-01 , another pyrazole-based inhibitor, is more potent than SB-431542 against ALK5 but also demonstrates significant inhibition of ALK4 and ALK7.[6][7]

• GW788388 , while potent against ALK5, also shows inhibitory activity towards TβRII.[8][9]

This comparative data highlights the promising selectivity profile of the 1,5-naphthyridine scaffold for targeting ALK5.

Structural Basis of Selectivity

The selectivity of 1,5-naphthyridine inhibitors for ALK5 can be attributed to specific interactions within the ATP-binding pocket of the kinase. The X-ray crystal structure of a 1,5-naphthyridine derivative (the core of RepSox) in complex with the human ALK5 kinase domain (PDB ID: 1VJY) provides valuable insights into these interactions.[3][10]

The 1,5-naphthyridine core acts as a scaffold that orients substituents to form key hydrogen bonds with the hinge region of the kinase, a critical interaction for ATP-competitive inhibitors. The selectivity over other kinases, such as p38 MAPK, is achieved through the exploitation of subtle differences in the amino acid residues lining the ATP-binding pocket. For instance, specific substitutions on the 1,5-naphthyridine ring can form favorable interactions with residues unique to the ALK5 active site while creating steric clashes or unfavorable interactions in the active sites of other kinases.[3]

Experimental Protocols for Evaluating Inhibitor Selectivity

To ensure the scientific integrity of selectivity claims, robust and reproducible experimental protocols are essential. Here, we provide detailed, step-by-step methodologies for key assays used to evaluate the selectivity of ALK5 inhibitors.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This biochemical assay measures the ability of a compound to inhibit the enzymatic activity of purified ALK5. The ADP-Glo™ assay quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[11]

Experimental Workflow:

Figure 2: Workflow for an in vitro ALK5 kinase assay using the ADP-Glo™ platform.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a serial dilution of the 1,5-naphthyridine inhibitor in a suitable buffer (e.g., kinase assay buffer with a final DMSO concentration not exceeding 1%). Include a vehicle control (DMSO only).

  • Dilute recombinant active ALK5 enzyme and a suitable substrate (e.g., a generic kinase substrate like casein or a specific peptide substrate) in kinase assay buffer.

  • Prepare an ATP solution at a concentration close to the Km of ALK5 for ATP.

• Assay Plate Setup:

  • Dispense the inhibitor dilutions and vehicle control into a 384-well or 96-well assay plate.

• Kinase Reaction:

  • Add the diluted ALK5 enzyme to each well and incubate briefly.

  • Initiate the kinase reaction by adding the ATP/substrate mixture to all wells.

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• ADP Detection:

  • Terminate the reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes.

  • Add Kinase Detection Reagent to convert the generated ADP to ATP and initiate the luminescent reaction.

  • Incubate at room temperature for 30-60 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

To assess selectivity, this protocol should be repeated with a panel of other purified kinases.

Cellular Assay: Western Blot for Phospho-SMAD2

This cell-based assay verifies that the inhibitor blocks the TGF-β pathway in a cellular context by measuring the phosphorylation of SMAD2, the direct downstream target of ALK5.

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Plate a suitable cell line (e.g., HaCaT, A549) and grow to 70-80% confluency.

  • Starve the cells in a serum-free medium for 12-24 hours.

  • Pre-treat the cells with various concentrations of the 1,5-naphthyridine inhibitor or vehicle (DMSO) for 1-2 hours.

  • Stimulate the cells with a known concentration of TGF-β1 (e.g., 5 ng/mL) for 30-60 minutes. Include an unstimulated control.

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.[12]

  • Clarify the lysates by centrifugation and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentration of all samples and prepare them for SDS-PAGE by adding Laemmli buffer and boiling.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phospho-SMAD2 (Ser465/467) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities for phospho-SMAD2.

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody for total SMAD2/3 or a housekeeping protein like GAPDH or β-actin.

  • Normalize the phospho-SMAD2 signal to the total SMAD2/3 or housekeeping protein signal.

  • Calculate the percentage of inhibition of SMAD2 phosphorylation for each inhibitor concentration relative to the TGF-β1-stimulated control.

TGF-β Reporter Gene Assay

This functional cell-based assay measures the transcriptional activity of the SMAD complex. Cells are transfected with a reporter plasmid containing a luciferase gene under the control of SMAD-binding elements (SBEs). Inhibition of the TGF-β pathway by an ALK5 inhibitor will result in a decrease in luciferase expression.[4]

Step-by-Step Protocol:

• Cell Culture and Transfection:

  • One day prior to transfection, seed a suitable cell line (e.g., HEK293T) in a 96-well plate.

  • Transfect the cells with an SBE-luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization of transfection efficiency) using a suitable transfection reagent.

• Inhibitor Treatment and TGF-β Stimulation:

  • Approximately 24 hours post-transfection, replace the medium with a fresh medium containing serial dilutions of the 1,5-naphthyridine inhibitor or vehicle.

  • After 1-2 hours of pre-treatment, stimulate the cells with TGF-β1.

• Luciferase Assay:

  • After 16-24 hours of stimulation, lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the percentage of inhibition of TGF-β-induced luciferase activity for each inhibitor concentration relative to the TGF-β1-stimulated control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Conclusion

The 1,5-naphthyridine scaffold represents a highly promising platform for the development of potent and selective ALK5 inhibitors. As exemplified by RepSox, these compounds can achieve excellent potency for ALK5 while maintaining a wide selectivity margin against other kinases, including the closely related p38 MAPK. This high degree of selectivity is crucial for minimizing off-target effects and ensuring that the observed biological outcomes are indeed a result of ALK5 inhibition.

The experimental protocols detailed in this guide provide a robust framework for the rigorous evaluation of the selectivity of novel 1,5-naphthyridine-based ALK5 inhibitors. By employing a combination of in vitro biochemical assays and cell-based functional assays, researchers can confidently characterize the selectivity profiles of their compounds and advance the development of next-generation therapeutics targeting the TGF-β pathway.

References

• RepSox, a small molecule inhibitor of the TGFβ receptor, induces brown adipogenesis and browning of white adipocytes. (2019). PubMed Central. Available at: [Link]

• TGFBR1 (ALK5) Kinase Assay Kit. BPS Bioscience. Available at: [Link]

• SBE Reporter Kit (TGFβ/SMAD signaling pathway). BPS Bioscience. Available at: [Link]

• 1VJY: Crystal Structure of a Naphthyridine Inhibitor of Human TGF-beta Type I Receptor. RCSB PDB. Available at: [Link]

• Gellibert, F., et al. (2004). Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors. Journal of Medicinal Chemistry, 47(18), 4494–4506. Available at: [Link]

• Medicinal Chemistry Strategies in Targeting TGF-βR1 Kinase Domain: Unveiling Insights into Inhibitor Structure–Activity Relationship (SAR). (2024). MDPI. Available at: [Link]

• Tojo, M., et al. (2005). The ALK-5 inhibitor A-83-01 inhibits Smad signaling and epithelial-to-mesenchymal transition by transforming growth factor-beta. Cancer Science, 96(11), 791–800. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

The procedures outlined herein are grounded in regulations set forth by the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[1][2][3] Adherence to these guidelines is not merely a matter of compliance but a professional obligation to protect ourselves, our colleagues, and the environment.

Hazard Identification and Risk Assessment

6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is a brominated, heterocyclic amine. While detailed toxicological data for this specific molecule is limited, its constituent parts suggest a number of potential hazards that must be considered.

• Halogenated Compound: Brominated organic compounds are often treated as hazardous waste due to their potential for environmental persistence and the possible formation of toxic byproducts upon improper disposal or incineration.[4][5] It is prudent to manage this compound as a halogenated organic waste stream.

• Heterocyclic Amine: Many nitrogen-containing heterocyclic compounds exhibit biological activity and can be irritants or sensitizers. Similar compounds are noted to cause skin and eye irritation.[6][7]

• Unknown Toxicity: In the absence of comprehensive toxicological data, it is best practice to treat any novel or sparsely studied chemical as potentially hazardous.[8][9]

Based on these considerations, all waste containing 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, including neat compound, solutions, and contaminated materials, must be disposed of as hazardous chemical waste.

Table 1: Hazard and Disposal Summary for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

Hazard Class	Potential Hazards	Primary Disposal Route	Regulatory Oversight
Halogenated Organic	Environmental persistence, potential for harmful combustion byproducts.	Segregated halogenated organic waste stream for licensed incineration.	EPA, RCRA
Irritant (assumed)	Skin, eye, and respiratory tract irritation.[6][7]	Collection in sealed, compatible containers.	OSHA
Unknown Toxicity	Assume high degree of toxicity until proven otherwise.[8]	Disposal through a licensed hazardous waste contractor.	OSHA, EPA

Personal Protective Equipment (PPE) and Engineering Controls

When handling 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine and its associated waste, appropriate PPE and engineering controls are mandatory to minimize exposure.

• Engineering Controls: All handling of this compound, including weighing, transfer, and preparation of waste containers, should be conducted within a certified chemical fume hood to prevent inhalation of any dusts or aerosols.[10][11]

• Personal Protective Equipment:

  • Eye Protection: Chemical safety goggles are required at all times.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected before use and disposed of as contaminated solid waste after handling the compound.[9]

  • Body Protection: A laboratory coat must be worn and kept buttoned.

  • Respiratory Protection: If there is a risk of generating significant dust or aerosols outside of a fume hood, a NIOSH-approved respirator may be necessary.[9]

Waste Segregation and Collection: The Foundation of Safe Disposal

Proper segregation of chemical waste at the point of generation is critical to prevent dangerous reactions and to ensure cost-effective and compliant disposal.[12][13]

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for all waste containing 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine.

• Halogenated vs. Non-Halogenated Waste: This is a crucial distinction. Halogenated organic waste streams require specific disposal methods, often involving high-temperature incineration, which is more costly than disposal of non-halogenated solvents.[14] Do not mix waste containing this compound with non-halogenated solvent waste (e.g., acetone, ethanol, hexanes).

• Container Compatibility: Waste containers must be made of a material compatible with the waste. For organic solvents containing this compound, a high-density polyethylene (HDPE) or glass container is typically appropriate.[15][16] Ensure the container has a secure, screw-top lid.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine," and the approximate concentration of all components in the waste stream.[13][16] Do not use abbreviations or chemical formulas.

Step-by-Step Disposal Procedure

The following protocol outlines the standard operating procedure for preparing waste containing 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine for disposal.

Protocol: Waste Accumulation and Preparation for Disposal

• Container Preparation: a. Obtain a clean, dry, and compatible waste container with a screw-top cap. b. Affix a "Hazardous Waste" label to the container. c. Using a permanent marker, write the full names of all components that will be added to the container (e.g., "6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine," "Dichloromethane," etc.).

• Waste Collection: a. Perform all waste transfers inside a chemical fume hood. b. Carefully pour the liquid waste into the container using a funnel to prevent spills. c. For solid waste (e.g., contaminated filter paper, gloves), place it in a designated, labeled bag or container for solid chemical waste. Do not mix solid and liquid waste in the same container unless specifically instructed to do so by your institution's environmental health and safety (EHS) office. d. Do not fill liquid waste containers beyond 90% capacity to allow for vapor expansion.[4]

• Container Storage: a. Securely cap the waste container immediately after adding waste. Containers must remain closed at all times except when waste is being added.[16] b. Store the waste container in a designated satellite accumulation area (SAA).[12][17] This area should be under the control of laboratory personnel and away from sources of ignition or incompatible chemicals. c. Ensure the SAA provides secondary containment (e.g., a tray or bin) to capture any potential leaks.

• Arranging for Disposal: a. Once the container is full (or if the experiment generating the waste is complete), contact your institution's EHS department or designated hazardous waste management provider to arrange for pickup. b. Do not move the hazardous waste from one SAA to another.[17] The EHS provider will transport it to a central accumulation area for final disposal.

Decontamination and Spill Management

In the event of a spill, prompt and proper decontamination is essential.

• Minor Spills (inside a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent pad or vermiculite.

  • Collect the contaminated absorbent material and place it in a sealed, labeled bag for solid hazardous waste.

  • Wipe the area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Major Spills:

  • Evacuate the area immediately.

  • Alert your supervisor and contact your institution's emergency response team or EHS office.

  • Provide them with the identity of the spilled material.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine waste.

Caption: Disposal workflow for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine.

By implementing these procedures, you contribute to a culture of safety and ensure that your research is conducted with the utmost respect for regulatory compliance and environmental stewardship.

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A Senior Application Scientist's Guide to Handling 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine

This guide provides essential safety protocols and operational directives for the handling of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine (CAS No. 1219022-46-4). As a brominated heterocyclic compound, it requires stringent safety measures to mitigate potential risks. This document is intended for researchers, scientists, and drug development professionals, offering a framework built on established safety principles for similar chemical structures.

Hazard Assessment and Profile

While comprehensive toxicological data for 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine is not extensively published, its structure—a halogenated aromatic amine—necessitates a cautious approach. Based on data from structurally related compounds, researchers must be aware of the following potential hazards:

• Skin and Eye Irritation : Similar brominated tetrahydro-isoquinoline and -naphthyridine compounds are known to cause skin and serious eye irritation.[1][2] Direct contact must be avoided.

• Respiratory Irritation : Precautionary statements for this chemical class include avoiding the inhalation of dust, fumes, or vapors.[3] Halogenated aromatic compounds may cause respiratory tract irritation.[2][4]

• Acute Toxicity : While some derivatives exhibit moderate acute toxicity, others are classified as harmful if swallowed.[5][6] Given this variability, the compound should be handled as if it were harmful by ingestion.

• Unknown Hazards : As with many research chemicals, the full toxicological profile is not known. Therefore, it is prudent to treat this compound with a high degree of caution, minimizing exposure through all potential routes (inhalation, ingestion, skin contact).

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is essential, combining primary engineering controls with appropriate personal gear. The primary engineering control for handling this compound, especially when outside of a sealed container, is a certified chemical fume hood.[4][7]

Protection Area	Required PPE	Specification & Rationale
Eye & Face	Chemical Safety Goggles & Face Shield	Standard safety glasses are insufficient as they do not protect from splashes or fine particulates.[8][9] Chemical splash goggles that seal to the face are mandatory.[8][10] For operations with a higher risk of splashing, such as transfers of larger quantities or reactions under pressure, a full-face shield must be worn over the goggles.[7][10]
Skin & Body	Chemical-Resistant Lab Coat & Closed-Toe Shoes	A lab coat, fully buttoned with tight-fitting cuffs, protects against incidental contact.[9][11] Shoes must fully cover the feet; sandals or perforated shoes are prohibited.[9][12] For procedures with significant splash potential, a chemically resistant apron should be worn over the lab coat.[7]
Hands	Nitrile Gloves (Double-Gloving Recommended)	Nitrile gloves offer good protection against incidental splashes of a wide range of chemicals.[5][8] Given that halogenated compounds can impact breakthrough times, it is critical to inspect gloves for any tears before use and to change them immediately if contamination is suspected.[2][7] Double-gloving is recommended during direct handling to provide an additional barrier and allow for safe removal of the outer glove if contaminated.[11] Never wear gloves outside the laboratory or when touching common surfaces like doorknobs or phones.[7][10]
Respiratory	Use Within a Chemical Fume Hood	All operations involving open handling of the solid or its solutions must be conducted in a properly functioning chemical fume hood to control exposure to vapors or aerosols.[4][7] If engineering controls are insufficient, a NIOSH-approved respirator with organic vapor cartridges may be necessary, requiring enrollment in a respiratory protection program.[4][11]

Safe Handling and Operations Workflow

Adherence to a systematic workflow is critical for minimizing risk. The following steps provide a procedural framework for safe handling.

Preparation Phase

• Review Documentation : Before beginning work, thoroughly review the Safety Data Sheet (SDS) for this chemical or a closely related analogue.[7] Pay close attention to hazard and precautionary statements.[1]

• Prepare Work Area : Ensure the chemical fume hood is operational and uncluttered.[7] Keep all necessary equipment, including spill cleanup materials, within the hood.[4]

• Don PPE : Put on all required PPE as detailed in the table above before entering the designated handling area.

Handling Phase

• Aliquot Chemical : Carefully weigh and transfer the required amount of the chemical within the fume hood. Use appropriate tools like spatulas and anti-static weigh boats to prevent spills and dust generation.

• Maintain Sash Position : Work with the fume hood sash at the lowest possible position that still allows for comfortable manipulation. The sash acts as a physical barrier.[7]

• Containment : Keep all containers of the chemical sealed when not in immediate use. Transport the chemical in a labeled, sealed, and shatter-resistant secondary container.[11]

Post-Handling Phase

• Decontaminate Tools : Clean all non-disposable equipment that came into contact with the chemical.

• Doff PPE : Remove PPE in the correct order to avoid cross-contamination. Remove gloves first, followed by the lab coat and eye protection.

• Personal Hygiene : Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[12][13]

Caption: Workflow for safe handling of 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine.

Spill Management and Decontamination

Accidental spills must be managed immediately by properly trained and equipped personnel.

• Small Spills (Solid) : For small powder spills within a fume hood, gently cover the material with an absorbent material like activated carbon or vermiculite.[5] Carefully sweep the mixture into a designated hazardous waste container.

• Small Spills (Liquid) : If the compound is in solution, absorb the spill with chemical absorbent pads.

• Large Spills : Evacuate the immediate area and prevent entry. Alert your institution's environmental health and safety (EHS) office immediately.

• Decontamination : After the bulk of a spill is removed, decontaminate the area with a suitable detergent solution followed by water.[11] All materials used for cleanup must be disposed of as hazardous waste.[11]

Waste Disposal

All waste containing 6-Bromo-1,2,3,4-tetrahydro-1,5-naphthyridine, including contaminated consumables (gloves, absorbent pads, pipette tips) and residual chemical, must be treated as hazardous waste.

• Segregation : Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Containment : Collect waste in a clearly labeled, sealed, and chemically compatible container. The label should include the full chemical name and associated hazards.

• Disposal : Arrange for disposal through your institution's certified hazardous waste management program.[1][6] Never dispose of this chemical down the drain.[12]

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